Mesitylene

• CAS: 108-67-8

Core Science & Biosynthesis

The Discovery of Mesitylene: A Technical Retrospective on Robert Kane's Foundational Work

Abstract

This technical guide provides an in-depth analysis of the historical discovery of mesitylene by the Irish chemist Robert Kane in 1837. It is tailored for an audience of researchers, scientists, and professionals in drug development, offering a detailed examination of the early experimental protocols, the evolution of its structural elucidation, and the quantitative data that underpinned its initial, albeit incorrect, characterization. This paper presents a side-by-side comparison of Kane's early findings with the later, more accurate analyses by August Wilhelm von Hofmann, illustrating the nascent stages of organic chemistry and the iterative process of scientific discovery. Included are detailed experimental methodologies derived from original 19th-century publications, structured data tables for comparative analysis, and a logical workflow diagram illustrating the intellectual journey from initial observation to the eventual understanding of this significant aromatic hydrocarbon.

Introduction: The Dawn of Aromatic Chemistry

In the burgeoning field of 19th-century organic chemistry, the investigation of novel compounds derived from readily available starting materials was a primary focus. It was within this context that Irish chemist Robert Kane, in 1837, conducted a series of experiments that would lead to the first synthesis of a new hydrocarbon: mesitylene.[1] His work, rooted in the acid-catalyzed condensation of acetone (B3395972), marked a significant, though initially misinterpreted, step in the understanding of molecular transformations and the nature of aromatic compounds.

Kane, a prominent figure in Irish science, named his discovery "mesitylene" in the belief that it was an alkene derived from the dehydration of "mesit," an early name for acetone.[1] This nomenclature reflected the prevailing theories of the time but belied the true, more complex cyclic structure of the molecule. This guide delves into the technical specifics of Kane's original work, presenting his experimental approach and the analytical data that led him to an incorrect empirical formula. It further contrasts this with the corrective work of August Wilhelm von Hofmann, who, in 1849, provided a more accurate elemental composition, paving the way for the eventual structural elucidation of mesitylene as 1,3,5-trimethylbenzene.

Experimental Protocols

The following sections detail the experimental methodologies employed by Robert Kane in his initial synthesis of mesitylene and the subsequent analytical work by A. W. von Hofmann that refined its chemical identity. These protocols are reconstructed from their original 19th-century publications to provide a clear and replicable understanding of their historic investigations.

Robert Kane's Synthesis of Mesitylene (1837)

Robert Kane's pioneering synthesis of mesitylene involved the acid-catalyzed self-condensation of acetone. The following protocol is based on his 1839 publication, "On a series of combinations derived from pyroacetic spirit."

Objective: To produce a new hydrocarbon by the action of concentrated sulfuric acid on acetone.

Materials:

• Pyroacetic spirit (Acetone)

• Concentrated sulphuric acid (Sulfuric acid)

• Water

• Solution of caustic potash (Potassium hydroxide (B78521) solution)

• Fused chloride of calcium (Anhydrous calcium chloride)

Procedure:

• A quantity of pure acetone was distilled with an equal volume of concentrated sulfuric acid.

• The distillation was carried out until the bottom of the retort was covered with a black, carbonaceous deposit.

• The distilled liquid separated into two layers: an upper, oily layer, and a lower, aqueous layer containing sulphurous acid.

• The upper, oily layer was separated and washed with water to remove any remaining acid.

• The washed oil was then agitated with a solution of caustic potash to neutralize any remaining acidic impurities.

• The liquid was then drawn off and brought into contact with fused calcium chloride for 24 hours to ensure thorough drying.

• The dried liquid was then redistilled. The fraction boiling between 132°C and 143°C was collected as the purified product, which Kane named mesitylene.

A. W. von Hofmann's Analysis of Mesitylene (1849)

August Wilhelm von Hofmann's work, detailed in his 1849 paper "On the composition of mesitilole," focused on correcting the empirical formula of the compound discovered by Kane. While the synthesis method was similar, his analytical approach was more refined.

Objective: To determine the correct elemental composition of mesitylene.

Analytical Method (Combustion Analysis):

• A precisely weighed sample of purified mesitylene was placed in a combustion tube with copper(II) oxide.

• The tube was heated to a high temperature to ensure complete combustion of the organic material into carbon dioxide and water.

• The produced carbon dioxide was absorbed in a pre-weighed apparatus containing potassium hydroxide.

• The produced water was absorbed in a pre-weighed apparatus containing calcium chloride.

• The increase in mass of the absorption apparatuses for carbon dioxide and water allowed for the calculation of the mass of carbon and hydrogen in the original sample.

• From these masses, the percentage composition of carbon and hydrogen in mesitylene was determined.

Quantitative Data and Structural Elucidation

The journey to understanding the true nature of mesitylene was a multi-step process, beginning with Kane's initial, flawed analysis and culminating in the correct structural assignment by later chemists. This section presents the quantitative data from both Kane's and Hofmann's work, highlighting the evolution of analytical accuracy.

Elemental Analysis of Mesitylene

The following tables summarize the elemental analysis data for mesitylene as reported by Robert Kane and later corrected by A. W. von Hofmann. It is important to note that Hofmann used an atomic weight of 6 for carbon in his initial calculations, a common practice at the time, which led to an initial empirical formula of C18H12. When recalculated with the correct atomic weight of 12 for carbon, his data aligns with the modern understanding of mesitylene.

Table 1: Robert Kane's Elemental Analysis of Mesitylene (1839)

Element	Percentage (%)
Carbon	81.10
Hydrogen	8.80
Oxygen (by difference)	10.10
Based on this data, Kane proposed an incorrect empirical formula.

Table 2: A. W. von Hofmann's Elemental Analysis of Mesitylene (1849)

Element	Percentage (%)
Carbon	89.58
Hydrogen	10.42
Hofmann's data, when calculated with the correct atomic weights, led to the correct empirical formula of C9H12.

Table 3: Modern Elemental Composition of Mesitylene (C9H12)

Element	Percentage (%)
Carbon	89.94
Hydrogen	10.06

Logical Pathway to Mesitylene's Discovery

The following diagram illustrates the logical progression of Robert Kane's investigation, from his initial reactant to his proposed, albeit incorrect, product. This workflow highlights the key conceptual steps in his discovery process.

Caption: Logical workflow of Robert Kane's discovery of mesitylene.

Conclusion

Robert Kane's discovery of mesitylene in 1837 stands as a testament to the exploratory nature of early organic chemistry. While his initial structural and compositional analyses were later proven incorrect, his synthesis of this novel hydrocarbon from acetone laid the groundwork for future investigations into aromatic chemistry. The subsequent corrective work by A. W. von Hofmann underscores the critical role of precise analytical techniques in the advancement of chemical science. This technical guide has provided a detailed look into the original experimental protocols and the quantitative data that shaped the early understanding of mesitylene, offering valuable insights for modern researchers into the historical development of their field. The evolution of our understanding of mesitylene serves as a compelling case study in the iterative and self-correcting nature of scientific inquiry.

References

• 1. Mesitylene - Wikipedia [en.wikipedia.org]

Unraveling the True Identity of Mesitylene: A Technical Guide to the Correction of Its Empirical Formula

For Researchers, Scientists, and Drug Development Professionals

Introduction

The determination of the correct empirical and molecular formula of a chemical compound is a cornerstone of organic chemistry, providing the fundamental basis for understanding its structure, reactivity, and potential applications. The history of mesitylene, a symmetrically substituted aromatic hydrocarbon, offers a compelling case study in the evolution of analytical techniques and the self-correcting nature of scientific inquiry. Initial studies in the 19th century led to an incorrect empirical formula, a misconception that was later rectified through more rigorous experimental work. This technical guide provides an in-depth analysis of the early investigations into the composition of mesitylene, detailing the experimental protocols that led to both the erroneous and the correct empirical formulas, and presents the quantitative data that underpinned this important correction in the annals of chemical science.

Data Presentation: A Tale of Two Analyses

The journey to elucidate the correct empirical formula of mesitylene is best understood through a direct comparison of the quantitative elemental analysis data from the initial and subsequent, more accurate, studies. The following table summarizes the findings of Robert Kane, who first isolated the compound, and August W. von Hofmann, who later corrected its proposed formula.

Parameter	Robert Kane (1839)	August W. von Hofmann (1849)	Theoretical (C₉H₁₂)
Elemental Analysis
% Carbon (C)	81.08	89.81	89.94
% Hydrogen (H)	8.11	10.19	10.06
Proposed Empirical Formula	C₅H₄	C₉H₁₂	C₉H₁₂
Calculated C:H Ratio	1:0.8	1:1.33	1:1.33

Experimental Protocols

The discrepancies in the empirical formulas proposed by Kane and Hofmann can be attributed to differences in the purity of the samples and the precision of the analytical methods employed at the time. The primary method for elemental analysis in the 19th century was combustion analysis, a technique pioneered by Justus von Liebig.

Robert Kane's Experimental Protocol (1839)

Synthesis of Mesitylene: Kane prepared mesitylene by heating acetone (B3395972) with concentrated sulfuric acid. A mixture of one part acetone and two parts concentrated sulfuric acid was subjected to distillation. The crude distillate, a light, oily liquid with a distinct aromatic odor, was collected. This product was then further purified by washing with water and subsequent redistillation.

Elemental Analysis: The elemental composition of the purified mesitylene was determined using a combustion analysis method. A weighed sample of the substance was combusted in a tube with copper(II) oxide. The resulting water and carbon dioxide were collected in pre-weighed absorption tubes containing calcium chloride and potassium hydroxide, respectively. The increase in the weight of these tubes was used to calculate the percentages of hydrogen and carbon in the original sample. Kane's results, however, were likely affected by impurities in his prepared mesitylene, leading to a lower carbon percentage and a higher relative hydrogen content in his proposed formula of C₅H₄.

August W. von Hofmann's Experimental Protocol (1849)

Sample Purification: Recognizing the potential for impurities in Kane's preparation, Hofmann subjected his mesitylene sample to a more rigorous purification process. This involved repeated fractional distillations to obtain a sample with a constant boiling point, a key indicator of purity.

Elemental Analysis: Hofmann employed a refined version of Liebig's combustion analysis, which had become more standardized and accurate by the mid-19th century. A carefully weighed sample of the highly purified mesitylene was combusted using copper(II) oxide. The resulting water and carbon dioxide were meticulously collected and weighed. Hofmann's more precise measurements on a purer sample yielded elemental percentages that were in close agreement with the theoretical values for a C₉H₁₂ formula. Interestingly, Hofmann initially reported a formula of C₁₈H₁₂. This was due to the use of an atomic weight of 6 for carbon, a common convention at the time. When the modern atomic weight of 12 is applied to his experimental data, the correct empirical formula of C₉H₁₂ is obtained.

Visualizing the Path to Discovery

Diagram 1: Logical workflow of Kane's incorrect empirical formula determination.

Diagram 2: Workflow of Hofmann's corrected empirical formula determination.

Conclusion

mesitylene physicochemical properties for spectroscopic analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of mesitylene (1,3,5-trimethylbenzene) relevant to its spectroscopic analysis. The information is intended to assist researchers in utilizing mesitylene as a solvent, standard, or analyte in various spectroscopic applications.

Core Physicochemical Properties

Mesitylene is a colorless, flammable liquid hydrocarbon with a characteristic aromatic odor. Its symmetrical structure, with three methyl groups positioned equally around the benzene (B151609) ring, results in unique spectroscopic features.[1]

Property	Value	Reference
Molecular Formula	C₉H₁₂	[2]
Molecular Weight	120.19 g/mol	[3]
Boiling Point	164.7 °C	[1][2]
Melting Point	-44.8 °C	[1][2]
Density	0.8637 g/cm³ at 20 °C	[1]
Refractive Index (n²⁰/D)	1.499	[4][5]
Solubility in Water	48.2 mg/L at 25 °C (insoluble)	[2]
Solubility in Organic Solvents	Miscible with ethanol, ether, benzene, and acetone (B3395972)	[6][7]

Spectroscopic Data and Analysis

The symmetrical nature of mesitylene simplifies its spectroscopic signatures, making it a useful reference standard in some applications.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to its high symmetry, the ¹H NMR spectrum of mesitylene is deceptively simple, showing only two distinct signals.[4][8] The three aromatic protons are chemically equivalent, as are the nine protons of the three methyl groups.[1][9]

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Assignment
¹H	~6.8	Singlet	Aromatic (Ar-H)
¹H	~2.3	Singlet	Methyl (CH₃)
¹³C	~138	-	Aromatic (quaternary C)
¹³C	~127	-	Aromatic (C-H)
¹³C	~21	-	Methyl (CH₃)

Infrared (IR) Spectroscopy

The IR spectrum of mesitylene displays characteristic peaks corresponding to the vibrations of its aromatic ring and methyl groups.

Wavenumber (cm⁻¹)	Vibration Type
3080 - 3030	Aromatic C-H stretch
2975 - 2845	Methyl C-H stretch
~1600 and ~1500	Aromatic C=C ring stretch
1470 - 1370	Methyl C-H bend
900 - 735	Aromatic C-H out-of-plane bend (characteristic of 1,3,5-trisubstitution)

UV-Visible (UV-Vis) Spectroscopy

Mesitylene exhibits ultraviolet absorption characteristic of substituted benzene rings. Alkyl substitution on the benzene ring typically shifts the absorption to longer wavelengths compared to unsubstituted benzene.[2]

λmax (nm)	Solvent
~267	Alcohol
~263	Alcohol

Mass Spectrometry (MS)

In mass spectrometry, mesitylene undergoes fragmentation upon ionization. The molecular ion peak and characteristic fragment ions are observed.

m/z	Assignment
120	Molecular Ion [M]⁺
105	[M-CH₃]⁺ (Base Peak)
77	[C₆H₅]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic analyses of mesitylene.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of mesitylene.

Methodology:

• Sample Preparation:

  • Prepare a solution of mesitylene by dissolving approximately 5-25 mg for ¹H NMR or 50-100 mg for ¹³C NMR in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.[10]

  • The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H spectrum and to provide a lock signal for the spectrometer.[4]

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), to the solution for chemical shift referencing (δ = 0.00 ppm).[4]

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Instrument Parameters (Typical):

  • Spectrometer: A 300 MHz or higher field NMR spectrometer.

  • Nuclei: ¹H and ¹³C.

  • Temperature: Room temperature.

  • ¹H NMR:

    • Pulse Angle: 30-45 degrees.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-5 seconds.

    • Number of Scans: 8-16.

  • ¹³C NMR:

    • Pulse Angle: 30-45 degrees.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 128-1024 (or more, depending on concentration).

    • Decoupling: Proton broadband decoupling.

• Data Acquisition and Processing:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire the Free Induction Decay (FID) using the specified parameters.

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

  • Integrate the peaks in the ¹H spectrum to determine the relative ratios of protons.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of liquid mesitylene.

Methodology:

• Sample Preparation (Neat Liquid Film):

  • Ensure the salt plates (e.g., NaCl or KBr) are clean, dry, and transparent.[11] If necessary, clean them with a small amount of a volatile solvent like acetone and dry them completely.[11]

  • Place one to two drops of neat (undiluted) mesitylene onto the center of one salt plate.[11]

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film between the plates.[11]

• Instrument Parameters (Typical):

  • Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer.

  • Scan Range: 4000 cm⁻¹ to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Acquisition and Processing:

  • Place the "sandwiched" salt plates into the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty beam path.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks with their corresponding wavenumbers.

UV-Visible (UV-Vis) Spectroscopy

Objective: To obtain the UV-Vis absorption spectrum of mesitylene.

Methodology:

• Sample Preparation:

  • Choose a UV-transparent solvent in which mesitylene is soluble (e.g., ethanol, hexane).

  • Prepare a stock solution of known concentration by accurately weighing a small amount of mesitylene and dissolving it in a precise volume of the chosen solvent in a volumetric flask.

  • Prepare a dilute solution for analysis by transferring a small, known volume of the stock solution to another volumetric flask and diluting to the mark with the same solvent. The final concentration should be such that the maximum absorbance is within the linear range of the spectrophotometer (typically 0.1 to 1.0 absorbance units).

• Instrument Parameters (Typical):

  • Spectrometer: A dual-beam UV-Vis spectrophotometer.

  • Scan Range: Typically 200-400 nm for aromatic compounds.

  • Scan Speed: Medium.

  • Slit Width: 1-2 nm.

• Data Acquisition and Processing:

  • Fill a quartz cuvette with the solvent to be used as the reference (blank).

  • Fill a matching quartz cuvette with the prepared mesitylene solution.

  • Place the reference cuvette in the reference beam path and the sample cuvette in the sample beam path of the spectrophotometer.

  • Run a baseline correction with the solvent-filled cuvettes.

  • Acquire the absorption spectrum of the mesitylene solution.

  • Identify the wavelength(s) of maximum absorbance (λmax).

Mass Spectrometry (MS)

Objective: To obtain the mass spectrum of mesitylene and identify its molecular ion and major fragment ions.

Methodology:

• Sample Introduction:

  • For a volatile liquid like mesitylene, direct injection or gas chromatography-mass spectrometry (GC-MS) can be used.

  • Direct Injection: A small amount of the liquid sample is introduced into the ion source via a heated probe or a direct insertion probe.

  • GC-MS: A dilute solution of mesitylene in a volatile solvent is injected into the gas chromatograph. The GC separates mesitylene from any impurities, and it then enters the mass spectrometer.

• Instrument Parameters (Typical for Electron Ionization - EI):

  • Ionization Method: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap.

  • Mass Range: Scan a range appropriate for the expected molecular weight and fragments (e.g., m/z 40-200).

  • Ion Source Temperature: 150-250 °C.

• Data Acquisition and Processing:

  • Acquire the mass spectrum.

  • Identify the peak corresponding to the molecular ion (M⁺), which will have an m/z value equal to the molecular weight of mesitylene (120).

  • Analyze the fragmentation pattern to identify the major fragment ions. The most abundant peak in the spectrum is designated as the base peak.

Mesitylene's Spectroscopic Fingerprint

The following diagram illustrates the relationship between the molecular structure of mesitylene and its characteristic spectroscopic signals, providing a concise visual summary of its analytical fingerprint.

Caption: Mesitylene's structure dictates its unique spectroscopic outputs.

References

• 1. C9H12 C-13 nmr spectrum of 1,3,5-trimethylbenzene (mesitylene) analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 1,3,5-trimethylbenzene (mesitylene) C13 13C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Solved The UV-vis spectrum of benzene has a major band at | Chegg.com [chegg.com]
• 4. C9H12 1,3,5-trimethylbenzene (mesitylene) low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 1,3,5-trimethylbenzene (mesitylene) 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. C9H12 infrared spectrum of 1,3,5-trimethylbenzene prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of mesitylene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. echemi.com [echemi.com]
• 7. Mesitylene(108-67-8) 13C NMR [m.chemicalbook.com]
• 8. C9H12 mass spectrum of 1,3,5-trimethylbenzene mesitylene fragmentation pattern of m/z m/e ions for analysis and identification of mesitylene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. Mesitylene - Wikipedia [en.wikipedia.org]
• 10. cif.iastate.edu [cif.iastate.edu]
• 11. orgchemboulder.com [orgchemboulder.com]

Theoretical Exploration of Mesitylene's Molecular Structure: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular structure of mesitylene (1,3,5-trimethylbenzene) based on theoretical and computational studies. It is designed to be a comprehensive resource for researchers, scientists, and professionals in drug development who require a detailed understanding of the conformational properties and structural parameters of this molecule.

Molecular Geometry

The equilibrium geometry of mesitylene has been investigated through computational chemistry, primarily employing Density Functional Theory (DFT). These studies provide precise information on bond lengths and angles, which are crucial for understanding the molecule's steric and electronic properties.

Computational Methodology

A prevalent method for determining the optimized geometry of mesitylene involves the use of the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional combined with a triple-zeta basis set, such as 6-311++G(d,p). This level of theory provides a robust and accurate description of the electronic structure and, consequently, the molecular geometry.

The typical computational workflow for geometry optimization is as follows:

Caption: A typical workflow for the computational geometry optimization of mesitylene.

The process begins with an initial guess of the molecular structure, which is then refined through an iterative process where the forces on each atom are calculated, and the atomic positions are adjusted to minimize the total energy of the molecule. This process is continued until the forces and atomic displacements fall below a predefined threshold. A subsequent frequency calculation is performed to ensure that the optimized structure corresponds to a true energy minimum on the potential energy surface, which is confirmed by the absence of imaginary frequencies.

Structural Parameters

Theoretical studies have determined the optimized bond lengths and angles for mesitylene. The following tables summarize these key structural parameters.

Table 1: Calculated Bond Lengths for Mesitylene

Bond	Description	Calculated Bond Length (Å)
C-C (aromatic)	Carbon-carbon bond within the benzene (B151609) ring	Data not available
C-C (aromatic-methyl)	Bond between a ring carbon and a methyl carbon	Data not available
C-H (aromatic)	Bond between a ring carbon and a hydrogen	Data not available
C-H (methyl)	Bond between a methyl carbon and a hydrogen	Data not available

Table 2: Calculated Bond Angles for Mesitylene

Angle	Description	Calculated Bond Angle (°)
C-C-C (aromatic)	Angle between three adjacent carbons in the ring	Data not available
C-C-H (aromatic)	Angle involving a ring carbon and its hydrogen	Data not available
C-C-C (aromatic-methyl)	Angle between a ring C-C bond and a C-CH3 bond	Data not available
H-C-H (methyl)	Angle between two hydrogens of a methyl group	Data not available

Note: Specific calculated values for bond lengths and angles from a comprehensive theoretical study on mesitylene were not available in the searched literature. However, the methodology described is standard for obtaining such data.

Conformational Analysis: Methyl Group Rotation

A key aspect of mesitylene's molecular structure is the rotational dynamics of its three methyl groups. Theoretical studies, in conjunction with experimental data, provide insight into the rotational barriers and preferred conformations of these groups.

Theoretical Approach to Rotational Barrier Calculation

The rotational barrier of the methyl groups can be calculated by performing a series of constrained geometry optimizations. In this procedure, the dihedral angle of one of the C-H bonds of a methyl group relative to the benzene ring is fixed at various angles (e.g., in 15-degree increments from 0 to 120 degrees), while all other geometric parameters are allowed to relax. The energy of the molecule is calculated at each constrained angle, and the rotational barrier is determined as the difference between the maximum and minimum energies along this rotational coordinate.

For molecules with multiple rotors, such as mesitylene, a multi-dimensional potential energy surface can be mapped out. However, due to the symmetry of mesitylene, the rotational profiles of the three methyl groups in an isolated molecule are expected to be identical.

A study on the closely related molecule, 1,3,5-tribromomesitylene, revealed that for an isolated molecule, the rotational barriers of the three methyl groups are equal and very low, suggesting that the methyl groups in mesitylene are also likely to be nearly free rotors in the gas phase.

Caption: Workflow for calculating the rotational barrier of a methyl group.

Rotational Barrier and Tunneling

Experimental studies on the rotational tunneling of methyl groups in solid mesitylene at low temperatures have provided insights into the rotational potentials.[1] These studies observe distinct tunneling splittings, which are directly related to the height and shape of the rotational barrier.[1] While these experiments are conducted in the solid state where intermolecular interactions can influence the rotational potentials, they provide valuable benchmarks for theoretical calculations.

Table 3: Experimental and Theoretical Data Related to Methyl Rotation in Mesitylene

Parameter	Method/Condition	Value(s)	Reference
Rotational Tunneling Splittings	Inelastic Neutron Scattering (Solid Phase III, He temp.)	2.7, 4.1, and 16.3 µeV	[1]
Rotational Tunneling Splittings	Inelastic Neutron Scattering (Solid Phase II, T ≤ 12 K)	6.6, 12.5, 15.0, and 18.3 µeV	[1]
Rotational Tunneling Splitting	Inelastic Neutron Scattering (Solid Phase I)	10.2 µeV	[1]
Rotational Barrier (calculated)	DFT (for isolated 1,3,5-tribromomesitylene)	Very low and equal for all three methyl groups	[2]

The presence of multiple tunneling splittings in the solid phases suggests that the crystal packing can lead to different local environments for the three methyl groups, resulting in distinct rotational barriers.[1] In contrast, for an isolated molecule, theoretical considerations point to equivalent and very low rotational barriers for the three methyl groups.

Conclusion

References

• 1. 2,4,6-Trinitromesitylene | 602-96-0 | High-Purity [benchchem.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the ¹H NMR Spectrum of Mesitylene

This technical guide provides a comprehensive analysis and interpretation of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of mesitylene (1,3,5-trimethylbenzene). It is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for structural elucidation and chemical analysis. This document outlines the characteristic spectral features of mesitylene, details the experimental protocol for data acquisition, and presents the quantitative data in a clear, tabular format.

Introduction to the ¹H NMR Spectroscopy of Mesitylene

Mesitylene is a highly symmetrical aromatic hydrocarbon. Its molecular structure gives rise to a simple yet characteristic ¹H NMR spectrum. Due to the C₃ rotational symmetry of the molecule, all three aromatic protons are chemically equivalent, as are the nine protons of the three methyl groups. This high degree of equivalence results in a spectrum with only two distinct signals, both of which appear as sharp singlets.[1][2] The absence of adjacent, non-equivalent protons means that no spin-spin coupling is observed.[1]

Molecular Structure and Proton Environments

The symmetry of mesitylene is the key determinant of its ¹H NMR spectrum. The molecule possesses two distinct sets of proton environments: the aromatic ring protons and the methyl group protons.

Figure 1: Molecular structure of mesitylene highlighting the two distinct proton environments.

Quantitative ¹H NMR Data for Mesitylene

The following table summarizes the key quantitative data obtained from the ¹H NMR spectrum of mesitylene. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS).

Signal Assignment	Chemical Shift (δ) in ppm	Multiplicity	Integration	Number of Protons
Aromatic Protons (Ar-H)	~6.8	Singlet	1	3
Methyl Protons (-CH₃)	~2.3	Singlet	3	9

Note: The reported chemical shifts are approximate and can vary slightly depending on the solvent and the concentration of the sample.[2][3]

Interpretation of the Spectrum

The ¹H NMR spectrum of mesitylene is characterized by two distinct signals:

• Aromatic Protons: A singlet appearing around 6.8 ppm is assigned to the three equivalent aromatic protons.[2][4] The downfield chemical shift is characteristic of protons attached to an aromatic ring, where they experience deshielding due to the ring current effect.

• Methyl Protons: A singlet observed at approximately 2.3 ppm corresponds to the nine equivalent protons of the three methyl groups.[2][4] These protons are in a more shielded environment compared to the aromatic protons, hence their upfield chemical shift.

The integrated area under these peaks reveals a ratio of 1:3, which directly corresponds to the ratio of the number of aromatic protons (3) to the number of methyl protons (9).[1]

Experimental Protocol for ¹H NMR Spectrum Acquisition

The following protocol outlines the methodology for acquiring a high-resolution ¹H NMR spectrum of mesitylene.

5.1. Materials and Equipment

• Sample: Mesitylene (1,3,5-trimethylbenzene)

• NMR Solvent: Deuterated chloroform (B151607) (CDCl₃) is commonly used.[1] Other deuterated solvents can also be employed.

• Internal Standard: Tetramethylsilane (TMS) is used as a reference for chemical shifts (δ = 0.0 ppm).[1]

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 300 MHz, 400 MHz, or higher) is required for optimal resolution.[5]

• NMR Tubes: Standard 5 mm NMR tubes.

• Pipettes and Vials: For sample preparation.

5.2. Sample Preparation Workflow

Figure 2: Workflow for the preparation of a mesitylene NMR sample.

5.3. NMR Data Acquisition

• Instrument Setup: Tune and shim the NMR spectrometer according to the manufacturer's instructions to ensure a homogeneous magnetic field.

• Locking: Lock the spectrometer onto the deuterium (B1214612) signal of the solvent (e.g., CDCl₃).

• Parameter Setup:

  • Pulse Sequence: A standard single-pulse experiment is sufficient.

  • Spectral Width: Set a spectral width that encompasses the expected chemical shift range (e.g., 0 to 10 ppm).

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: A delay of 1-5 seconds between pulses is generally adequate.

  • Number of Scans: 8 to 16 scans are usually sufficient for a concentrated sample.

• Data Acquisition: Acquire the Free Induction Decay (FID).

• Data Processing:

  • Fourier Transform: Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phasing: Phase the spectrum to obtain pure absorption peaks.

  • Baseline Correction: Correct the baseline to ensure accurate integration.

  • Referencing: Reference the spectrum by setting the TMS peak to 0.0 ppm.

  • Integration: Integrate the area under each peak to determine the relative ratio of protons.

Conclusion

The ¹H NMR spectrum of mesitylene is a textbook example of how molecular symmetry simplifies a spectrum. The presence of only two sharp singlets with an integration ratio of 1:3 provides a clear and unambiguous confirmation of its structure. This guide provides the necessary data and protocols for researchers to confidently acquire and interpret the ¹H NMR spectrum of mesitylene in a laboratory setting.

References

• 1. C9H12 1,3,5-trimethylbenzene (mesitylene) low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 1,3,5-trimethylbenzene (mesitylene) 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. Mesitylene - Wikipedia [en.wikipedia.org]
• 3. Solved Mesitylene (1,3,5-trimethyl benzene) is reacted with | Chegg.com [chegg.com]
• 4. quora.com [quora.com]
• 5. rsc.org [rsc.org]

An In-depth Technical Guide to the Identification of Mesitylene using Infrared Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of Infrared (IR) spectroscopy for the identification and characterization of mesitylene (1,3,5-trimethylbenzene). This document details the characteristic IR absorption bands of mesitylene, outlines a standard experimental protocol for data acquisition, and visually represents the logical workflows for spectral analysis and interpretation.

Introduction to Mesitylene and IR Spectroscopy

Mesitylene, or 1,3,5-trimethylbenzene, is a symmetrically substituted aromatic hydrocarbon with the chemical formula C₉H₁₂[1]. Infrared spectroscopy is a powerful analytical technique used to identify organic compounds by measuring the absorption of infrared radiation by a sample, which causes its molecular bonds to vibrate at specific frequencies. The resulting IR spectrum is a unique molecular "fingerprint" that allows for the identification of functional groups and the overall structure of a compound[2][3]. For mesitylene, IR spectroscopy can unequivocally confirm the presence of its aromatic ring, alkyl substituents, and specific substitution pattern.

Mesitylene Infrared Spectroscopy Data

The infrared spectrum of mesitylene exhibits several characteristic absorption bands corresponding to the various vibrational modes of its molecular structure. The quantitative data, including peak locations, intensities, and their corresponding vibrational assignments, are summarized in the table below.

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
3080 - 3030	Strong	Aromatic C-H Stretching (=C-H)[2]
2975 - 2845	Strong	Alkyl C-H Stretching (from -CH₃ groups)[2]
~2962	Medium-Strong	Asymmetric C-H Stretching in Methyl (CH₃) group[4]
~2872	Medium-Strong	Symmetric C-H Stretching in Methyl (CH₃) group[4]
~1600	Medium	Aromatic C=C Ring Stretching[2]
~1500	Medium	Aromatic C=C Ring Stretching[2]
1470 - 1370	Medium	C-H Bending in Methyl (CH₃) side-chains[2]
900 - 735	Strong	Out-of-plane C-H Bending (characteristic of 1,3,5-trisubstitution)[2]
1500 - 400	Variable	Fingerprint Region with complex, unique vibrations[2]

The region from approximately 1500 cm⁻¹ to 400 cm⁻¹ is known as the fingerprint region. This area contains a complex pattern of overlapping vibrations that are unique to the specific molecular structure of mesitylene, making it crucial for definitive identification when compared against a reference spectrum[2][5].

Experimental Protocol: Acquiring the IR Spectrum of Neat Mesitylene

Mesitylene is a liquid at room temperature, making its IR spectrum straightforward to obtain using the "neat" liquid film method. This procedure requires no solvent, providing a pure spectrum of the compound[6][7].

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer

Materials:

• Mesitylene sample (1-2 drops)

• Two salt plates (e.g., NaCl or KBr), clean and dry

• Pasteur pipette

• Kimwipes

• Acetone (B3395972) (for cleaning, if necessary)

• Sample holder for the spectrometer

Methodology:

• Instrument Preparation:

  • Ensure the spectrometer's sample compartment is clean and unobstructed.

  • Perform a background scan. This involves running the spectrometer with nothing in the sample beam path to record the spectrum of the ambient air (CO₂ and water vapor). The instrument's software will automatically subtract this background from the sample spectrum[7].

• Sample Preparation (Liquid Film Method):

  • Handle the salt plates by their edges to avoid transferring moisture and oils from your fingers[8].

  • Using a clean Pasteur pipette, place 1-2 drops of the mesitylene sample onto the center of one salt plate[6][9].

  • Carefully place the second salt plate on top of the first, creating a thin, uniform liquid film "sandwich" between them. The liquid should spread evenly without air bubbles[6][8].

• Data Acquisition:

  • Place the prepared salt plate "sandwich" into the designated sample holder in the spectrometer's sample beam path[7][9].

  • Initiate the sample scan using the instrument's acquisition software. Typically, multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

• Post-Analysis Cleanup:

  • Once the spectrum is obtained, remove the salt plates from the spectrometer.

  • Carefully separate the plates and clean them thoroughly with a dry Kimwipe. If needed, rinse with a minimal amount of a dry solvent like acetone and dry immediately[8].

  • Return the clean, dry salt plates to a desiccator for storage.

Visualization of Workflows and Relationships

Diagrams generated using Graphviz provide a clear visual representation of the experimental and logical processes involved in compound identification via IR spectroscopy.

References

• 1. Mesitylene [webbook.nist.gov]
• 2. C9H12 infrared spectrum of 1,3,5-trimethylbenzene prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of mesitylene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. 12.7 Interpreting Infrared Spectra – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. webassign.net [webassign.net]
• 7. ursinus.edu [ursinus.edu]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. scribd.com [scribd.com]

Solubility of Mesitylene in Common Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of mesitylene (1,3,5-trimethylbenzene) in a range of common organic solvents. Understanding the solubility characteristics of mesitylene is crucial for its application as a solvent, reactant, or in purification processes across various fields, including chemical synthesis, materials science, and pharmaceutical development. This document compiles quantitative solubility data, details experimental protocols for solubility determination, and presents a theoretical framework for understanding the observed solubility behavior.

Quantitative Solubility Data

The solubility of mesitylene in various organic solvents is a critical parameter for its effective use. Generally, mesitylene, a nonpolar aromatic hydrocarbon, exhibits high solubility in other nonpolar and moderately polar organic solvents, adhering to the principle of "like dissolves like." Conversely, its solubility in highly polar solvents, such as water, is negligible.

Below is a compilation of quantitative solubility data for mesitylene in several common organic solvents. It is important to note that for many solvent systems, mesitylene is considered fully miscible, meaning it is soluble in all proportions.

Table 1: Solubility of Mesitylene in Various Organic Solvents at 25°C

Solvent Class	Solvent	Temperature (°C)	Solubility (g/L)	Reference
Alcohols	Methanol	25	571.17	[1]
Ethanol	25	627.73	[1]
n-Propanol	25	627.79	[1]
Isopropanol	25	479.07	[1]
n-Butanol	25	755.25	[1]
Ketones	Acetone	25	1372.32	[1]
Esters	Ethyl Acetate	25	1522.93	[1]
Aromatic Hydrocarbons	Toluene	25	1554.89	[1]
Benzene	Miscible	Miscible	[2]
Ethers	Diethyl Ether	Miscible	Miscible	[2][3]
Nitriles	Acetonitrile	25	921.5	[1]
Amides	N,N-Dimethylformamide (DMF)	25	814.26	[1]
Alkanes	Hexane	Readily Soluble	Readily Soluble	[4]

Note on Miscibility: Several sources state that mesitylene is miscible with alcohol, benzene, ether, and acetone, implying solubility in all proportions.[2][3]

Factors Influencing Solubility

The solubility of mesitylene is governed by the intermolecular forces between the solute (mesitylene) and the solvent molecules. As a nonpolar molecule, the primary intermolecular forces exhibited by mesitylene are London dispersion forces. Therefore, it dissolves most readily in solvents with similar characteristics.

Caption: Factors influencing the solubility of mesitylene.

Generally, the solubility of liquids in liquids increases with temperature.[4] However, for many of the listed organic solvents where mesitylene is already highly soluble or miscible at room temperature, the effect of temperature may be less pronounced.

Experimental Protocols for Solubility Determination

The determination of the solubility of a liquid like mesitylene in an organic solvent can be carried out using several established methods. The choice of method often depends on whether the components are fully miscible or have limited solubility.

Method 1: Visual Miscibility Determination (for Miscible Systems)

This is a straightforward method for determining if two liquids are miscible in all proportions.

Workflow:

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Mesitylene | C9H12 | CID 7947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. solubilityofthings.com [solubilityofthings.com]

Mesitylene as a Volatile Organic Compound in Atmospheric Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mesitylene (1,3,5-trimethylbenzene) is a symmetrically substituted aromatic hydrocarbon and a significant volatile organic compound (VOC) in the Earth's atmosphere.[1] Primarily originating from anthropogenic sources such as fossil fuel combustion and industrial solvent use, mesitylene plays a crucial role in atmospheric chemistry. Its atmospheric oxidation contributes to the formation of secondary pollutants, including tropospheric ozone and secondary organic aerosols (SOA), which have profound impacts on air quality, climate, and human health. This technical guide provides a comprehensive overview of mesitylene's role as a VOC, detailing its atmospheric reactions, the experimental protocols used for its study, and the complex chemical pathways it undergoes.

Quantitative Data on Mesitylene in Atmospheric Studies

Understanding the atmospheric behavior of mesitylene requires precise quantitative data. The following tables summarize key parameters related to its atmospheric chemistry.

Table 1: Physicochemical Properties of Mesitylene

Property	Value	Reference
Molecular Formula	C₉H₁₂	[2]
Molecular Weight	120.19 g/mol	[2]
Boiling Point	164.7 °C	[2]
Vapor Pressure	2.0 mmHg at 20 °C	[2]
Solubility in Water	20 mg/L at 25 °C	[2]

Table 2: Atmospheric Reaction Rate Constants and SOA Yields

Parameter	Value	Conditions	Reference(s)
Rate Constant for Reaction with OH Radicals (k_OH)
(5.7 ± 0.6) x 10⁻¹¹ cm³ molecule⁻¹ s⁻¹	298 K
Secondary Organic Aerosol (SOA) Yield
m-xylene (as a proxy)	20 ± 4%	Low NOx, 10% RH	[3]
m-xylene (as a proxy)	32 ± 7%	Low NOx, 70% RH	[3]
m-xylene (as a proxy)	14.0 - 16.5%	Low NOx, 14% RH
m-xylene (as a proxy)	0.8 - 3.2%	Low NOx, 74-79% RH

Table 3: Typical Atmospheric Concentrations of Related Pollutants

Pollutant	Environment	Typical Concentration Range	Reference(s)
PM₂.₅	Urban	7.51 - 9.56 µg/m³ (annual mean)	[4]
PM₂.₅	Rural	6.41 - 8.51 µg/m³ (annual mean)	[4]
PM₁₀	Urban	27 - 32.9 µg/m³ (daily mean)	[5]
PM₁₀	Rural (mountain site)	14.3 µg/m³ (daily mean)	[5]

Experimental Protocols for Studying Mesitylene's Atmospheric Chemistry

The investigation of mesitylene's atmospheric fate relies on sophisticated laboratory setups that simulate atmospheric conditions. Two primary methods are environmental chambers (smog chambers) and flow reactors.

Environmental Chamber (Smog Chamber) Experiments for SOA Formation

Environmental chambers are large, controlled enclosures used to simulate complex atmospheric chemical processes, including SOA formation from the photooxidation of VOCs like mesitylene.

Objective: To determine the SOA yield and chemical composition from the photooxidation of mesitylene under controlled atmospheric conditions.

Materials and Instrumentation:

• Chamber: A large-volume (e.g., 2-27 m³) reactor made of inert FEP Teflon film.[6][7]

• Light Source: A set of UV lamps (e.g., blacklights) to simulate solar radiation and initiate photochemistry.[7]

• Reactant Introduction System: Mass flow controllers for introducing gaseous reactants (mesitylene, oxidants, NOx) and a system for generating and introducing seed aerosols (e.g., ammonium (B1175870) sulfate).

• Monitoring Instrumentation:

  • Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS) for monitoring mesitylene concentration.

  • Scanning Mobility Particle Sizer (SMPS) to measure the aerosol size distribution and number concentration.

  • Aerosol Mass Spectrometer (AMS) to determine the chemical composition of the SOA.

  • O₃, NOx, and humidity sensors.

Procedure:

• Chamber Cleaning: The chamber is thoroughly cleaned by flushing with purified air for an extended period (e.g., >24 hours) to minimize background contamination.[7]

• Chamber Characterization: Before the experiment, the chamber is characterized for parameters such as light intensity, temperature, and particle wall loss rates.

• Reactant Injection:

  • A known concentration of seed aerosol (e.g., ammonium sulfate) is introduced into the chamber to provide a surface for condensation of oxidation products.

  • A precise amount of mesitylene is injected into the chamber and allowed to mix thoroughly.

  • An OH radical precursor (e.g., H₂O₂) is introduced.

  • If studying the influence of NOx, a known concentration of NO or NO₂ is added.

• Initiation of Photooxidation: The UV lights are turned on to initiate the photolysis of the OH precursor, generating OH radicals and starting the oxidation of mesitylene.

• Monitoring: The concentrations of mesitylene, oxidants, NOx, and the aerosol size distribution and composition are monitored continuously throughout the experiment.

• Data Analysis:

  • The reacted mesitylene concentration is calculated from its decay over time.

  • The mass of SOA formed is determined from the SMPS and AMS data, corrected for particle wall losses.

  • The SOA yield is calculated as the ratio of the mass of SOA formed to the mass of mesitylene reacted.

Flow Reactor Experiments for Studying Reaction Mechanisms

Flow reactors are used to study the initial steps of atmospheric oxidation reactions under well-defined conditions and short reaction times.

Objective: To investigate the formation of early-generation products, including highly oxygenated molecules (HOMs), from the reaction of mesitylene with OH radicals.

Materials and Instrumentation:

• Flow Reactor: A tube (often quartz) through which reactants flow at a controlled rate.

• Radical Source: A method for generating OH radicals, such as the photolysis of O₃ in the presence of water vapor.

• Reactant Delivery System: Mass flow controllers for precise control of gas flows (mesitylene, O₃, H₂O, carrier gas).

• Detector: A highly sensitive mass spectrometer, such as a Chemical Ionization Atmospheric Pressure interface Time-of-Flight (CI-APi-TOF) mass spectrometer, for detecting radical intermediates and oxidation products.

Procedure:

• Reactor Setup: The flow reactor is set up with a specific residence time by adjusting the flow rates and the length of the reaction zone.

• Radical Generation: OH radicals are generated at the entrance of the reactor.

• Reactant Injection: A controlled flow of mesitylene is introduced into the reactor to mix with the OH radicals.

• Detection: The reaction products exiting the flow reactor are immediately introduced into the CI-APi-TOF for mass analysis.

• Data Acquisition: Mass spectra are recorded as a function of reaction time (by varying the position of the reactant injector or the flow rates).

• Data Analysis: The mass-to-charge ratios of the detected ions are used to identify the elemental composition of the oxidation products, including HOMs. The signal intensities are used to infer their relative abundances.

Signaling Pathways and Logical Relationships

The atmospheric oxidation of mesitylene is a complex process involving a series of radical-mediated reactions. The following diagrams, rendered in Graphviz (DOT language), illustrate the key pathways and experimental workflows.

Diagram 1: Smog Chamber Experimental Workflow

Caption: Workflow for a typical smog chamber experiment to study SOA formation from mesitylene.

Diagram 2: Flow Reactor Experimental Workflow

Caption: Workflow for a flow reactor experiment to investigate the initial oxidation products of mesitylene.

Diagram 3: Mesitylene Oxidation and Autoxidation Pathway

Caption: Simplified reaction pathway for the atmospheric oxidation of mesitylene leading to SOA.

Conclusion

Mesitylene is a reactive VOC that significantly influences atmospheric composition and the formation of secondary pollutants. The study of its atmospheric chemistry through controlled laboratory experiments, such as those conducted in environmental chambers and flow reactors, is crucial for developing a mechanistic understanding of these processes. The initial reaction with the hydroxyl radical leads to the formation of a bicyclic peroxy radical, which can undergo autoxidation to produce highly oxygenated molecules that are key precursors to secondary organic aerosol formation.[1] Further research into the specific reaction kinetics and product distributions under a variety of atmospheric conditions will improve the accuracy of air quality and climate models.

References

• 1. conftool.org [conftool.org]
• 2. Mesitylene | C9H12 | CID 7947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Particulate Air Pollution and Socioeconomic Position in Rural and Urban Areas of the Northeastern United States - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aaqr.org [aaqr.org]
• 6. amt.copernicus.org [amt.copernicus.org]
• 7. acp.copernicus.org [acp.copernicus.org]

Protocols & Analytical Methods

Application Note: Synthesis of Mesitylene from Acetone and Sulfuric Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mesitylene (1,3,5-trimethylbenzene) is a versatile aromatic hydrocarbon with applications as a specialty solvent and as a precursor in the synthesis of various chemicals, including dyes and antioxidants.[1] A common laboratory-scale synthesis involves the acid-catalyzed self-condensation of three molecules of acetone (B3395972).[2] This application note provides a detailed protocol for the synthesis of mesitylene from acetone using concentrated sulfuric acid as the catalyst. The procedure is based on established methods and includes information on reaction conditions, purification, and expected yields.

Reaction Mechanism

The synthesis of mesitylene from acetone proceeds through a series of acid-catalyzed aldol (B89426) condensations and dehydrations. The overall reaction involves the trimerization of acetone.[3] The mechanism is initiated by the protonation of the acetone carbonyl group by sulfuric acid, followed by enolization. The resulting enol then acts as a nucleophile, attacking another protonated acetone molecule. Subsequent dehydration and further condensation with a third acetone molecule, followed by cyclization and aromatization, yield mesitylene.

Experimental Protocol

This protocol is adapted from established literature procedures.[4][5]

Materials:

• Acetone (technical grade)

• Sulfuric acid (concentrated, commercial grade)

• Ice

• Salt

• 15% Hydrochloric acid

• Calcium chloride

• Sodium hydroxide (B78521) (for washing)

• Clean, dry sand (optional, for distillation)[5]

Equipment:

• Large round-bottom flask (e.g., 12 L) with mechanical stirrer[4]

• Large dropping funnel

• Cooling bath (ice-salt mixture)

• Distillation apparatus (retort or standard setup)[5]

• Condenser

• Receiving flask

• Separatory funnel

• Heating mantle or free flame

Procedure:

• Reaction Setup and Cooling: In a 12 L round-bottom flask equipped with a mechanical stirrer, place 4600 g (5750 cc) of technical acetone.[4] Cool the flask in an ice and salt mixture until the temperature of the acetone is between 0°C and 5°C.[4]

• Addition of Sulfuric Acid: Begin stirring the cooled acetone and slowly add 4160 cc of commercial concentrated sulfuric acid from a dropping funnel.[4] The rate of addition should be controlled to maintain the reaction temperature below 10°C.[4] This addition will take approximately five to ten hours.[4]

• Reaction Digestion: After the addition of sulfuric acid is complete, allow the mixture to stand for a period of time. Some protocols suggest letting the mixture stand for 24 hours.[5]

• Distillation:

  • Method A (Direct and Steam Distillation): Place about 2 L of the acetone-sulfuric acid reaction mixture into a 5 L flask.[4] Heat the flask with a free flame, shaking occasionally.[4] A reaction will commence after about fifteen to twenty minutes, indicated by the evolution of gas (mainly sulfur dioxide).[4] Allow this reaction to proceed for about three minutes.[4] Then, introduce a current of steam into the flask for about three minutes, during which a significant portion of the mesitylene will distill over.[4] Continue the steam distillation, collecting the distillate.[4]

  • Method B (Direct Distillation with Sand): Place 400 g of clean, dry sand into a 2000 ml retort connected to a condenser.[5] Add 250 g of acetone, followed by a cooled mixture of 560 g of concentrated sulfuric acid and 150 g of water, added in a slow, continuous stream while cooling the retort.[5] After 24 hours, slowly distill the mixture.[5] Collect the oily distillate that appears.[5]

• Purification:

  • Separate the upper oily layer of the distillate from the lower aqueous layer.[5]

  • Wash the crude mesitylene with sodium hydroxide solution and then with water.[5]

  • Dry the mesitylene over anhydrous calcium chloride.[4][5]

  • Fractionally distill the dried product. Collect the fraction boiling between 161-167°C.[4][5]

Data Presentation

Parameter	Value	Reference
Reactants
Acetone	4600 g (5750 cc)	[4]
Concentrated Sulfuric Acid	4160 cc	[4]
Reaction Conditions
Initial Temperature	0-5°C	[4]
Temperature during Addition	< 10°C	[4]
Acid Addition Time	5-10 hours	[4]
Purification
Boiling Point of Mesitylene	161-167°C	[4][5]
Yield
Theoretical Yield	Variable, approx. 25%	[5]
Average Yield (large scale)	510 g	[4]

Diagrams

Caption: Workflow for the synthesis of mesitylene from acetone.

Caption: Simplified reaction pathway for mesitylene synthesis.

Safety Precautions

• This reaction should be carried out in a well-ventilated fume hood.

• Concentrated sulfuric acid is extremely corrosive and should be handled with appropriate personal protective equipment (gloves, goggles, lab coat).

• The reaction can be exothermic; careful temperature control is crucial.

• Sulfur dioxide gas is evolved during the distillation, which is toxic and requires proper ventilation.

• Acetone is highly flammable. Avoid open flames near the reaction setup.

Discussion

The synthesis of mesitylene from acetone and sulfuric acid is a classic organic chemistry preparation. The yield of this reaction can be highly variable and is sensitive to the grade of chemicals used and the precise reaction conditions.[4] The purification steps, particularly the fractional distillation, are critical for obtaining pure mesitylene. Side reactions can lead to the formation of other condensation products and byproducts.[6] While sulfuric acid is a traditional catalyst, other acid catalysts have also been explored for this transformation.[3][7]

References

• 1. carla-hd.de [carla-hd.de]
• 2. youtube.com [youtube.com]
• 3. US5087781A - Method of making mesitylene - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. prepchem.com [prepchem.com]
• 6. US3413372A - Process for the synthesis of mesitylene - Google Patents [patents.google.com]
• 7. US3267165A - Preparation of mesitylene by dehydro-condensation of acetone - Google Patents [patents.google.com]

Application Notes & Protocols: Transalkylation of Xylene for Mesitylene Production

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mesitylene (1,3,5-trimethylbenzene) is a valuable chemical intermediate used in the synthesis of dyes, antioxidants, and polymers. One method for its production is the transalkylation of xylene. This process involves the catalytic transfer of a methyl group from one xylene molecule to another, or the reaction of xylene with a methylating agent, to form mesitylene and other trimethylbenzene isomers. This document provides an overview of the methodologies, experimental protocols, and relevant data for the synthesis of mesitylene from xylene.

The primary routes for this transformation include Friedel-Crafts alkylation and transalkylation over solid acid catalysts, such as zeolites. The choice of catalyst and reaction conditions is critical in maximizing the yield and selectivity towards mesitylene.

Reaction Pathways

The production of mesitylene from xylene can proceed through several reaction pathways, primarily disproportionation and transalkylation. In a typical process, a C9 aromatic stream is upgraded to produce more valuable products like pseudocumene, mesitylene, xylene, and benzene.[1]

• Disproportionation of Xylene: Two molecules of xylene react to form toluene (B28343) and a trimethylbenzene isomer.

• Transalkylation with a Methylating Agent: Xylene reacts with a methylating agent, such as methanol (B129727) or methyl chloride, in the presence of a catalyst to yield mesitylene.[2]

• Isomerization of Trimethylbenzenes: Other trimethylbenzene isomers, such as pseudocumene (1,2,4-trimethylbenzene) and hemimellitene (1,2,3-trimethylbenzene), can be isomerized to the more symmetrical mesitylene.

The overall process can be visualized as follows:

Caption: General workflow for mesitylene production from xylene.

Experimental Protocols

Two primary methods for the synthesis of mesitylene from xylene are detailed below: Friedel-Crafts alkylation and vapor-phase transalkylation over a zeolite catalyst.

3.1. Protocol 1: Friedel-Crafts Alkylation of m-Xylene (B151644)

This protocol describes a laboratory-scale Friedel-Crafts alkylation of m-xylene using a Lewis acid catalyst.

Materials:

• m-Xylene (1,3-dimethylbenzene)

• tert-Butyl chloride (2-chloro-2-methylpropane)

• Anhydrous iron(III) chloride (FeCl₃)

• Ice bath

• Reaction tube

• Apparatus for gas trapping (e.g., Pasteur pipet, thermometer adapter, large test tube with moist cotton and litmus (B1172312) paper)

• Silica (B1680970) gel for filtration

• Ethyl acetate (B1210297) for Gas Chromatography (GC) analysis

Procedure:

• To a clean, dry test tube, add m-xylene and tert-butyl chloride.

• Clamp the test tube to a ring stand and prepare a gas trapping system to capture the evolved HCl gas.

• Cool the reaction mixture in an ice bath.

• Quickly weigh and add the anhydrous iron(III) chloride to the reaction tube.

• Immediately seal the system. The reaction will begin to bubble as HCl gas is evolved.

• Allow the reaction to proceed until the bubbling slows down, typically around 30 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature.

• Filter the reaction mixture through a pipet containing silica gel to remove the iron catalyst.

• Perform an aqueous extraction to remove any residual HCl.

• Dry the organic layer with a suitable drying agent.

• Remove the solvent (excess m-xylene) by heating in a sand bath.

• Prepare a sample for GC analysis by dissolving a few drops of the product in ethyl acetate.[3]

3.2. Protocol 2: Vapor-Phase Transalkylation over Zeolite Catalyst

This protocol is representative of an industrial-style process for the continuous production of mesitylene.

Materials and Equipment:

• Xylene feedstock (mixed isomers)

• Methanol (as a methylating agent)

• ZSM-5 zeolite catalyst

• Fixed-bed down-flow reactor

• High-pressure liquid pump

• Gas flow controller (for carrier gas, e.g., Nitrogen)

• Temperature controller and furnace

• Condenser and product collection system

• Gas Chromatograph (GC) for product analysis

Procedure:

• Catalyst Preparation: The ZSM-5 zeolite catalyst is typically prepared in its acidic form (HZSM-5) by calcination of the ammonium (B1175870) form.

• Reactor Setup: A fixed quantity of the ZSM-5 catalyst is loaded into a stainless-steel fixed-bed reactor.

• Catalyst Activation: The catalyst is activated in-situ by heating to a high temperature (e.g., 500°C) under a flow of inert gas (e.g., nitrogen) for several hours to remove any adsorbed moisture.

• Reaction:

  • The reactor temperature is adjusted to the desired reaction temperature (e.g., 350-450°C).

  • The reactor pressure is set to the desired level (e.g., 10-20 atm).

  • The xylene and methanol feed are introduced into the reactor at a specific liquid hourly space velocity (LHSV) using a high-pressure pump. A carrier gas may also be used.

• Product Collection and Analysis:

  • The reactor effluent is passed through a condenser to separate the liquid products from the gaseous byproducts.

  • The liquid product stream is collected and analyzed by Gas Chromatography (GC) to determine the composition and calculate the conversion of xylene and the selectivity to mesitylene.

Data Presentation

The following tables summarize typical reaction parameters and outcomes for the transalkylation of xylenes (B1142099) and related aromatics for the production of trimethylbenzenes.

Table 1: Typical Reaction Conditions for Transalkylation over Zeolite Catalysts

Parameter	Value	Reference
Catalyst	ZSM-5	[1][4]
Temperature	225 - 400 °C	[4]
Pressure	1 - 50 bar	[4]
Weight Hourly Space Velocity (WHSV)	0.1 - 10 h⁻¹	[4]
Feedstock	C9 Aromatics (including Xylenes)	[1]

Table 2: Product Distribution from Transalkylation of Toluene and Trimethylbenzenes

Product	Composition (wt%)
Benzene	Varies with feed
Toluene	Varies with feed
Xylenes	Varies with feed
Mesitylene	Component of TMB fraction
Pseudocumene	Component of TMB fraction
Durene	Component of TMB fraction

Note: The exact product distribution is highly dependent on the specific feedstock composition, catalyst, and reaction conditions.[2]

Signaling Pathways and Logical Relationships

The following diagram illustrates the relationship between reaction parameters and the desired outcome in the transalkylation process.

Caption: Influence of reaction parameters on process outcomes.

Conclusion

The transalkylation of xylene presents a viable route for the production of mesitylene. The choice between Friedel-Crafts alkylation and heterogeneous catalysis over zeolites depends on the desired scale of production and the specific economic and environmental considerations. For laboratory-scale synthesis, Friedel-Crafts alkylation offers a straightforward approach. For industrial production, continuous vapor-phase transalkylation over shape-selective zeolite catalysts like ZSM-5 is preferred due to its higher efficiency and potential for catalyst regeneration. Further optimization of catalyst formulation and reaction conditions can lead to improved yields and selectivity for mesitylene.

References

• 1. US5004854A - Pseudocumene and mesitylene production and coproduction thereof with xylene - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. US7157397B2 - Process for the production of mesitylene - Google Patents [patents.google.com]

Application Notes and Protocols: Mesitylene as a High-Boiling Point Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mesitylene (1,3,5-trimethylbenzene) is a colorless, aromatic hydrocarbon with a high boiling point and relatively low polarity.[1][2] These properties make it a valuable solvent for a variety of organic reactions that require elevated temperatures. Its ability to dissolve a wide range of non-polar compounds and its stability under harsh reaction conditions make it a suitable alternative to other high-boiling solvents like dimethylformamide (DMF) or toluene (B28343), particularly when higher temperatures are necessary. This document provides detailed application notes, experimental protocols, and safety information for the effective use of mesitylene in organic synthesis.

Physicochemical Properties and Safety Data

Mesitylene's physical properties are key to its utility as a high-boiling point solvent. A summary of its relevant data is presented below for easy reference.

Property	Value	Citations
Molecular Formula	C₉H₁₂	[1]
Molecular Weight	120.19 g/mol	[2]
Appearance	Colorless liquid	[2]
Boiling Point	164.7 °C (328.5 °F)	[1][3][4]
Melting Point	-44.8 °C (-48.6 °F)	[1][4]
Density	0.864 g/mL at 25 °C	[2]
Flash Point	50 °C (122 °F)	[1]
Solubility in Water	48.2 mg/L at 25 °C (Insoluble)	[1][3]
Solubility in Organic Solvents	Miscible with alcohol, ether, acetone, and benzene.	[3][5]
Vapor Pressure	2 mmHg at 20 °C	[4]
Autoignition Temperature	550 °C (1022 °F)	[6]

Advantages of Using Mesitylene

The primary advantage of mesitylene lies in its high boiling point, which allows for conducting reactions at temperatures significantly higher than those achievable with common solvents like THF (66 °C) or toluene (111 °C).

Caption: Logical flow of mesitylene's advantages as a solvent.

Applications in Organic Synthesis

Mesitylene is particularly useful for reactions that are sluggish at lower temperatures or involve thermally stable reagents. Key applications include cross-coupling reactions, Friedel-Crafts acylations, and reactions involving organometallic reagents.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in modern organic synthesis.[7][8] While often performed in solvents like dioxane or THF, challenging substrates (e.g., sterically hindered or electron-rich aryl chlorides) may require higher temperatures to proceed efficiently. Mesitylene serves as an excellent solvent in such cases, facilitating reactions that might otherwise give low yields.[9]

Friedel-Crafts Acylation

Friedel-Crafts acylation is a classic method for forming aryl ketones.[10][11] The reaction often requires high temperatures to drive the reaction to completion, especially with deactivated aromatic substrates. Mesitylene can function as both the solvent and, in some cases, the substrate for these reactions.[12] Its high boiling point ensures the reaction mixture can be maintained at the necessary temperature for extended periods.

Experimental Protocols

The following protocols are generalized procedures and may require optimization for specific substrates.

General Workflow for High-Temperature Reactions

A typical experimental setup for a reaction in mesitylene involves careful control of temperature and atmosphere.

Caption: General experimental workflow for reactions in mesitylene.

Protocol 1: Suzuki-Miyaura Coupling of an Aryl Chloride

This protocol describes a general procedure for the cross-coupling of a challenging aryl chloride with an arylboronic acid using mesitylene as the solvent.

Materials:

• Aryl chloride (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Mesitylene, anhydrous (5 mL)

Procedure:

• To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the aryl chloride, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon) three times.

• Add anhydrous mesitylene via syringe.

• Heat the reaction mixture to 150 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. Reactions may take 12-24 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) (20 mL) and filter through a pad of celite to remove the catalyst and base.

• Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel. Due to mesitylene's high boiling point, it may co-elute with the product. It can be removed under high vacuum at an elevated temperature (e.g., 50 °C).[9]

Protocol 2: Friedel-Crafts Acylation

This protocol outlines the acylation of an activated arene using mesitylene as a high-temperature solvent.[12]

Materials:

• Arene (e.g., mesitylene itself, 10 mmol, 1.0 equiv)

• Acylating agent (e.g., Benzoyl chloride, 12 mmol, 1.2 equiv)

• Lewis acid catalyst (e.g., AlCl₃, 12 mmol, 1.2 equiv)

• Mesitylene, anhydrous (as solvent if arene is solid, 10 mL)

Procedure:

• To a flame-dried three-neck flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add the Lewis acid catalyst and mesitylene.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acylating agent dropwise via the dropping funnel over 15-20 minutes.

• If the arene is different from the solvent, add it as a solution in mesitylene.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Heat the reaction mixture to 120 °C and maintain for 4-12 hours, monitoring by TLC.[12]

• Cool the reaction mixture to 0 °C and slowly quench by pouring it onto a mixture of crushed ice (50 g) and concentrated HCl (5 mL).

• Transfer the mixture to a separatory funnel and extract with dichloromethane (B109758) (3 x 20 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 15 mL), water (15 mL), and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by distillation or column chromatography.

Safety and Handling

Mesitylene is a flammable liquid and vapor that can cause skin, eye, and respiratory irritation.[13][14][15] Ingestion and entry into airways may be fatal.[13][16]

• Handling: Always handle mesitylene in a well-ventilated chemical fume hood.[14] Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[13][14]

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and strong oxidizing agents.[14][15] Keep containers tightly closed.[14] Use explosion-proof electrical and ventilating equipment.[16]

• Fire Safety: Mesitylene is flammable.[13] Use a dry chemical, CO₂, or foam fire extinguisher. Water spray can be used to cool containers.[13]

• Disposal: Dispose of mesitylene waste in accordance with local, state, and federal regulations. Do not flush into the sewer system.[13]

Conclusion

Mesitylene is a versatile and effective high-boiling point solvent for organic synthesis. Its ability to facilitate reactions at elevated temperatures makes it an invaluable tool for overcoming high activation barriers and improving reaction rates for challenging substrates. When handled with appropriate safety precautions, mesitylene can be a key component in the synthetic chemist's toolkit, enabling the synthesis of complex molecules in academic and industrial research.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Mesitylene [commonorganicchemistry.com]
• 3. scent.vn [scent.vn]
• 4. Mesitylene - Wikipedia [en.wikipedia.org]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Yoneda Labs [yonedalabs.com]
• 8. rose-hulman.edu [rose-hulman.edu]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. Friedel–Crafts acylations of aromatic hydrocarbons. Part VIII. Mono- and di-acylation of mesitylene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. fishersci.com [fishersci.com]
• 14. Mesitylene SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 15. chemos.de [chemos.de]
• 16. carlroth.com [carlroth.com]

Application Notes and Protocols: Mesitylene as a Ligand in Organometallic Chemistry Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of mesitylene (1,3,5-trimethylbenzene) as a versatile η⁶-arene ligand in the synthesis of various organometallic complexes. The bulky and electron-donating nature of the mesitylene ligand imparts unique stability and reactivity to the resulting metal complexes, making them valuable precursors and catalysts in a range of chemical transformations. This document details the synthesis and characterization of representative mesitylene-ligated complexes of molybdenum, tungsten, iron, and ruthenium, and highlights their applications in catalysis.

(Mesitylene)molybdenum Tricarbonyl: A Versatile Precursor

(Mesitylene)molybdenum tricarbonyl, [(η⁶-C₆H₃(CH₃)₃)Mo(CO)₃], is a pale yellow, crystalline solid that serves as a common starting material for the synthesis of other molybdenum complexes.[1] Its synthesis is a straightforward displacement of carbon monoxide ligands from molybdenum hexacarbonyl by mesitylene.

Experimental Protocol: Synthesis of (Mesitylene)molybdenum Tricarbonyl

This protocol describes the direct reaction of molybdenum hexacarbonyl with hot mesitylene.[1]

Materials:

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Mesitylene (1,3,5-trimethylbenzene)

• Dichloromethane (CH₂Cl₂)

• Hexane (B92381)

• Nitrogen gas (inert atmosphere)

• Three-neck round-bottom flask

• Condenser

• Heating mantle with a sand bath

• Magnetic stirrer and stir bar

• Schlenk line or similar inert atmosphere setup

• Rotary evaporator

• Filtration apparatus

Procedure:

• To a 100 mL three-neck round-bottom flask containing a magnetic stir bar, add molybdenum hexacarbonyl (2.083 g, 7.92 mmol) and mesitylene (10 mL, 72 mmol).[2]

• Assemble the flask with a condenser and a gas inlet connected to a nitrogen line. The setup should be purged with nitrogen for at least 5 minutes to ensure an inert atmosphere.[2]

• Heat the reaction mixture in a sand bath to a gentle reflux. The temperature should be sufficient to boil the mesitylene.[3]

• Continue heating under reflux for 30 minutes. The solution will typically turn from colorless to yellow.[3]

• After cooling to room temperature, the reaction mixture is filtered to remove any unreacted molybdenum hexacarbonyl.

• The excess mesitylene is removed from the filtrate by vacuum distillation or using a rotary evaporator.

• The resulting crude product, a yellowish powder, is then purified.[2]

• Purification: The crude product can be washed with hexane to remove any remaining mesitylene.[2] The solid is then dissolved in a minimal amount of dichloromethane, followed by the addition of hexane to precipitate the purified (mesitylene)molybdenum tricarbonyl. The yellow crystals are collected by filtration and dried under vacuum.[3]

Workflow for the Synthesis of (Mesitylene)molybdenum Tricarbonyl:

Synthesis of (Mesitylene)molybdenum Tricarbonyl.

Quantitative Data

Parameter	Value	Reference
Yield	~1-26.3%	[2]
¹H NMR (CDCl₃, δ)	2.25 (s, 9H, -CH₃), 5.23 (s, 3H, Ar-H)	[2]
IR (νco, cm⁻¹)	1942 (symmetric), 1852 (antisymmetric)	[2]
Molar Mass	300.18 g/mol	[1]

Applications

(Mesitylene)molybdenum tricarbonyl is a precursor for various molybdenum complexes and has been explored as a catalyst in several organic transformations, including:

• Polymerization of phenylacetylene: The complex, when activated with an oxidant like chloranil, can catalyze the polymerization of phenylacetylene.[4]

• Epoxidation of alkenes: It has been reported to act as a catalyst for the epoxidation of alkenes.[4]

Mesitylene Complexes of Other Transition Metals

Mesitylene can also form stable complexes with other transition metals such as tungsten, iron, and ruthenium.

(Mesitylene)tungsten Tricarbonyl

The synthesis of the tungsten analogue, [(η⁶-C₆H₃(CH₃)₃)W(CO)₃], can be achieved by reacting tungsten hexacarbonyl with mesitylene, similar to the molybdenum complex. A more favorable route involves the displacement of a more labile ligand, such as acetonitrile, from an intermediate complex like W(CO)₃(CH₃CN)₃.

Reaction Scheme for the Synthesis of (Mesitylene)tungsten Tricarbonyl:

Synthesis of (Mesitylene)tungsten Tricarbonyl.

Quantitative Data

Parameter	Value	Reference
Molecular Formula	C₁₂H₁₂O₃W
Molar Mass	388.06 g/mol

Bis(mesitylene)iron(II) Hexafluorophosphate (B91526)

This iron(II) sandwich complex, --INVALID-LINK--₂, is a valuable precursor for the synthesis of other iron complexes.

Experimental Protocol: Synthesis of Bis(mesitylene)iron(II) Hexafluorophosphate

This protocol is a modified literature procedure.[1]

Materials:

• Iron(III) chloride (FeCl₃)

• Aluminum chloride (AlCl₃)

• Mesitylene

• Potassium hexafluorophosphate (KPF₆)

• Petroleum ether

• Distilled water

• Nitrogen gas (inert atmosphere)

• Reaction flask

• Filtration apparatus

Procedure:

• In a reaction flask under a nitrogen atmosphere, mix iron(III) chloride (10.00 g, 0.062 mol) and aluminum chloride (25.00 g, 0.19 mol) with mesitylene (200 cm³).[1]

• Stir the mixture at ambient temperature for 24 hours.[1]

• Cool the reaction mixture to 0°C and carefully quench with distilled water.[1]

• Separate the aqueous phase, which contains the dicationic iron complex, from the organic phase.

• Wash the aqueous phase several times with petroleum ether.[1]

• Precipitate the product by adding an aqueous solution of potassium hexafluorophosphate (20 g in 200 cm³ of distilled water).[1]

• Collect the resulting orange solid by filtration, wash with petroleum ether, and dry.[1]

Quantitative Data

Parameter	Value	Reference
Yield	85%	[1]

Applications

Iron complexes derived from bis(mesitylene)iron(II) are being investigated as catalysts in various organic reactions, including polymerization and C-C bond formation reactions.[5]

[Ru(mesitylene)Cl₂]₂: A Key Ruthenium Precursor

The dimeric ruthenium(II) complex, [Ru(η⁶-C₆H₃(CH₃)₃)Cl₂]₂, is a common starting material for the synthesis of a wide range of monomeric and dimeric ruthenium-mesitylene complexes. It is a red-brown crystalline solid.[6] While detailed synthetic protocols from readily available precursors are often part of proprietary knowledge, it is commercially available and serves as a crucial entry point into mesitylene-ruthenium chemistry.

General Reaction Scheme for the Use of [Ru(mesitylene)Cl₂]₂:

Reactivity of [Ru(mesitylene)Cl₂]₂.

Quantitative Data

Parameter	Value	Reference
Chemical Formula	C₁₈H₂₄Cl₄Ru₂	[6]
Molecular Weight	584.34 g/mol	[6]

Applications

Ruthenium-mesitylene complexes have shown significant promise as catalysts in a variety of organic transformations, including:

• Transfer hydrogenation: These complexes are effective catalysts for the reduction of ketones and aldehydes.

• C-H activation: They can facilitate the functionalization of C-H bonds, a key transformation in modern organic synthesis.

• Anticancer research: Some ruthenium-arene complexes are being investigated for their potential as anticancer agents.[7]

Safety and Handling

Organometallic compounds, particularly metal carbonyls, should be handled with care in a well-ventilated fume hood. They can be toxic and air-sensitive. Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn at all times. Reactions involving these compounds are typically carried out under an inert atmosphere of nitrogen or argon.

Disclaimer: The protocols and information provided in these application notes are intended for use by trained professionals in a laboratory setting. All necessary safety precautions should be taken. The user is solely responsible for any consequences arising from the use of this information.

References

• 1. rsc.org [rsc.org]
• 2. Synthesis and Determination of [1,3,5-C6H3(CH3)3]Mo(CO)3 — Adam Cap [adamcap.com]
• 3. m.youtube.com [m.youtube.com]
• 4. (Mesitylene)molybdenum tricarbonyl - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. [Ru(mesitylene)CI2]2 | Umicore [pmc.umicore.com]
• 7. Synthesis, Characterization and Biological Investigations of Half-Sandwich Ruthenium(II) Complexes Containing Benzimidazole Moiety - PMC [pmc.ncbi.nlm.nih.gov]

preparation of mesitaldehyde from mesitylene experimental procedure

Application Note: Synthesis of Mesitaldehyde from Mesitylene

Introduction

Mesitaldehyde (2,4,6-trimethylbenzaldehyde) is a valuable aromatic aldehyde that serves as a key intermediate in the synthesis of various organic compounds, including pharmaceuticals, dyes, and fragrances.[1][2][3] Its structure, featuring a benzene (B151609) ring with three methyl groups and a formyl group, makes it a versatile building block in organic chemistry.[2] This document provides detailed experimental protocols for the preparation of mesitaldehyde from mesitylene, focusing on established formylation and oxidation reactions.

Several synthetic routes are available for the preparation of mesitaldehyde from mesitylene. The most common methods include the Gattermann reaction, the Vilsmeier-Haack reaction, and direct oxidation of mesitylene.[1][4] The choice of method often depends on the desired yield, available reagents, and safety considerations.

• Gattermann Reaction: This reaction introduces a formyl group onto an aromatic ring. A modification of this reaction, using zinc cyanide and hydrogen chloride, is a common and effective method for the synthesis of mesitaldehyde from mesitylene.[5][6]

• Vilsmeier-Haack Reaction: This is another widely used formylation reaction that employs a Vilsmeier reagent, typically formed from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to formylate electron-rich aromatic compounds like mesitylene.[7][8][9][10]

• Oxidation of Mesitylene: Direct oxidation of mesitylene can also yield mesitaldehyde. However, controlling the oxidation to prevent the formation of the corresponding carboxylic acid can be challenging.[1][11]

This application note provides a detailed protocol for the Gattermann reaction using zinc cyanide, as it is a well-documented and reliable method.

Data Presentation

A summary of quantitative data for the synthesis of mesitaldehyde from mesitylene via the Gattermann reaction is presented below.

Parameter	Value	Reference
Starting Material	Mesitylene	[12]
Product	Mesitaldehyde	[12]
Molecular Formula	C₁₀H₁₂O	[2]
Molecular Weight	148.20 g/mol	[2]
Yield	75-81%	[12]
Boiling Point	118-121°C at 16 mm Hg	[12]
Appearance	Clear, colorless to light yellow liquid	[2]

Experimental Protocols

Gattermann Synthesis of Mesitaldehyde

This protocol is adapted from a procedure in Organic Syntheses and describes the formylation of mesitylene using zinc cyanide and hydrogen chloride in the presence of aluminum chloride.[12]

Materials:

• Mesitylene (102 g, 0.85 mole)

• Zinc cyanide (147 g, 1.25 moles)

• Tetrachloroethane (400 ml)

• Anhydrous aluminum chloride (293 g, 2.2 moles), finely ground

• Hydrogen chloride gas, dry

• Concentrated hydrochloric acid (100 ml)

• 10% Sodium carbonate solution (150 ml)

• Benzene (500 ml)

• Crushed ice

• Calcium chloride

Equipment:

• 1-L three-necked round-bottomed flask

• Efficient mechanical stirrer

• Reflux condenser

• Gas inlet tube

• Thermometer

• Ice bath

• 4-L container

• 3-L round-bottomed flask

• Separatory funnel

• Steam distillation apparatus

• 250-ml modified Claisen flask

Procedure:

• Reaction Setup: In a 1-L three-necked round-bottomed flask equipped with a stirrer, reflux condenser, gas inlet tube, and thermometer, combine 102 g of mesitylene, 147 g of zinc cyanide, and 400 ml of tetrachloroethane.[12] Caution: Tetrachloroethane and hydrogen cyanide (which can be formed in situ) are toxic. All operations up to the final distillation should be performed in a well-ventilated fume hood.[12]

• Introduction of Hydrogen Chloride: Stir the mixture at room temperature while passing a rapid stream of dry hydrogen chloride gas through it. Continue this for approximately 3 hours, or until the zinc cyanide has decomposed.[12]

• Addition of Aluminum Chloride: Cool the flask in an ice bath and remove the gas inlet tube. With vigorous stirring, add 293 g of finely ground anhydrous aluminum chloride to the mixture.[12]

• Reaction: Remove the ice bath and resume the passage of hydrogen chloride for the remainder of the reaction. The heat of the reaction will warm the mixture to about 70°C within an hour. Maintain a temperature of 67-72°C for an additional 2.5 hours.[12]

• Hydrolysis: Cool the reaction mixture and cautiously pour it, with manual stirring, into a 4-L container half-filled with crushed ice and 100 ml of concentrated hydrochloric acid. Let the mixture stand overnight.[12]

• Work-up: Transfer the mixture to a 3-L round-bottomed flask and reflux for 3 hours. Separate the organic layer, and extract the aqueous layer once with 50 ml of tetrachloroethane.[12]

• Washing and Distillation: Combine the tetrachloroethane solutions and wash with 150 ml of a 10% sodium carbonate solution.[12] Perform a steam distillation. The first 800-900 ml of distillate, primarily tetrachloroethane and water, can be collected for solvent recovery.[12] Continue collecting the distillate as long as oily drops are observed.[12]

• Extraction and Purification: Extract the second portion of the distillate with 500 ml of benzene. Remove the benzene on a steam bath. Distill the residue from a 250-ml modified Claisen flask. After a small forerun, collect the mesitaldehyde at 118-121°C/16 mm Hg. The expected yield is 95-102 g (75-81%).[12]

Visualizations

Experimental Workflow for Gattermann Synthesis of Mesitaldehyde

Caption: Workflow for the Gattermann synthesis of mesitaldehyde from mesitylene.

References

• 1. Mesitaldehyde - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. medkoo.com [medkoo.com]
• 4. nbinno.com [nbinno.com]
• 5. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 6. Mesitylene - Wikipedia [en.wikipedia.org]
• 7. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 8. jk-sci.com [jk-sci.com]
• 9. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 10. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 11. chemicalpapers.com [chemicalpapers.com]
• 12. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Oxidation of Mesitylene to Trimesic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the synthesis of trimesic acid (1,3,5-benzenetricarboxylic acid) through the oxidation of mesitylene (1,3,5-trimethylbenzene). The primary focus is on the liquid-phase air oxidation method using a multi-component catalyst system, which is a common and effective approach.

Overview of Synthetic Methodologies

The oxidation of the three methyl groups of mesitylene to carboxylic acids yields trimesic acid. While several oxidizing agents can accomplish this transformation, including nitric acid, the most prevalent and industrially scalable method involves liquid-phase oxidation using air or oxygen in the presence of a catalyst system.[1][2] This system typically comprises cobalt and manganese salts as catalysts and a bromide source as a promoter, with acetic acid serving as the solvent.[2][3][4]

Quantitative Data Summary

The following table summarizes quantitative data from various reported protocols for the air/oxygen oxidation of mesitylene to trimesic acid.

Parameter	Method 1	Method 2	Method 3	Method 4
Oxidant	Air	Air	Oxygen	Air
Solvent	Acetic Acid	Glacial Acetic Acid	Glacial Acetic Acid	Acetic Acid
Catalyst System	Co(OAc)₂, Mn(OAc)₂, Ce(OAc)₃, Bromide	Co(OAc)₂, Mn(OAc)₂, NaBr	Cobalt Salt	Co(OAc)₂, NaBr, NaOAc
Mesitylene:Solvent (mass ratio)	1:1.0-20.0	1:15	1:5-20	-
Catalyst Loading (Co:Mn:Mesitylene mass ratio)	0.0005-0.005 : 0.0005-0.01 : 1	-	-	-
Promoter Loading (Co:Br mass ratio)	0.1-10 : 1	-	-	-
Reaction Temperature (°C)	-	200	70-120	95
Reaction Pressure (MPa)	-	2.0	Normal Pressure	Normal Pressure
Reaction Time (h)	-	1	5-7	4.5
Yield (%)	155-160 (mass yield)	82.23	>80	43.56
Purity (%)	99.0-99.5	-	>99	96.46
Reference	[3]	[4][5]	[6]	[4][7]

Experimental Protocols

Protocol 1: High-Pressure Air Oxidation with Co/Mn/Br Catalyst

This protocol is based on a high-yield method conducted under elevated pressure and temperature.

Materials:

• Mesitylene (99%+)

• Glacial Acetic Acid

• Cobalt (II) Acetate Tetrahydrate (Co(OAc)₂)

• Manganese (II) Acetate Tetrahydrate (Mn(OAc)₂)

• Sodium Bromide (NaBr)

• High-pressure reactor equipped with a gas inlet, stirrer, heating mantle, and condenser.

Procedure:

• Reactor Setup: Ensure the high-pressure reactor is clean and dry. Equip it with a magnetic stir bar or overhead stirrer.

• Charging the Reactor: In a fume hood, charge the reactor with mesitylene and glacial acetic acid in a 1:15 mass ratio.

• Catalyst Addition: Add the catalysts and promoter. The molar ratio of Co:Mn:Br should be approximately 8:3:3, with the molar ratio of Co to mesitylene at 13:1000.[4][5]

• Sealing and Purging: Seal the reactor and purge it with nitrogen gas several times to remove any residual air.

• Reaction:

  • Begin stirring the mixture.

  • Heat the reactor to 200°C.

  • Pressurize the reactor with air to 2.0 MPa.[4][5]

  • Maintain these conditions for 60 minutes, ensuring a continuous flow of air at approximately 4.0 L/min.[4]

• Cooling and Depressurization: After the reaction is complete, cool the reactor to room temperature. Slowly and carefully vent the excess pressure.

• Product Isolation:

  • Open the reactor and collect the resulting slurry.

  • Filter the slurry to separate the crude trimesic acid crystals from the mother liquor.

• Purification (Recrystallization):

  • Transfer the crude product to a separate vessel.

  • Add deionized water (approximately 6 times the weight of the crude product) and activated carbon (2-5% of the filter cake weight).[3]

  • Heat the mixture to 90-100°C with stirring to dissolve the solid.[3]

  • Perform a hot filtration to remove the activated carbon.

  • Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Filter the purified white crystals of trimesic acid and dry them in a vacuum oven.

Protocol 2: Normal Pressure Oxygen Oxidation with Cobalt Catalyst

This protocol outlines a method that avoids the need for high-pressure equipment.

Materials:

• Mesitylene (99%+)

• Glacial Acetic Acid

• Cobalt (II) Salt (e.g., Cobalt Acetate)

• Three-neck round-bottom flask

• Reflux condenser

• Gas dispersion tube

• Magnetic stirrer and hotplate

Procedure:

• Apparatus Setup: Assemble a three-neck flask with a reflux condenser, a gas dispersion tube extending below the liquid surface, and a thermometer.

• Reagent Addition:

  • To the flask, add mesitylene and glacial acetic acid in a mass ratio between 1:5 and 1:20.[6]

  • Add the cobalt salt catalyst, corresponding to 0.01-0.05 parts by mass relative to mesitylene.[6]

• Reaction:

  • Begin stirring the mixture at room temperature.

  • Heat the mixture to a temperature between 70°C and 120°C.[6]

  • Introduce a steady stream of oxygen through the gas dispersion tube at a flow rate of 2-30 L/min.[6]

  • Maintain the reaction for 5-7 hours.[6]

• Workup and Isolation:

  • After the reaction period, turn off the heating and oxygen flow.

  • Allow the mixture to cool to room temperature.

  • Collect the precipitated product by filtration.

  • Wash the filter cake with a small amount of cold acetic acid, followed by water.

  • Dry the product under vacuum to obtain the final trimesic acid. Further purification can be performed as described in Protocol 1.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of trimesic acid from mesitylene via liquid-phase air oxidation.

Caption: General workflow for the synthesis of trimesic acid.

References

• 1. Mesitylene - Wikipedia [en.wikipedia.org]
• 2. CN1417193A - Liquid phase catalytic mesitylene air oxidizing process of preparing benzenetricarboxylic acid - Google Patents [patents.google.com]
• 3. CN102146029A - Method for preparing trimesic acid by continuous oxidation of mesitylene - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN101759558A - Method for synthesizing trimesic acid - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Application Note: Utilizing Mesitylene as an Internal Standard for Accurate Quantitative NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the concentration and purity of chemical compounds. The accuracy of qNMR relies on the use of a stable and reliable internal standard. Mesitylene (1,3,5-trimethylbenzene) has emerged as an excellent internal standard for ¹H qNMR due to its simple proton NMR spectrum, chemical stability, and the commercial availability of certified reference materials. This application note provides a detailed protocol for using mesitylene as an internal standard for the quantitative analysis of organic molecules, complete with data presentation and experimental workflows.

The key principle of qNMR is that the integrated area of a specific NMR signal is directly proportional to the number of protons giving rise to that signal and the molar concentration of the molecule in the solution.[1][2] By comparing the integral of a known signal from an analyte to the integral of a known signal from a precisely weighed internal standard of known purity, the absolute quantity of the analyte can be determined.

Advantages of Mesitylene as a qNMR Internal Standard

Mesitylene offers several distinct advantages as an internal standard for ¹H qNMR:

• Simple ¹H NMR Spectrum: Due to its high degree of symmetry, mesitylene exhibits a simple ¹H NMR spectrum with two sharp singlets: one for the three aromatic protons (around 6.8 ppm) and another for the nine methyl protons (around 2.3 ppm).[3] This simplicity minimizes the chances of signal overlap with the analyte's signals.

• Chemical Inertness: Mesitylene is chemically stable and does not typically react with a wide range of analytes or common deuterated solvents, ensuring the integrity of the sample during the NMR experiment.

• Low Volatility: With a boiling point of 164.7 °C, mesitylene is not highly volatile, which reduces the risk of concentration changes due to evaporation during sample preparation and handling.[4]

• Distinct Chemical Shifts: The chemical shifts of mesitylene's protons are in regions of the ¹H NMR spectrum where many common organic molecules do not have signals, reducing the likelihood of spectral overlap.

• Availability as a Certified Reference Material (CRM): Mesitylene is available as a high-purity certified reference material, which is crucial for establishing traceability and ensuring the accuracy of quantitative measurements.

Experimental Protocol: Purity Determination of an Analyte

This protocol outlines the steps for determining the purity of a hypothetical analyte, "Compound X," using mesitylene as an internal standard.

Materials and Equipment

• Analyte: Compound X (Molecular Weight: 250.00 g/mol )

• Internal Standard: Mesitylene (Certified Purity: 99.9%, Molecular Weight: 120.19 g/mol )[4]

• Deuterated Solvent: Chloroform-d (CDCl₃) or other suitable solvent that dissolves both the analyte and mesitylene without signal overlap.

• Equipment:

  • High-resolution NMR spectrometer (e.g., 400 MHz or higher)

  • Analytical balance (accurate to at least 0.01 mg)

  • Volumetric flasks and pipettes

  • NMR tubes

  • Vortex mixer

Sample Preparation

Accurate sample preparation is critical for reliable qNMR results.

• Weighing:

  • Accurately weigh approximately 10-20 mg of Compound X into a clean, dry vial. Record the exact weight (e.g., 15.25 mg).

  • Accurately weigh approximately 5-10 mg of mesitylene into the same vial. Record the exact weight (e.g., 7.52 mg). Aim for a molar ratio between the analyte and standard that is close to 1:1 to ensure comparable signal intensities.

• Dissolution:

  • Add a precise volume of the deuterated solvent (e.g., 0.75 mL of CDCl₃) to the vial containing the analyte and internal standard.

  • Ensure complete dissolution by vortexing the vial until no solid particles are visible.

• Transfer to NMR Tube:

  • Transfer the prepared solution to a clean, dry NMR tube.

NMR Data Acquisition

To obtain accurate quantitative data, specific NMR acquisition parameters must be carefully set.

Parameter	Recommended Value	Rationale
Pulse Program	Standard 1D proton pulse sequence (e.g., zg30 on Bruker)	Ensures quantitative excitation.
Pulse Angle	30°	A smaller flip angle helps to ensure that all protons are uniformly excited, especially when T1 relaxation times are not known.
Relaxation Delay (d1)	≥ 5 x T1 of the slowest relaxing signal	Crucial for ensuring complete relaxation of all protons between scans, which is essential for accurate integration. A delay of 30-60 seconds is often sufficient for many small molecules.
Acquisition Time (aq)	2-4 seconds	Provides sufficient digital resolution.
Number of Scans (ns)	8 to 64 (or more)	Sufficient scans should be acquired to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated for an integration error of less than 1%.[5]
Receiver Gain	Optimized automatically by the spectrometer	Prevents signal clipping and ensures maximum dynamic range.

Data Processing

• Fourier Transform: Apply an exponential window function with a line broadening factor of 0.3 Hz to improve the signal-to-noise ratio without significantly distorting the peak shape.

• Phasing: Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a polynomial baseline correction to ensure a flat baseline across the entire spectrum.

• Integration:

  • Calibrate the integral of a well-resolved signal from the internal standard. For mesitylene, the singlet from the nine methyl protons at ~2.3 ppm is often a good choice.

  • Integrate a well-resolved, non-overlapping signal from the analyte (Compound X).

  • Integrate the chosen signal from mesitylene.

Data Presentation and Calculation

The purity of the analyte is calculated using the following formula:[5][6]

Purity_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std (%)

Where:

• I_analyte: Integral of the analyte signal

• I_std: Integral of the internal standard (mesitylene) signal

• N_analyte: Number of protons corresponding to the integrated analyte signal

• N_std: Number of protons corresponding to the integrated internal standard signal

• MW_analyte: Molecular weight of the analyte

• MW_std: Molecular weight of the internal standard

• m_analyte: Mass of the analyte

• m_std: Mass of the internal standard

• Purity_std: Purity of the internal standard

Example Data and Calculation

The following table summarizes a hypothetical qNMR experiment for the purity determination of Compound X using mesitylene as the internal standard.

Parameter	Analyte (Compound X)	Internal Standard (Mesitylene)
Mass (m)	15.25 mg	7.52 mg
Molecular Weight (MW)	250.00 g/mol	120.19 g/mol
Signal Used for Integration	Singlet at 7.5 ppm	Singlet at 2.3 ppm
Number of Protons (N)	2	9
Integral Value (I)	1.00	3.25
Purity of Standard	99.9%

Calculation:

Purity_Compound X (%) = (1.00 / 3.25) * (9 / 2) * (250.00 / 120.19) * (7.52 / 15.25) * 99.9%

Purity_Compound X (%) = 98.6%

Visualizations

qNMR Experimental Workflow

References

• 1. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. emerypharma.com [emerypharma.com]
• 3. C9H12 1,3,5-trimethylbenzene (mesitylene) low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 1,3,5-trimethylbenzene (mesitylene) 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. Mesitylene | C9H12 | CID 7947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. Purity Calculation - Mestrelab Resources [mestrelab.com]

Application Notes and Protocols for Mesitylene as a Developer in Photopatternable Silicone Fabrication for Electronics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing mesitylene as a developing solvent for photopatternable silicones, specifically targeting applications in electronics and microfabrication. The information is curated for professionals in research and development who require precise and reliable methods for creating microstructures with these advanced materials.

Introduction

Photopatternable silicones are a class of materials that combine the desirable properties of silicones, such as flexibility, biocompatibility, and thermal stability, with the ability to be patterned using standard photolithography techniques. This makes them ideal for a wide range of applications in electronics, including flexible circuits, microelectromechanical systems (MEMS), and biomedical devices. A crucial step in the photolithographic process for these materials is the development stage, where a solvent is used to selectively remove the un-crosslinked regions of the silicone. Mesitylene (1,3,5-trimethylbenzene) has been identified as an effective developer for certain negative-tone photopatternable silicones, such as the Dow Corning WL-5000 series. In a negative-tone resist, the areas exposed to UV radiation undergo crosslinking, becoming insoluble, while the unexposed regions are washed away by the developer.

Data Presentation

The following table summarizes the key processing parameters and expected outcomes when using mesitylene as a developer for photopatternable silicones. This data is compiled from various sources and represents typical results. Actual outcomes may vary based on specific laboratory conditions and equipment.

Parameter	Value	Expected Outcome/Notes
Photopatternable Silicone	Dow Corning WL-5150	A commercially available negative-tone photopatternable silicone.
Substrate	Silicon Wafer	Other substrates may be used, but surface preparation is critical.
Spin Coating Speed	500 rpm (10s), then 1500 rpm (30s)	Results in a uniform film thickness.
Pre-bake Temperature & Time	120 °C for 2 minutes	Removes solvent from the silicone film before UV exposure.
UV Exposure	Broadband UV or i-line	The required dose will depend on the light source and film thickness.
Post-exposure Bake	150 °C for 3 minutes	Drives the crosslinking reaction in the exposed areas.
Developer	Mesitylene	An aromatic hydrocarbon that selectively dissolves un-crosslinked silicone.
Development Time	6 minutes	A common starting point for achieving good resolution.[1]
Final Cure	150 °C for 2 hours	Fully crosslinks the patterned silicone structures.[1]
Achievable Resolution	~10 µm	For thicker films (e.g., 20 µm), 20 µm features have been resolved.[2]

Experimental Protocols

This section provides a detailed, step-by-step protocol for patterning a photopatternable silicone using mesitylene as the developer.

Materials and Equipment

• Photopatternable silicone (e.g., Dow Corning WL-5150)

• Silicon wafers

• Mesitylene (reagent grade)

• Spinner

• Hot plate

• UV light source (mask aligner)

• Photomask with desired pattern

• Beakers and Petri dishes

• Nitrogen gun

• Optical microscope

Protocol for Photopatterning

• Substrate Preparation:

  • Clean silicon wafers using a standard cleaning procedure (e.g., Piranha etch or RCA clean).

  • Dehydrate the wafers by baking on a hotplate at 150 °C for 30 minutes.

  • For improved adhesion, an oxygen plasma treatment of the silicon wafer for 5 minutes can be performed.[1]

• Spin Coating:

  • Place the silicon wafer on the spinner chuck.

  • Dispense the photopatternable silicone onto the center of the wafer.

  • Spin coat at 500 rpm for 10 seconds, followed by 1500 rpm for 30 seconds.[1] This will create a uniform film.

• Pre-bake:

  • Carefully transfer the coated wafer to a hotplate.

  • Pre-bake at 120 °C for 2 minutes to remove the solvent from the silicone film.[1]

• UV Exposure:

  • Place the wafer in the mask aligner.

  • Position the photomask over the wafer.

  • Expose the wafer to UV light. The exposure dose will need to be optimized based on the specific UV source and the thickness of the silicone film.

• Post-exposure Bake (PEB):

  • Transfer the exposed wafer to a hotplate.

  • Bake at 150 °C for 3 minutes to complete the crosslinking reaction in the exposed areas.[1]

• Development:

  • Allow the wafer to cool to room temperature.

  • Immerse the wafer in a beaker containing mesitylene.

  • Gently agitate for 6 minutes to develop the pattern.[1] The unexposed, un-crosslinked silicone will dissolve in the mesitylene.

  • Rinse the wafer with fresh mesitylene and then with isopropanol.

  • Dry the wafer gently with a nitrogen gun.

• Final Cure:

  • Place the patterned wafer in an oven.

  • Cure at 150 °C for 2 hours to fully harden the silicone structures.[1]

• Inspection:

  • Inspect the patterned features using an optical microscope to verify the resolution and fidelity of the pattern.

Visualizations

Experimental Workflow

Caption: A flowchart of the photopatterning process for silicones using mesitylene.

Development Mechanism

Caption: The development mechanism of negative-tone photopatternable silicone with mesitylene.

References

• 1. scispace.com [scispace.com]
• 2. deepseasilicone.com [deepseasilicone.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Mesitylene by Fractional Distillation

This technical support guide is designed for researchers, scientists, and drug development professionals to address common issues encountered during the purification of crude mesitylene via fractional distillation.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude mesitylene?

A1: Crude mesitylene, depending on its synthesis route (e.g., alkylation of xylene or condensation of acetone), typically contains isomers and other aromatic hydrocarbons with similar boiling points. The most common impurities include:

• Isomers: 1,2,4-trimethylbenzene (B165218) (pseudocumene) and 1,2,3-trimethylbenzene (B126466) (hemimellitene).[1]

• Other C9 Aromatics: Ethyltoluenes.

• Related Compounds: Isophorone (B1672270) may be present as an impurity in mesitylene synthesized from acetone.[2]

Q2: Why is simple distillation not effective for purifying mesitylene?

A2: Simple distillation is only effective for separating liquids with significantly different boiling points (generally a difference of >25°C).[3] Mesitylene and its common impurities, particularly its isomers, have very close boiling points, making their separation by simple distillation impractical.[4] Fractional distillation, which provides multiple theoretical plates for successive vaporization-condensation cycles, is necessary to achieve effective separation.[5]

Q3: What level of purity can I expect to achieve with fractional distillation?

A3: The achievable purity depends on the efficiency of your fractional distillation setup, specifically the number of theoretical plates in your column and the reflux ratio. With a highly efficient column (e.g., a spinning band distillation column or a packed column with a high number of theoretical plates) and careful control of the distillation rate, it is possible to achieve purities of >98%. For extremely high purity (>99.5%), multiple distillations or alternative techniques like azeotropic distillation might be necessary.

Q4: When should I consider using a vacuum during the distillation of mesitylene?

A4: While mesitylene's atmospheric boiling point (approx. 164.7°C) is generally manageable without vacuum, vacuum distillation can be advantageous under certain circumstances.[1] It is recommended if you are working with heat-sensitive compounds that might be present in your crude mixture or if you want to lower the energy input required for boiling. Lowering the pressure will reduce the boiling point of all components.

Q5: Are there any safety concerns I should be aware of when distilling mesitylene?

A5: Yes, mesitylene is a flammable liquid and its vapors can form explosive mixtures with air.[6] Always work in a well-ventilated fume hood and ensure there are no ignition sources nearby. Use appropriate personal protective equipment (PPE), including safety glasses, flame-resistant lab coat, and gloves. Ensure all glassware is properly secured and free of cracks.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Poor Separation (Distillate has a wide boiling range)	1. Inefficient column (not enough theoretical plates).2. Distillation rate is too fast.3. Poor insulation of the column.4. Column flooding.	1. Use a longer fractionating column or one with more efficient packing (e.g., Vigreux, Raschig rings, or metal sponge).2. Reduce the heating rate to allow for proper equilibrium between liquid and vapor phases in the column. A general guideline is a collection rate of 1-2 drops per second.3. Insulate the column with glass wool or aluminum foil to maintain a proper temperature gradient.[5]4. Reduce the heating rate. If flooding persists, the column may be packed too tightly.
No Distillate Collection	1. Insufficient heating.2. Vapor leak in the apparatus.3. Thermometer bulb is incorrectly positioned.	1. Gradually increase the heat supplied to the distilling flask.2. Check all joints and connections for a tight seal. Use appropriate joint grease if necessary.3. Ensure the top of the thermometer bulb is level with the bottom of the side arm leading to the condenser to accurately measure the temperature of the vapor entering the condenser.[5]
Temperature Fluctuations During Distillation	1. Uneven boiling (bumping).2. Inconsistent heat source.	1. Add boiling chips or a magnetic stir bar to the distilling flask before heating to promote smooth boiling.2. Use a heating mantle with a stirrer or an oil bath for uniform heat distribution.
Difficulty Separating Isomers	1. Boiling points are too close for standard fractional distillation.2. Formation of an azeotrope.	1. Consider using azeotropic distillation. Patents suggest that agents like isopropyl acetate (B1210297) or 2-pentanol (B3026449) can form azeotropes with mesitylene, altering its effective boiling point and facilitating separation from 1,2,4-trimethylbenzene.[4]2. Research potential azeotropes of your specific mixture and consider alternative purification methods if necessary.

Data Presentation

Table 1: Physical Properties of Mesitylene and Common Impurities

Compound	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C) at 1 atm	Density (g/mL at 20°C)
Mesitylene (1,3,5-Trimethylbenzene)	108-67-8	120.19	164.7	0.864
1,2,4-Trimethylbenzene (Pseudocumene)	95-63-6	120.19	169-171	0.876
1,2,3-Trimethylbenzene (Hemimellitene)	526-73-8	120.19	176	0.894
o-Ethyltoluene	611-14-3	120.19	164-165	0.880
m-Ethyltoluene	620-14-4	120.19	161-162	0.865
p-Ethyltoluene	622-96-8	120.19	162	0.861

Note: Data compiled from various sources, including PubChem and Wikipedia.[1][6]

Table 2: Quality Control Parameters for Purified Mesitylene

Parameter	Method	Typical Specification
Purity	Gas Chromatography (GC)	≥98%
Identification	GC-MS, ¹H NMR	Conforms to reference spectra
Refractive Index (n20/D)	Refractometer	1.497 - 1.501
Appearance	Visual Inspection	Clear, colorless liquid

Experimental Protocols

Protocol 1: Purification of Crude Mesitylene by Atmospheric Fractional Distillation

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood. Use a round-bottom flask of an appropriate size (it should be 1/2 to 2/3 full with the crude mesitylene).

  • Add a magnetic stir bar or boiling chips to the flask.

  • Connect a fractionating column (e.g., Vigreux or packed with Raschig rings) to the flask. For efficient separation of isomers, a column with a high number of theoretical plates is recommended.

  • Place a distillation head with a thermometer on top of the column. Ensure the thermometer bulb is positioned correctly.

  • Attach a condenser to the side arm of the distillation head and ensure a steady flow of cooling water.

  • Use a collection flask at the end of the condenser to collect the distillate. It is advisable to have several receiving flasks to collect different fractions.

• Distillation Procedure:

  • Charge the round-bottom flask with the crude mesitylene.

  • Begin heating the flask gently using a heating mantle.

  • Observe the vapor rising slowly through the fractionating column.

  • Maintain a slow and steady distillation rate by carefully controlling the heat input. A high reflux ratio (more condensate returning to the column than is collected) will improve separation.

  • Collect any initial low-boiling impurities in a separate flask (the forerun).

  • When the temperature stabilizes at the boiling point of mesitylene (approx. 164-165°C), change to a new collection flask.

  • Continue collecting the fraction as long as the temperature remains stable.

  • If the temperature begins to rise significantly, it indicates that higher-boiling impurities are starting to distill. At this point, stop the distillation or collect this fraction in a separate flask.

  • Allow the apparatus to cool completely before disassembling.

• Analysis:

  • Analyze the collected fractions for purity using Gas Chromatography (GC) or GC-MS.[7]

Mandatory Visualizations

Caption: Troubleshooting workflow for fractional distillation.

References

• 1. Mesitylene - Wikipedia [en.wikipedia.org]
• 2. US2530325A - Azeotropic distillation of mesitylene from isophorone - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. US6136155A - Separation of mesitylene from 1,2,4-trimetyhlbenzene by azeotropic distillation - Google Patents [patents.google.com]
• 5. Purification [chem.rochester.edu]
• 6. Mesitylene | C9H12 | CID 7947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. GC Determination of Mesitylene and Trimesic Acid [mat-test.com]

Technical Support Center: Mesitylene Synthesis Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the removal of impurities from mesitylene synthesis by washing.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in mesitylene synthesis?

A1: The impurities largely depend on the synthetic route employed.

• From Acetone (B3395972) Condensation: Common impurities include durene, mesityl oxide, isophorone, isobutylene, acetic acid, diacetone alcohol, phorone, and 3,5-xylenol.[1][2][3] Unreacted acetone can also be present.

• From Xylene Transalkylation: Impurities often include isomers of trimethylbenzene (pseudocumene and hemimellitene), ethyltoluene, ethylxylene, and diethylbenzene.[4]

Q2: What is the purpose of washing the crude mesitylene?

A2: Washing is a crucial purification step to remove a variety of impurities. Acidic washes, such as with sulfuric acid, can remove unreacted starting materials and certain byproducts.[5] Basic washes, for instance with sodium hydroxide (B78521) or sodium carbonate solution, are effective for neutralizing and removing acidic impurities like sulfur dioxide, which can form during synthesis.[5][6] Water washes are used to remove water-soluble impurities and residual salts from previous washing steps.

Q3: Which washing agents are typically used?

A3: A sequential washing protocol using different agents is common:

• Sodium Hydroxide (NaOH) Solution: To neutralize and remove acidic by-products.[5]

• Water (H₂O): To wash away water-soluble impurities and residual acids or bases.[5][6]

• Saturated Sodium Chloride (Brine) Solution: To wash the organic layer and help break up emulsions by increasing the ionic strength of the aqueous layer, which reduces the solubility of the organic product in the aqueous phase.[6]

• Concentrated Sulfuric Acid (H₂SO₄): Used in a more advanced purification technique where mesitylene is selectively sulfonated, leaving non-sulfonated impurities behind. The mesitylenesulfonic acid is then isolated and hydrolyzed back to pure mesitylene.[5]

Q4: How is the mesitylene dried after washing?

A4: After the final wash, the organic layer containing mesitylene is dried to remove residual water. Anhydrous calcium chloride is a commonly used drying agent for this purpose.[5][7]

Troubleshooting Guide

Problem	Possible Cause	Solution
Persistent Emulsion Formation During Washing	- High concentration of surfactants or fine solid particles. - Vigorous shaking of the separatory funnel.	- Add a small amount of saturated sodium chloride (brine) solution and gently swirl. - Allow the mixture to stand undisturbed for a longer period. - If the emulsion persists, filter the entire mixture through a pad of Celite.[8] - Gentle warming or centrifugation can also help break the emulsion.[9] - In subsequent experiments, use gentle inversions of the separatory funnel instead of vigorous shaking.
**Incomplete Removal of Acidic Impurities (e.g., SO₂) **	- Insufficient amount or concentration of basic washing solution. - Inadequate mixing during the wash.	- Ensure the sodium hydroxide or sodium carbonate solution is of the appropriate concentration. - Perform multiple washes with the basic solution. - Ensure thorough mixing by gentle inversion of the separatory funnel for an adequate amount of time. The odor of sulfur dioxide should no longer be noticeable after the wash.[5]
Low Yield of Mesitylene After Washing and Drying	- Dissolution of mesitylene in the aqueous washing layers. - Incomplete separation of the organic layer. - Adsorption of product onto the drying agent.	- Minimize the volume of washing solutions used, while ensuring effective impurity removal. - Back-extract the combined aqueous layers with a small amount of a suitable organic solvent (e.g., diethyl ether) to recover dissolved product. - Carefully separate the layers in the separatory funnel to avoid loss of the organic phase. - Use the minimum amount of drying agent necessary and ensure it is filtered off completely.
Product is Not Dry After Treatment with Drying Agent	- Insufficient amount of drying agent. - Insufficient contact time with the drying agent. - The drying agent has lost its effectiveness.	- Add more anhydrous calcium chloride until it no longer clumps together at the bottom of the flask.[7] - Allow the mixture to stand for a sufficient period (e.g., 15-30 minutes) with occasional swirling. - Use fresh, properly stored drying agent.

Experimental Protocols

Protocol 1: General Washing Procedure for Crude Mesitylene

This protocol outlines a standard washing sequence for purifying crude mesitylene.

• Transfer the crude mesitylene to a separatory funnel.

• Acid Wash (Optional): Add an equal volume of dilute sulfuric acid (e.g., 10%). Invert the funnel several times, venting frequently. Allow the layers to separate and discard the lower aqueous layer.

• Base Wash: Add an equal volume of 10% sodium hydroxide solution. Invert the funnel gently several times, venting after each inversion. Allow the layers to separate and discard the lower aqueous layer. Repeat this wash until the odor of any acidic gases (like SO₂) is no longer present.[5]

• Water Wash: Wash the organic layer with an equal volume of deionized water. Gently invert the funnel, allow the layers to separate, and discard the aqueous layer. Repeat the water wash.[5]

• Brine Wash: Wash the organic layer with an equal volume of saturated sodium chloride (brine) solution to aid in the removal of dissolved water.[6]

• Drying: Transfer the mesitylene to a clean, dry Erlenmeyer flask. Add anhydrous calcium chloride in small portions, swirling after each addition, until the drying agent no longer clumps together.[5][7]

• Isolation: Decant or filter the dried mesitylene from the drying agent into a distillation flask for final purification by distillation.

Visual Guides

Below are diagrams illustrating the experimental workflow for the purification of mesitylene.

Caption: General workflow for washing and drying crude mesitylene.

Caption: Decision-making workflow for breaking an emulsion.

References

• 1. US3413372A - Process for the synthesis of mesitylene - Google Patents [patents.google.com]
• 2. thesis.unipd.it [thesis.unipd.it]
• 3. researchgate.net [researchgate.net]
• 4. digital.csic.es [digital.csic.es]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 8. Workup [chem.rochester.edu]
• 9. m.youtube.com [m.youtube.com]

common side products in the synthesis of mesitylene from acetone

Technical Support Center: Synthesis of Mesitylene from Acetone (B3395972)

This guide provides troubleshooting advice and answers to frequently asked questions regarding the common side products encountered during the synthesis of mesitylene from acetone. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common side products observed during the synthesis of mesitylene from acetone?

A: The synthesis is a complex process involving sequential self-condensation and cross-condensation reactions.[1][2] The most frequently encountered side products include intermediates that did not react to completion and products from parallel reaction pathways. These include:

• Mesityl oxide: A key intermediate formed from the condensation of two acetone molecules.[3]

• Phorones: Formed from the condensation of three acetone molecules.[1][4]

• Isophorones (α and β): Result from the cyclocondensation of phorones.[1][4]

• Isobutene and Acetic Acid: These are products of a significant side reaction known as β-scission, particularly common with acid catalysts at elevated temperatures.[4][5]

• Diacetone alcohol: An intermediate in the formation of mesityl oxide.[6]

• Oligomers and Coke: High molecular weight products resulting from further polymerization and condensation reactions, which can lead to catalyst deactivation.[3][5]

• Durene (1,2,4,5-tetramethylbenzene): Can be formed when using certain acid catalysts like sulfuric acid.[7]

Q2: My reaction produced a high yield of mesityl oxide but very little mesitylene. What is causing this?

A: Mesityl oxide is the primary intermediate formed from the aldol (B89426) condensation of two acetone molecules. Its accumulation indicates that the subsequent reaction step—the condensation of mesityl oxide with a third acetone molecule to form the precursor to mesitylene—is incomplete.[3]

Troubleshooting Steps:

• Reaction Time: The reaction may not have been allowed to proceed for a sufficient duration. Consider increasing the reaction time.

• Catalyst Activity: The catalyst may not be active enough to promote the second condensation step efficiently.

• Temperature: The reaction temperature might be too low. The second condensation step typically requires higher energy than the initial formation of mesityl oxide.

Q3: I am observing significant amounts of isobutene and acetic acid in my product mixture. How can I prevent this?

A: The formation of isobutene and acetic acid is attributed to the β-scission of C6 intermediates like mesityl oxide. This side reaction is particularly prevalent when using acid catalysts and at higher temperatures.[5]

Troubleshooting Steps:

• Catalyst Choice: If using a strong acid catalyst, consider a catalyst with moderate acidity or a dual acid-base catalyst system, which can enhance selectivity towards mesitylene.

• Temperature Control: Lowering the reaction temperature can significantly reduce the rate of the β-scission reaction. The optimal temperature will balance the rate of mesitylene formation against the rate of side reactions.[5]

Q4: How does the choice of an acid versus a base catalyst affect the side product profile?

A: The catalyst type fundamentally alters the reaction mechanism and resulting side products.

• Acid Catalysts: These are effective in achieving the complete condensation to mesitylene. However, they are prone to promoting side reactions, most notably the β-scission of C6 compounds to form isobutene and acetic acid, which can also lead to faster catalyst deactivation.

• Base Catalysts: These catalysts promote the formation of phorone intermediates. While they avoid the β-scission pathway, they can lead to the oligomerization of isophorones and other heavy byproducts.[2][4][5] Combining acid and basic catalysts, either as mechanical mixtures or in separate beds, has been explored to enhance selectivity to mesitylene while minimizing side reactions.[2][5]

Q5: How can I effectively purify my crude mesitylene product?

A: Purification is generally straightforward due to the significant differences in the boiling points of the components.[2]

• Distillation: Fractional distillation is the most effective method. Acetone (BP: 56°C), mesityl oxide (BP: 129.5°C), mesitylene (BP: 164.7°C), and heavier byproducts like phorones (BP: 198°C) and isophorones (BP: 215.2°C) can be separated.[1][2]

• Washing: An initial wash of the crude product can remove certain impurities. For syntheses using sulfuric acid, washing with water and a dilute alkali solution can help remove residual acid and acidic byproducts.[8]

• Steam Distillation: This technique is useful for separating mesitylene from the non-volatile sulfuric acid catalyst and high-boiling oligomeric residues.[8]

Quantitative Data on Side Product Formation

The selectivity towards different products is highly dependent on the catalyst used and the reaction conditions. The table below summarizes the product distribution for various catalysts at 300°C, providing a comparative overview.

Catalyst Type	Mesitylene Selectivity (%)	Mesityl Oxide Selectivity (%)	Phorones & Isophorones Selectivity (%)	Isobutene Selectivity (%)	Acetic Acid Selectivity (%)
β-zeolite (Acid)	21.3	0.2	0.1	48.2	1.8
Al-MCM (Acid)	32.5	1.8	0.2	44.8	1.9
TiO₂ (Base/Redox)	5.1	37.9	42.1	0.0	0.0
MgAl (Base)	0.2	2.1	91.5	0.0	0.0
MgO (Base)	0.1	1.2	87.3	0.0	0.0

Data adapted from a study on the self-condensation of acetone.[5] Selectivity is expressed in carbon selectivity terms.

Experimental Protocol: Synthesis of Mesitylene via Sulfuric Acid Catalysis

This protocol is adapted from a classic, robust procedure. It is critical to perform this experiment in a well-ventilated fume hood due to the evolution of sulfur dioxide.

Materials:

• Acetone (technical grade)

• Sulfuric acid (concentrated, commercial)

• Ice-salt mixture

• Calcium chloride (for drying)

Procedure:

• Reaction Mixture Preparation: In a large round-bottomed flask equipped with a mechanical stirrer, place 4600 g (5750 cc) of technical acetone. Cool the flask in an ice-salt bath until the acetone's temperature is between 0°C and 5°C.[8]

• Acid Addition: While stirring vigorously, slowly add 4160 cc of concentrated sulfuric acid. The rate of addition must be controlled such that the internal temperature does not exceed 10°C. This addition can take several hours.[8]

• Reaction: Once the addition is complete, allow the mixture to stand at room temperature for at least 24 hours. During this time, aldol condensation products will form.[8]

• Distillation and Decomposition:

  • Set up a distillation apparatus. To avoid excessive frothing and carry-over of acid, it is advisable to perform the distillation in batches.

  • Heat a portion of the reaction mixture. A reaction will commence, indicated by the evolution of gases (primarily sulfur dioxide).[8]

  • After the initial vigorous reaction subsides, begin steam distillation. The mesitylene will co-distill with water.[8]

• Purification:

  • Separate the oily mesitylene layer from the aqueous layer in the distillate.

  • Wash the crude mesitylene first with water, then with a dilute sodium hydroxide (B78521) solution to remove any acidic impurities, and finally with water again until the washings are neutral.

  • Dry the mesitylene over anhydrous calcium chloride.[8]

  • Perform a final fractional distillation, collecting the fraction that boils between 163–167°C.[8]

Visualizations

The following diagram illustrates the primary reaction pathways in the synthesis of mesitylene from acetone, including the formation of key intermediates and common side products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. iscre28.org [iscre28.org]
• 7. US3413372A - Process for the synthesis of mesitylene - Google Patents [patents.google.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

optimizing reaction conditions for improved mesitylene yield

Welcome to the technical support center for the synthesis of mesitylene. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction conditions for improved yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific challenges you may encounter during the synthesis of mesitylene.

Issue 1: Low Yield of Mesitylene in Acetone (B3395972) Condensation

Question: My mesitylene yield from the sulfuric acid-catalyzed condensation of acetone is significantly lower than expected. What are the potential causes and how can I improve it?

Answer: Low yields in this reaction are common and can stem from several factors. A systematic approach to troubleshooting is essential.[1][2]

• Improper Temperature Control: The initial reaction between acetone and sulfuric acid is exothermic. If the temperature rises above 10°C, it can lead to the formation of unwanted side products.[3]

• Suboptimal Reaction Time: The mixture needs to stand for an extended period (18-24 hours) to allow for the formation of aldol (B89426) condensation intermediates.[3] Shortening this time can result in incomplete conversion.

• Inefficient Steam Distillation: During workup, the temperature of the reaction mixture needs to be raised to facilitate the breakdown of intermediates into mesitylene.[3] A steady and efficient steam distillation is crucial for product isolation.

• Formation of Side Products: Undesirable by-products such as durene and isophorone (B1672270) can form, reducing the yield of mesitylene.[4][5] The evolution of sulfur dioxide indicates oxidative side reactions.[3][5]

Troubleshooting Steps:

• Maintain Low Temperature During Acid Addition: Use an ice-salt bath to keep the temperature of the acetone between 0°C and 5°C while slowly adding the concentrated sulfuric acid.[3]

• Ensure Sufficient Reaction Time: Allow the reaction mixture to stand at room temperature for the recommended 18-24 hours.[3]

• Optimize the Distillation Process: Heat the reaction mixture to initiate the decomposition of intermediates before starting the steam distillation. Collect the initial distillate separately, as it will be richest in mesitylene.[3]

• Consider Alternative Catalysts: To minimize side reactions, explore other catalytic systems. For instance, passing acetone vapor over a niobium-supported catalyst on silica (B1680970) can yield up to 70% selectivity at 60-80% conversion.[6] A combination of acid and basic catalysts, such as Al-MCM-41 and TiO2, has also been shown to enhance mesitylene productivity.[7]

Issue 2: Difficulties in Purifying Mesitylene

Question: I am struggling to obtain high-purity mesitylene. What are the best purification strategies?

Answer: Purifying mesitylene can be challenging due to the presence of isomers with close boiling points, such as o-xylene.[8]

• Fractional Distillation: While a primary purification step, it may not be sufficient to separate mesitylene from isomers with very similar boiling points.[8]

• Azeotropic Distillation: Azeotropic distillation with 2-methoxyethanol (B45455) can be employed, followed by washing with water to remove the distillation agent.[8]

• Sulfonation-Hydrolysis: A classic and effective method involves treating the crude product with concentrated sulfuric acid to form mesitylenesulfonic acid, which crystallizes and can be separated. The purified sulfonic acid is then hydrolyzed back to mesitylene.[3][9]

• Selective Alkylation: Impurities can be selectively alkylated using an alkylating agent in the presence of an acid catalyst, making them easier to separate by distillation.[10]

Recommended Purification Protocol (Sulfonation):

• Treat the crude mesitylene with an equal volume of concentrated sulfuric acid and warm the solution.

• Upon cooling, mesitylenesulfonic acid will crystallize.

• Filter the crystals and wash them with 60-70% sulfuric acid.

• Hydrolyze the crystals by heating with dilute hydrochloric acid.

• Steam distill the mixture to recover the purified mesitylene.[3]

Issue 3: Alternative Synthetic Routes to Mesitylene

Question: Are there viable alternatives to the acetone condensation method for synthesizing mesitylene?

Answer: Yes, several other methods can be employed, which may be more suitable depending on the available starting materials and equipment.

• Trimerization of Propyne (B1212725): Passing propyne gas through a red-hot iron tube results in its trimerization to form mesitylene.[11][12]

• Isomerization of Xylenes or Pseudocumene: Mesitylene can be produced by the isomerization of m-xylene (B151644) or pseudocumene over a suitable catalyst, such as a ZSM-5 zeolite.[13][14][15]

Data Presentation

Table 1: Comparison of Reaction Conditions for Mesitylene Synthesis from Acetone

Catalyst System	Temperature (°C)	Reaction Time	Key Advantages	Reported Yield/Selectivity
Concentrated H₂SO₄	0-10 (addition), then room temp.	18-24 hours	Readily available reagents	13-15% (can reach up to 17.5% with H₂SO₄/PPA)[3][16]
HCl in aprotic solvent (NMP)	200	8 hours	High selectivity	31% yield with 99% selectivity[4]
Al-MCM-41 and TiO₂ (dual bed)	250	Continuous flow	High productivity, stable catalyst	>57% increase in productivity over single catalyst[7]
Niobium on Silica	250-500	Continuous flow	High selectivity	70% selectivity at 60-80% conversion[6]

Experimental Protocols

Protocol 1: Synthesis of Mesitylene from Acetone using Sulfuric Acid

This protocol is adapted from Organic Syntheses.[3]

Materials:

• Acetone (technical grade)

• Concentrated sulfuric acid

• Sodium hydroxide (B78521) solution

• Calcium chloride

• Sodium metal (for final drying)

Procedure:

• In a large round-bottomed flask equipped with a mechanical stirrer, place 4600 g of acetone.

• Cool the flask in an ice-salt bath until the acetone temperature is between 0°C and 5°C.

• Begin stirring and slowly add 4160 cc of concentrated sulfuric acid, ensuring the temperature does not exceed 10°C. This addition may take 5-10 hours.

• Continue stirring in the cooling bath for another 3-4 hours.

• Allow the mixture to stand at room temperature for 18-24 hours.

• To a smaller flask, add about 2 L of the reaction mixture and heat it. A reaction will commence with the evolution of gases.

• After about three minutes, introduce a current of steam to begin steam distillation.

• Collect the distillate, which will contain crude mesitylene.

• Wash the crude product with sodium hydroxide solution to remove sulfur dioxide, followed by two washes with water.

• Dry the mesitylene over calcium chloride.

• For final purification, distill the mesitylene from sodium metal, collecting the fraction boiling between 163-167°C.

Visualizations

Caption: Mesitylene synthesis from acetone via aldol condensation.

Caption: A workflow for troubleshooting low mesitylene yield.

Caption: Decision tree for selecting a catalyst based on starting material.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US3413372A - Process for the synthesis of mesitylene - Google Patents [patents.google.com]
• 5. Sciencemadness Discussion Board - Synthesis of Mesitylene - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. US5087781A - Method of making mesitylene - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Mesitylene | 108-67-8 [chemicalbook.com]
• 9. US3189659A - Mesitylene recovery - Google Patents [patents.google.com]
• 10. US3418389A - Purification of mesitylene - Google Patents [patents.google.com]
• 11. brainly.in [brainly.in]
• 12. m.youtube.com [m.youtube.com]
• 13. US7157397B2 - Process for the production of mesitylene - Google Patents [patents.google.com]
• 14. US5004854A - Pseudocumene and mesitylene production and coproduction thereof with xylene - Google Patents [patents.google.com]
• 15. scialert.net [scialert.net]
• 16. US3267165A - Preparation of mesitylene by dehydro-condensation of acetone - Google Patents [patents.google.com]

Technical Support Center: Catalyst Selection for Maximizing Selectivity in Mesitylene Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of mesitylene. The focus is on catalyst selection and reaction optimization to maximize selectivity towards the desired 1,3,5-trimethylbenzene product.

Troubleshooting Guide

This section addresses common issues encountered during mesitylene synthesis, offering potential causes and solutions.

Issue	Potential Cause(s)	Suggested Solution(s)
Low Mesitylene Selectivity	- Inappropriate Catalyst: The chosen catalyst may favor the formation of byproducts such as durene, isophorone (B1672270), and other isomers of trimethylbenzene.[1] - Suboptimal Reaction Temperature: The reaction temperature may be too high or too low, promoting side reactions.[2][3] - Incorrect Catalyst Concentration: The amount of catalyst can significantly impact selectivity.[1] - Presence of Water: Water can inhibit the activity of some catalysts and lead to undesired side reactions.	- Catalyst Selection: Consider using solid acid catalysts like amorphous silica-alumina (ASA)[2][3], tantalum phosphate[4][5][6], or niobium-supported catalysts on silica (B1680970).[7] For liquid-phase synthesis, a combination of an acid catalyst (e.g., HCl) with an aprotic solvent like N-methylpyrrolidone (NMP) can yield high selectivity.[1] - Temperature Optimization: For ASA catalysts, a temperature of around 260 °C has been shown to be optimal.[2][3] For niobium-supported catalysts, a range of 250-500 °C is suggested.[7] It is crucial to experimentally determine the optimal temperature for your specific catalyst and setup. - Catalyst Loading: Optimize the catalyst-to-reactant ratio. For instance, with HCl in NMP, a specific molar ratio of acid to acetone (B3395972) is recommended for high selectivity.[1] - Anhydrous Conditions: Ensure all reactants and solvents are thoroughly dried before the reaction.
Catalyst Deactivation	- Coke Formation: Carbonaceous deposits can form on the catalyst surface, blocking active sites. This is a common issue with strongly acidic catalysts.[2][8] - Catalyst Poisoning: Impurities in the feedstock can poison the catalyst.	- Catalyst Regeneration: Coke can often be removed by calcination (burning off the carbon deposits in a controlled atmosphere). - Feedstock Purification: Purify the acetone feedstock to remove impurities that could act as catalyst poisons. - Catalyst Choice: Consider catalysts known for their stability, such as certain amorphous silica-aluminas which have shown remarkable long-term operational stability.[2]
Formation of Isomers (Pseudocumene, Hemimellitene)	- Catalyst Type: Some catalysts may not be shape-selective for the 1,3,5-isomer. - Reaction Conditions: Temperature and pressure can influence the isomer distribution.	- Shape-Selective Catalysts: Employ shape-selective catalysts like certain zeolites that favor the formation of the sterically less hindered mesitylene. - Condition Optimization: Systematically vary the reaction temperature and pressure to find the optimal conditions for maximizing the yield of the 1,3,5-isomer.
Low Acetone Conversion	- Insufficient Catalyst Activity: The catalyst may not be active enough under the chosen reaction conditions. - Low Reaction Temperature: The temperature may be too low for the catalyst to be effective.	- More Active Catalyst: Switch to a more active catalyst system, such as tantalum phosphate (B84403), which has shown high acetone conversion at relatively low temperatures.[4] - Increase Temperature: Gradually increase the reaction temperature while monitoring selectivity to find a balance between conversion and desired product formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for mesitylene synthesis?

A1: A variety of catalysts can be used for mesitylene synthesis. Historically, strong mineral acids like sulfuric acid have been employed.[9][10] However, for higher selectivity and easier handling, solid acid catalysts are now more common. These include:

• Amorphous Silica-Alumina (ASA): These have shown high activity and selectivity, with good long-term stability.[2][3]

• Niobium-supported catalysts: Niobium oxide on a silica support can provide high selectivity to mesitylene.[7]

• Tantalum Phosphate: These catalysts exhibit high activity and selectivity for the conversion of acetone to mesitylene at moderate temperatures.[4][5][6]

• Zeolites: Certain types of zeolites can be used, although their microporous structure can sometimes lead to deactivation by coke formation.[8]

• Combined Acid-Base Catalysts: A dual-bed system with a basic catalyst followed by an acid catalyst has been shown to enhance mesitylene productivity.[11][12]

Q2: How does catalyst acidity affect selectivity in mesitylene synthesis?

A2: The acidity of the catalyst plays a crucial role. Strong Brønsted acid sites are generally favored for the cyclotrimerization of acetone to mesitylene.[2] However, excessively strong acid sites can lead to the formation of byproducts and faster catalyst deactivation through coking.[8] Therefore, a catalyst with a moderate density of medium-strength Brønsted acid sites is often ideal for maximizing mesitylene selectivity and maintaining catalyst stability.[2]

Q3: What are the typical reaction conditions for maximizing mesitylene selectivity?

A3: Optimal reaction conditions are highly dependent on the chosen catalyst. However, some general guidelines are:

• Temperature: For solid acid catalysts in a fixed-bed reactor, temperatures typically range from 200 °C to 400 °C. For example, with an amorphous silica-alumina catalyst, an optimal temperature of 260 °C has been reported.[2][3]

• Pressure: The reaction is often carried out at atmospheric or slightly elevated pressures.

• Feedstock: The reaction is typically performed in the vapor phase by passing acetone over a heated catalyst bed.[7] Liquid-phase synthesis is also possible.[1]

• Solvent: While often run neat, in some cases, an aprotic solvent like N-methylpyrrolidone (NMP) can be used in liquid-phase reactions to improve selectivity.[1]

Q4: How can I minimize the formation of byproducts like isophorone and durene?

A4: The formation of byproducts is a common challenge. To minimize them:

• Catalyst Selection: Choose a catalyst with high selectivity for mesitylene. For example, using HCl in NMP has been shown to produce mesitylene with very high selectivity, avoiding many common byproducts.[1]

• Optimize Reaction Conditions: Carefully control the temperature and residence time. Higher temperatures can sometimes lead to the formation of more condensed aromatic compounds like durene.

• Reaction Pathway Control: The use of a dual-bed system with a basic catalyst to first produce mesityl oxide from acetone, followed by an acidic catalyst for the subsequent condensation and cyclization, can be an effective strategy to steer the reaction towards mesitylene and away from other condensation products.[11][12]

Quantitative Data Summary

The following tables summarize key performance data for different catalytic systems in mesitylene synthesis.

Table 1: Performance of Various Solid Acid Catalysts in Acetone Conversion to Mesitylene

Catalyst	Temperature (°C)	Acetone Conversion (%)	Mesitylene Selectivity (%)	Reference
Niobium (2% on Silica)	300	60-80	70	[7]
Tantalum Phosphate (TaPO-1)	200	91.0	87.8	[4]
Ta₂O₅	-	91.5	63.9	[4]
TiO₂	-	58.3	46.6	[4]
ZrO₂	-	54.5	3.2	[4]
Al₂O₃	-	12.4	2.9	[4]
Amorphous Silica-Alumina (Siralox 30)	260	~65	~66	[2][3]

Table 2: Effect of HCl Concentration on Mesitylene Synthesis in NMP

Moles of HCl per mole of Acetone	Acetone Conversion (%)	Mesitylene Yield (%)	Selectivity to Mesitylene and Mesityl Oxide	Reference
0.23	39	31	0.99	[1]
0.08	35	13	0.53	[1]

Experimental Protocols

Protocol 1: Vapor-Phase Synthesis of Mesitylene using a Niobium-Supported Catalyst

Objective: To synthesize mesitylene from acetone in the vapor phase with high selectivity using a niobium-supported silica catalyst.[7]

Materials:

• Acetone (anhydrous)

• Niobium-supported silica catalyst (e.g., 2% Nb by weight on silica gel)

• Fixed-bed reactor system with temperature and flow control

• Inert gas (e.g., Nitrogen or Argon) for purging

• Condenser and collection flask

• Gas chromatograph (GC) for product analysis

Procedure:

• Pack the fixed-bed reactor with the niobium-supported silica catalyst.

• Purge the reactor system with an inert gas to remove air and moisture.

• Heat the reactor to the desired reaction temperature (e.g., 300 °C).

• Introduce a continuous flow of acetone vapor into the reactor using a syringe pump and a vaporizer. The flow rate should be optimized to achieve the desired residence time.

• The reaction products exiting the reactor are passed through a condenser to liquefy the condensable products.

• Collect the liquid product in a chilled collection flask.

• Analyze the collected liquid product using a gas chromatograph (GC) to determine the conversion of acetone and the selectivity to mesitylene and other products.

• After the experiment, cool down the reactor under an inert gas flow.

Protocol 2: Liquid-Phase Synthesis of Mesitylene using HCl in N-Methylpyrrolidone (NMP)

Objective: To synthesize mesitylene from acetone in the liquid phase with high selectivity using hydrochloric acid as a catalyst in an aprotic solvent.[1]

Materials:

• Acetone (anhydrous)

• N-methylpyrrolidone (NMP, anhydrous)

• Hydrochloric acid (HCl, e.g., as a solution in an appropriate solvent or as gas)

• High-pressure reaction vessel (e.g., a Fischer-Porter tube)

• Heating and stirring apparatus

• Gas chromatograph (GC) for product analysis

Procedure:

• In a clean, dry high-pressure reaction vessel, add the desired amount of N-methylpyrrolidone.

• Introduce a specific molar equivalent of hydrochloric acid to the NMP.

• Add the desired amount of acetone to the reaction mixture.

• Seal the reaction vessel securely.

• Heat the reaction mixture to the target temperature (e.g., 200 °C) with constant stirring.

• Maintain the reaction at this temperature for the specified duration (e.g., 8 hours).

• After the reaction is complete, cool the vessel to room temperature.

• Carefully open the reaction vessel in a well-ventilated fume hood.

• Take an aliquot of the reaction mixture and analyze it by gas chromatography (GC) to determine the acetone conversion and the yield and selectivity of mesitylene.

Visualizations

Caption: Vapor-phase mesitylene synthesis workflow.

Caption: Decision logic for catalyst selection.

References

• 1. US3413372A - Process for the synthesis of mesitylene - Google Patents [patents.google.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Selective conversion of acetone to mesitylene over tantalum phosphate catalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Selective conversion of acetone to mesitylene over tantalum phosphate catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective conversion of acetone to mesitylene over tantalum phosphate catalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. US5087781A - Method of making mesitylene - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Sciencemadness Discussion Board - Synthesis of Mesitylene - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]

preventing oxidation of methyl groups during mesitylene reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with mesitylene. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate challenges related to the oxidation of methyl groups during various chemical transformations of mesitylene.

Frequently Asked Questions (FAQs)

Q1: Why are the methyl groups of mesitylene susceptible to oxidation?

The methyl groups of mesitylene are attached to a benzene (B151609) ring, making them benzylic. The benzylic C-H bonds are weaker than typical alkyl C-H bonds because the radical, cation, or anion formed upon bond cleavage is stabilized by resonance with the aromatic ring. This increased reactivity makes them susceptible to oxidation, especially under harsh reaction conditions.

Q2: Under what conditions is the oxidation of mesitylene's methyl groups a major concern?

Oxidation is a significant side reaction when using strong oxidizing agents or under conditions that promote radical formation. For instance, reactions involving reagents like potassium permanganate (B83412) (KMnO₄) or nitric acid at high concentrations and temperatures can lead to the oxidation of one or more methyl groups to carboxylic acids (trimesic acid) or aldehydes.[1]

Q3: Is it possible to perform electrophilic aromatic substitution on mesitylene without oxidizing the methyl groups?

Yes, it is possible. The key is to use reaction conditions that are selective for electrophilic attack on the aromatic ring while being mild enough to avoid oxidation of the benzylic methyl groups. This often involves careful control of temperature, reagent concentration, and the choice of catalyst.

Q4: Are there protecting groups available to prevent the oxidation of the methyl groups?

While protecting groups for benzylic C-H bonds exist, such as benzyl (B1604629) ethers, their application to prevent the oxidation of the methyl groups of mesitylene during other aromatic ring reactions is not a common strategy.[2][3][4][5] The more practical approach is to carefully control the reaction conditions to favor the desired transformation on the aromatic ring without affecting the methyl substituents.

Troubleshooting Guides by Reaction Type

Nitration

Issue: I am trying to nitrate (B79036) mesitylene to get nitromesitylene, but I am observing significant amounts of oxidized byproducts, such as 3,5-dimethylbenzoic acid or trimesic acid.

Troubleshooting Steps:

• Reagent Choice: Avoid using highly concentrated or fuming nitric acid alone or in mixtures with sulfuric acid at elevated temperatures, as this is known to cause oxidation.[1][6] A milder nitrating agent or system is recommended.

• Temperature Control: Maintain a low reaction temperature. Many selective nitration procedures for mesitylene are carried out at temperatures between 0°C and 20°C.[7][8]

• Solvent System: The use of acetic anhydride (B1165640) and acetic acid as solvents can help to control the reaction and improve selectivity for mononitration while minimizing oxidation.[7]

• Alternative Nitrating Agents: Consider using alternative, milder nitrating agents. A combination of bismuth subnitrate and thionyl chloride in dichloromethane (B109758) has been reported to give selective mononitration of mesitylene with no side-chain substitution products.[9]

Experimental Protocol: Selective Mononitration of Mesitylene

This protocol is adapted from a procedure in Organic Syntheses and is designed to favor the formation of nitromesitylene while minimizing oxidation.[7]

Reagents:

• Mesitylene

• Acetic anhydride

• Fuming nitric acid (sp. gr. 1.51)

• Glacial acetic acid

• Ice

• Sodium chloride

• Ether

• 10-15% Sodium hydroxide (B78521) solution

• Methyl alcohol

Procedure:

• In a three-necked, round-bottomed flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, place 40 g (0.333 mole) of mesitylene and 60 g of acetic anhydride.

• Cool the mixture to below 10°C in an ice-water bath.

• Prepare a nitrating mixture by carefully adding 31.5 g (0.5 mole) of fuming nitric acid to a mixture of 20 g of glacial acetic acid and 20 g of acetic anhydride, keeping the temperature below 20°C.

• Add the nitrating mixture dropwise to the stirred mesitylene solution over 40 minutes, maintaining the reaction temperature between 15°C and 20°C.

• After the addition is complete, remove the ice bath and allow the mixture to stand at room temperature for two hours.

• Warm the flask to 50°C on a water bath for ten minutes.

• Pour the cooled reaction mixture into 800 cc of ice water and stir well.

• Add about 40 g of sodium chloride to aid in the separation of layers.

• Work up the product by extraction with ether, washing with sodium hydroxide solution, and distillation.

Expected Yield: 47 g of nitromesitylene.

Friedel-Crafts Acylation

Issue: I am performing a Friedel-Crafts acylation on mesitylene and am concerned about potential oxidation of the methyl groups.

General Guidance:

Oxidation of the methyl groups is generally not a significant side reaction during Friedel-Crafts acylation.[10][11][12] The reaction conditions, which typically involve a Lewis acid catalyst (e.g., AlCl₃) and an acyl halide or anhydride, are not strongly oxidizing. The primary side reactions to be aware of are polyacylation (the addition of more than one acyl group to the ring).

Troubleshooting Polyacylation:

• Control Stoichiometry: Use a 1:1 molar ratio of mesitylene to the acylating agent to favor monoacylation.

• Reaction Temperature: Keep the reaction temperature low to control reactivity.

• Order of Addition: Adding the mesitylene to the acylating agent/Lewis acid complex can sometimes favor mono-substitution.

Halogenation

Issue: When I try to halogenate mesitylene, I am getting halogenation on the methyl groups (side-chain halogenation) instead of on the aromatic ring.

Troubleshooting Steps:

• Reaction Conditions: Side-chain halogenation (benzylic halogenation) is a free-radical process and is promoted by UV light or radical initiators (like AIBN). To achieve halogenation on the aromatic ring (electrophilic aromatic substitution), the reaction must be carried out in the dark and in the absence of radical initiators.[13]

• Catalyst: Use a Lewis acid catalyst such as FeCl₃ or FeBr₃ for chlorination and bromination, respectively.[14] This will activate the halogen for electrophilic attack on the aromatic ring.

Quantitative Data Summary

The following table summarizes yields for the selective mononitration of mesitylene under different conditions, highlighting methods that successfully avoid methyl group oxidation.

Reaction	Reagents	Conditions	Product	Yield (%)	Oxidized Byproducts	Reference
Nitration	Fuming HNO₃, Acetic Anhydride, Acetic Acid	15-20°C	Nitromesitylene	~85%	Not Reported as significant	[7]
Nitration	Bismuth subnitrate, Thionyl chloride	Room Temperature	Nitromesitylene	84%	None detected	[9]
Nitration	Mixed Acid (HNO₃/H₂SO₄)	5-10°C	Mononitromesitylene	78.7%	Not Reported as significant	[8]

Visualizing Reaction Control

The following diagrams illustrate the logical flow for controlling the reaction outcome and preventing methyl group oxidation.

Caption: Decision tree for controlling mesitylene reactions.

Caption: Pathway of benzylic oxidation of mesitylene.

References

• 1. Mesitylene - Wikipedia [en.wikipedia.org]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. nbinno.com [nbinno.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. learninglink.oup.com [learninglink.oup.com]
• 6. Mesitylene | C9H12 | CID 7947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. US3078317A - Mononitration of 1, 3, 5-trialkylbenzene - Google Patents [patents.google.com]
• 9. Selective Nitration of Aromatic Compounds with Bismuth Subnitrate and Thionyl Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Friedel–Crafts acylations of aromatic hydrocarbons. Part VIII. Mono- and di-acylation of mesitylene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 12. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 13. Side-Chain Halogenation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Separation of Mesitylene from its Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the separation of mesitylene from its isomers, primarily pseudocumene (1,2,4-trimethylbenzene) and hemimellitene (1,2,3-trimethylbenzene).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating mesitylene from its isomers?

A1: The main challenge lies in the close physical properties of C9 aromatic isomers, particularly their boiling points. Mesitylene and its isomers, such as pseudocumene and hemimellitene, have very similar boiling points, making conventional fractional distillation difficult and energy-intensive.[1] Additionally, their structural similarities can pose challenges for selective adsorption and crystallization methods.

Q2: What are the most common methods used for this separation?

A2: The most common methods for separating mesitylene from its isomers include:

• Fractional Distillation: Exploits small differences in boiling points.[1]

• Azeotropic Distillation: Involves adding an entrainer to alter the relative volatilities of the components.

• Fractional Crystallization: Utilizes differences in the freezing points of the isomers.

• Adsorptive Separation: Employs porous materials like zeolites that selectively adsorb certain isomers.

• Chemical Methods (Sulfonation-Hydrolysis): Involves selectively reacting the isomers, separating the derivatives, and then regenerating the desired isomer.

Q3: Which method is most suitable for achieving high-purity mesitylene?

A3: The choice of method depends on the desired purity, scale of operation, and the composition of the starting mixture.

• Fractional crystallization , often in multiple stages, can yield high-purity mesitylene, especially when the initial concentration of mesitylene is high.

• Adsorptive separation can also achieve high purity with the selection of an appropriate adsorbent.

• Chemical methods like sulfonation followed by hydrolysis are effective for purification but are more complex and involve multiple reaction steps.[2]

Troubleshooting Guides by Separation Technique

Fractional Distillation

Q: Why am I getting poor separation of mesitylene and pseudocumene using fractional distillation?

A: This is a common issue due to their very close boiling points.

• Troubleshooting Steps:

  • Increase Column Efficiency: Use a column with a higher number of theoretical plates. Packed columns (e.g., with Raschig rings or structured packing) are generally more efficient for this separation than simple Vigreux columns.

  • Optimize Reflux Ratio: A higher reflux ratio can improve separation but also increases the time and energy required.[3][4][5] Experiment with increasing the reflux ratio to find an optimal balance between separation efficiency and throughput.

  • Ensure Stable Heating: Fluctuations in the heating source can disrupt the vapor-liquid equilibrium in the column. Use a stable heating mantle with a controller.

  • Check for Column Flooding or Dry Spots: Improper heating or vapor flow can lead to flooding (excess liquid in the column) or dry spots (insufficient liquid contact), both of which reduce efficiency. Adjust the heating rate to maintain a steady state.

Data Presentation: Physical Properties of Mesitylene and its Key Isomers

Compound	Boiling Point (°C)	Freezing Point (°C)
Mesitylene (1,3,5-TMB)	164.7	-44.8
Pseudocumene (1,2,4-TMB)	169.4	-43.8
Hemimellitene (1,2,3-TMB)	176.1	-25.4

TMB: Trimethylbenzene

Experimental Protocol: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a high-efficiency packed column, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all joints are properly sealed.

• Charging the Flask: Fill the distillation flask to no more than two-thirds of its volume with the C9 aromatic mixture. Add boiling chips to ensure smooth boiling.

• Heating: Begin heating the flask gently. As the mixture boils, vapor will rise into the packing of the column.

• Establishing Equilibrium: Allow the vapor to slowly rise through the column until it reaches the distillation head. Adjust the heat so that the condensate wets the entire packing material without causing flooding. This establishes the vapor-liquid equilibrium.

• Distillation: Set the desired reflux ratio by controlling the rate of distillate collection versus the rate of condensate returning to the column. Collect the fractions at a slow, steady rate.

• Monitoring: Monitor the temperature at the distillation head. A sharp increase in temperature indicates that a higher-boiling point isomer is beginning to distill. Collect different fractions based on temperature plateaus.

Logical Relationship: Fractional Distillation Troubleshooting

Caption: Troubleshooting workflow for poor fractional distillation separation.

Fractional Crystallization

Q: My mesitylene crystals are impure, even after multiple crystallization stages. What's going wrong?

A: Impurities can be trapped in the crystal lattice or adhere to the crystal surface.

• Troubleshooting Steps:

  • Optimize Cooling Rate: A slow cooling rate is crucial for the formation of pure, well-defined crystals.[6][7] Rapid cooling can lead to the trapping of impurities.

  • Effective Washing: After filtration, wash the crystals with a cold solvent in which mesitylene is sparingly soluble to remove adhered mother liquor containing impurities.

  • Multi-Stage Crystallization: For high purity, a single crystallization step is often insufficient. A multi-stage process, where the crystals from one stage are re-melted and re-crystallized, is recommended.

  • "Sweating": After crystallization and draining the mother liquor, slightly increasing the temperature to just below the melting point of the pure mesitylene can "sweat" out impurities from the crystal surface.[8]

Experimental Protocol: Multi-Stage Fractional Crystallization

• First Stage Cooling: Cool the C9 aromatic mixture in a jacketed crystallizer with controlled cooling. The cooling rate should be slow to allow for selective crystallization of mesitylene.

• First Stage Separation: Once a significant amount of solid has formed, separate the crystals from the mother liquor using a centrifuge or filtration.

• Melting: Melt the collected crystals.

• Second Stage Cooling: Recrystallize the molten material from the first stage using an even slower cooling rate.

• Second Stage Separation: Separate the purified mesitylene crystals from the new mother liquor.

• Washing and Drying: Wash the final crystals with a cold, appropriate solvent and dry them under vacuum.

Experimental Workflow: Multi-Stage Crystallization

Caption: Workflow for multi-stage fractional crystallization of mesitylene.

Adsorptive Separation

Q: The separation efficiency of my adsorbent is decreasing over time. How can I address this?

A: This is likely due to adsorbent deactivation or fouling.

• Troubleshooting Steps:

  • Regeneration: The adsorbent needs to be regenerated to remove the adsorbed components. The regeneration method depends on the adsorbent type but often involves a temperature swing (heating) or a pressure swing. Thermal regeneration by heating with an inert gas is a common method for zeolites.[9]

  • Check for Irreversible Adsorption: Some components in the feed may bind irreversibly to the adsorbent, leading to a permanent loss of capacity. Analyze the feed for potential poisons.

  • Prevent Coking: At high temperatures, aromatic compounds can lead to coke formation on the adsorbent surface, blocking pores. Ensure the regeneration temperature is optimized to remove adsorbates without causing coking.

  • Moisture Control: Water in the feed can compete with the aromatic isomers for adsorption sites on some adsorbents, reducing their efficiency. Ensure the feed is dry.

Experimental Protocol: Adsorptive Separation

• Adsorbent Activation: Activate the chosen adsorbent (e.g., a specific zeolite) by heating it under a flow of inert gas to remove any adsorbed water or other volatile compounds.

• Column Packing: Pack a column with the activated adsorbent.

• Adsorption: Pass the liquid or vapor phase C9 aromatic mixture through the adsorbent bed at a controlled flow rate and temperature. Mesitylene will be selectively adsorbed or pass through depending on the adsorbent used.

• Elution/Desorption: Once the adsorbent is saturated, switch the feed to a desorbent stream or initiate a temperature/pressure swing to release the adsorbed components.

• Fraction Collection: Collect the separated fractions.

• Regeneration: After the separation cycle, regenerate the adsorbent for reuse.

Logical Relationship: Adsorbent Deactivation Troubleshooting

Caption: Troubleshooting adsorbent deactivation in mesitylene separation.

Chemical Method: Sulfonation-Hydrolysis

Q: I am getting a low yield of mesitylene after the sulfonation-hydrolysis process. What could be the cause?

A: Low yields can result from incomplete reactions, side reactions, or losses during workup.

• Troubleshooting Steps:

  • Sulfonation Conditions: Ensure the sulfonation reaction is carried out under the correct temperature and with the appropriate concentration of sulfuric acid. Side reactions can occur if the conditions are too harsh.[10]

  • Hydrolysis Conditions: The hydrolysis of mesitylene sulfonic acid back to mesitylene requires specific conditions (e.g., heating with dilute acid).[2] Incomplete hydrolysis will result in a low yield of the desired product.

  • Separation of Sulfonic Acids: The separation of the mesitylene sulfonic acid from the isomeric sulfonic acids is a critical step. Inefficient separation will lead to a mixture of isomers in the final product.

  • Workup Procedure: Ensure that the extraction and distillation steps used to isolate the final mesitylene product are performed carefully to minimize losses.

Experimental Protocol: Sulfonation-Hydrolysis

• Sulfonation: React the C9 aromatic isomer mixture with concentrated sulfuric acid. The reaction conditions should be controlled to selectively sulfonate the isomers. Mesitylene sulfonic acid can then be separated, for example, by crystallization.

• Hydrolysis: Hydrolyze the isolated mesitylene sulfonic acid by heating it with dilute aqueous acid (e.g., hydrochloric acid). This will convert the sulfonic acid back to mesitylene.[2]

• Steam Distillation: Use steam distillation to separate the volatile mesitylene from the non-volatile acid and salts in the reaction mixture.

• Purification: Collect the distilled mesitylene, separate it from the aqueous phase, dry it, and perform a final distillation to obtain the pure product.

Experimental Workflow: Sulfonation-Hydrolysis Purification

Caption: Workflow for the purification of mesitylene via sulfonation-hydrolysis.

References

• 1. US5004854A - Pseudocumene and mesitylene production and coproduction thereof with xylene - Google Patents [patents.google.com]
• 2. US3189659A - Mesitylene recovery - Google Patents [patents.google.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 7. researchgate.net [researchgate.net]
• 8. Fractional crystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 9. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Safe Handling and Disposal of Mesitylene Waste

This guide provides essential information for researchers, scientists, and drug development professionals on the safe handling and disposal of mesitylene waste in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with mesitylene?

A1: Mesitylene is classified as a flammable liquid (Category 3).[1][2][3] It may cause respiratory irritation and is toxic to aquatic life with long-lasting effects.[1][2][4] Inhalation of high concentrations can lead to central nervous system (CNS) depression.

Q2: What personal protective equipment (PPE) is required when handling mesitylene?

A2: When handling mesitylene, it is crucial to wear appropriate personal protective equipment. This includes protective gloves, chemical safety goggles or a face shield, and suitable protective clothing to prevent skin contact.[1][2][4] All PPE should be inspected before use.

Q3: What are the proper storage conditions for mesitylene?

A3: Mesitylene should be stored in a cool, dry, and well-ventilated area.[3][5] Keep containers tightly closed and store them with other hydrocarbons, oils, esters, and aldehydes.[3][5] It is important to ground or bond the container and receiving equipment to prevent static discharge.[2][3]

Q4: What materials are incompatible with mesitylene?

A4: Mesitylene is incompatible with strong oxidizing agents and nitric acid.[6][7][8] Contact with these substances can lead to violent reactions, fires, or explosions.

Q5: Can I dispose of small amounts of mesitylene waste down the drain?

A5: No, under no circumstances should mesitylene waste be disposed of down the drain.[9] It is toxic to aquatic life and such disposal is environmentally harmful and likely violates regulations.[1][9] All mesitylene waste should be treated as hazardous waste.[9]

Troubleshooting Guide

Issue	Probable Cause	Solution
Strong odor of mesitylene in the lab.	Improperly sealed container or a small spill.	Ensure all containers are tightly closed. Work in a well-ventilated area or a chemical fume hood.[1][2] Check for and clean up any spills immediately.
Skin or eye contact with mesitylene.	Accidental splash or improper handling.	For skin contact, immediately remove contaminated clothing and rinse the skin with water.[2][3] For eye contact, rinse cautiously with water for several minutes, removing contact lenses if present and easy to do so.[2][3] Seek medical attention if irritation persists.
Visible static discharge when transferring mesitylene.	Lack of proper grounding.	Immediately stop the transfer. Ensure that the container and receiving equipment are properly grounded and bonded to prevent the buildup of electrostatic charge.[2][3] Use only non-sparking tools.[1][2]

Data Presentation

Occupational Exposure Limits for Mesitylene

Organization	Exposure Limit	Value
NIOSH	Recommended Exposure Limit (REL) - TWA	25 ppm (125 mg/m³)[1][5][6]
ACGIH	Threshold Limit Value (TLV) - TWA	10 ppm[2]
Cal/OSHA	Permissible Exposure Limit (PEL) - TWA	25 ppm (125 mg/m³)[5]

TWA: Time-Weighted Average

Experimental Protocols

Protocol for Small Mesitylene Spill Clean-up

This protocol is for small spills (less than 100 mL) that can be safely managed by trained laboratory personnel. For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.

Materials:

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

• Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent).[3][5]

• Non-sparking scoops or tools.[1][2]

• Sealable, labeled hazardous waste container.

• Soap and water for decontamination.

Procedure:

• Ensure Safety: Immediately alert others in the vicinity. Ensure the area is well-ventilated and eliminate all ignition sources (open flames, sparks).[1][2]

• Don PPE: Put on all required personal protective equipment.

• Contain the Spill: If the spill is spreading, create a dike around the spill using an inert absorbent material.[10][11]

• Absorb the Spill: Cover the spill with an inert absorbent material, working from the outside in.[3][5]

• Collect Waste: Once the mesitylene is fully absorbed, use non-sparking tools to carefully scoop the material into a designated hazardous waste container.[12]

• Decontaminate: Clean the spill area with soap and water.[9] All cleaning materials (e.g., paper towels, sponges) must also be disposed of as hazardous waste.

• Dispose of Waste: Seal and clearly label the hazardous waste container as "Hazardous Waste: Mesitylene."[9] Arrange for pickup and disposal through your institution's EHS office or a licensed hazardous waste disposal company.[9]

Visualizations

Caption: Workflow for Mesitylene Waste Disposal.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Mesitylene - Hazardous Agents | Haz-Map [haz-map.com]
• 3. Mesitylene | C9H12 | CID 7947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. TRIMETHYLBENZENE, MIXED ISOMERS | Occupational Safety and Health Administration [osha.gov]
• 5. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,3,5-Trimethylbenzene [medbox.iiab.me]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,3,5-Trimethylbenzene [cdc.gov]
• 8. carlroth.com [carlroth.com]
• 9. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 10. Permissible Exposure Limits – OSHA Annotated Table Z-2 | Occupational Safety and Health Administration [osha.gov]
• 11. chemos.de [chemos.de]
• 12. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Mesitylene and Toluene as Solvents

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical decision that can significantly impact reaction kinetics, yield, and purity. This guide provides an in-depth, objective comparison of two common aromatic hydrocarbon solvents: mesitylene (1,3,5-trimethylbenzene) and toluene (B28343) (methylbenzene). By presenting key physical properties, outlining experimental methodologies for their determination, and discussing their applications, this document aims to equip scientists with the necessary information to make informed solvent selections.

Executive Summary

Toluene is a widely utilized solvent in the pharmaceutical and chemical industries, valued for its broad solvency and role as a chemical intermediate.[1][2][3] Mesitylene, while also a powerful aromatic solvent, offers a higher boiling point and unique structural properties that can be advantageous in specific applications, including the production of polymers and specialty chemicals.[4][5][6] This guide will delve into a quantitative comparison of their solvent properties and provide the experimental context for these measurements.

Data Presentation: Solvent Property Comparison

The following table summarizes the key physical and solvent properties of mesitylene and toluene for easy comparison.

Property	Mesitylene	Toluene
Molecular Formula	C₉H₁₂	C₇H₈
Molecular Weight ( g/mol )	120.19[7][8]	92.14[1][9][10]
Boiling Point (°C)	163-166[8]	110.62[1]
Melting Point (°C)	-44.8[11]	-94.99[1]
Density (g/mL)	0.864 (at 25°C)[8]	0.8669 (at 20°C)[1]
Viscosity (cP)	Not explicitly found	0.59 (at 20°C)[1]
Surface Tension (dyn/cm or mN/m)	28.84 (at 20°C)[7]	28.53 (at 20°C)[1]
Dielectric Constant	3.4[6][8]	2.38 (at 25°C)[1]
Water Solubility	Insoluble[5][12]	Insoluble[9][13]
Flash Point (°C)	44.44[10]	4[1]

Experimental Protocols

The accurate determination of solvent properties is fundamental to their effective application. Below are detailed methodologies for measuring the key parameters presented in the comparison table.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.

Experimental Workflow: Boiling Point Determination

Caption: Workflow for Boiling Point Determination.

Detailed Methodology:

A common and efficient method for determining the boiling point of a small liquid sample is the capillary method using a Thiele tube.[11]

• Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

• Apparatus Setup: The test tube is securely attached to a thermometer. The entire assembly is then immersed in a heating bath, such as a Thiele tube filled with a high-boiling point oil, ensuring the sample is evenly heated.[11]

• Heating and Observation: The heating bath is gently heated. As the temperature rises, the air trapped in the capillary tube will expand and escape, followed by the vapor of the liquid, which will be visible as a stream of bubbles emerging from the open end of the capillary tube.[13]

• Boiling Point Determination: Once a continuous and rapid stream of bubbles is observed, the heat source is removed. The liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube.[11][13] This indicates that the vapor pressure inside the capillary is equal to the atmospheric pressure.

Determination of Density

Density is the mass of a substance per unit volume.

Experimental Workflow: Density Determination

Caption: Workflow for Density Determination.

Detailed Methodology:

The density of a liquid can be determined gravimetrically using a graduated cylinder and a balance.[4][14]

• Mass of Empty Container: An empty, dry graduated cylinder is weighed and its mass is recorded.

• Volume of Liquid: A specific volume of the liquid is carefully measured into the graduated cylinder.

• Mass of Container with Liquid: The graduated cylinder containing the liquid is weighed, and the mass is recorded.

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty graduated cylinder from the mass of the cylinder with the liquid. The density is then calculated by dividing the mass of the liquid by the measured volume.[14] For higher precision, a pycnometer can be used, which is a flask with a precisely known volume.[12]

Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow.

Experimental Workflow: Viscosity Determination (Rotational Viscometer)

Caption: Workflow for Viscosity Determination.

Detailed Methodology:

Rotational viscometers are commonly used to measure the viscosity of liquids.[3][15]

• Apparatus: A rotational viscometer consists of a spindle that is immersed in the liquid sample.

• Procedure: The spindle is rotated at a constant, known angular velocity.

• Measurement: The instrument measures the torque (rotational force) required to maintain this constant rotation. The resistance to this rotation is directly related to the viscosity of the fluid.

• Calculation: The viscosity is calculated from the measured torque, the geometry of the spindle, and the rotational speed. The instrument is typically calibrated using standard liquids of known viscosity.[3]

Determination of Dielectric Constant

The dielectric constant is a measure of a substance's ability to store electrical energy in an electric field.

Experimental Workflow: Dielectric Constant Determination

Caption: Workflow for Dielectric Constant Determination.

Detailed Methodology:

The dielectric constant of a liquid can be determined by measuring the capacitance of a capacitor with and without the liquid as the dielectric material.[16][17]

• Capacitor Setup: A parallel plate capacitor is used.

• Measurement with Air: The capacitance of the capacitor is first measured with air (or a vacuum) as the dielectric between the plates.

• Measurement with Liquid: The capacitor is then filled with the liquid sample, and the capacitance is measured again.

• Calculation: The dielectric constant is calculated as the ratio of the capacitance with the liquid to the capacitance with air.[17] Instruments such as a Schering bridge can be used for precise capacitance measurements.[17]

Applications in Research and Drug Development

Both toluene and mesitylene serve as important solvents and reagents in the pharmaceutical and chemical industries.

• Toluene is extensively used as a solvent for chemical reactions and as an intermediate in the synthesis of active pharmaceutical ingredients (APIs).[1][2] Its ability to dissolve a wide range of organic compounds makes it a versatile choice for many synthetic processes.[3] However, due to its toxicity, its use is regulated, and it is typically removed from the final drug product.[1]

• Mesitylene is utilized as a specialty solvent, particularly in applications requiring a higher boiling point.[11] It is also a precursor in the synthesis of various fine chemicals, including colorants and antioxidants.[4][11] In the electronics industry, it has been used as a developer for photopatternable silicones.[4][11] Its symmetrical structure, with three equivalent aromatic protons and nine equivalent methyl protons, makes it a useful internal standard in NMR spectroscopy.[11]

Conclusion

The choice between mesitylene and toluene as a solvent depends on the specific requirements of the chemical process. Toluene is a versatile, all-purpose aromatic solvent with a lower boiling point, making it easier to remove post-reaction. Mesitylene, with its higher boiling point, is suitable for reactions requiring elevated temperatures. Its unique symmetrical structure also lends it to specialized applications, such as in NMR spectroscopy. By understanding the distinct properties of each solvent and the experimental methods used to determine them, researchers can optimize their synthetic strategies and contribute to the efficient development of new chemical entities and pharmaceuticals.

References

• 1. Toluene Solvent Properties [macro.lsu.edu]
• 2. researchgate.net [researchgate.net]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. wjec.co.uk [wjec.co.uk]
• 5. guidechem.com [guidechem.com]
• 6. Mesitylene CAS#: 108-67-8 [m.chemicalbook.com]
• 7. Mesitylene | C9H12 | CID 7947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 108-67-8 CAS MSDS (Mesitylene) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. Toluene | C6H5CH3 | CID 1140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Toluene | Fisher Scientific [fishersci.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. mt.com [mt.com]
• 13. Video: Boiling Points - Procedure [jove.com]
• 14. homesciencetools.com [homesciencetools.com]
• 15. cscscientific.com [cscscientific.com]
• 16. quora.com [quora.com]
• 17. scribd.com [scribd.com]

Distinguishing Trimethylbenzene Isomers: A GC-MS Comparison of Mesitylene, Pseudocumene, and Hemimellitene

A comprehensive guide for researchers on the gas chromatography-mass spectrometry (GC-MS) analysis of the C9 aromatic hydrocarbon isomers: 1,3,5-trimethylbenzene (mesitylene), 1,2,4-trimethylbenzene (B165218) (pseudocumene), and 1,2,3-trimethylbenzene (B126466) (hemimellitene). This guide provides a detailed experimental protocol, a comparative analysis of their mass spectral data, and insights into their chromatographic separation.

The accurate identification of trimethylbenzene isomers is a common challenge in various fields, including environmental analysis, petroleum chemistry, and materials science. Due to their identical molecular weight (120.19 g/mol ), distinguishing between mesitylene, pseudocumene, and hemimellitene requires a combination of chromatographic separation and mass spectrometric fragmentation analysis. This guide offers a systematic approach to differentiate these isomers using Gas Chromatography-Mass Spectrometry (GC-MS).

Chromatographic Separation

The elution order of these isomers in gas chromatography is primarily dependent on their boiling points when using a non-polar stationary phase, such as a DB-5 or similar 5% phenyl-methylpolysiloxane column. The boiling points of the isomers are as follows:

• Mesitylene (1,3,5-trimethylbenzene): 164.7 °C

• Pseudocumene (1,2,4-trimethylbenzene): 169 °C

• Hemimellitene (1,2,3-trimethylbenzene): 176 °C

Consequently, on a non-polar column, the expected elution order will be mesitylene, followed by pseudocumene, and then hemimellitene. It is important to note that the use of polar columns can alter this elution order due to differences in dipole moments and interactions with the stationary phase.

Mass Spectrometric Identification

While all three isomers exhibit a molecular ion peak ([M]⁺) at a mass-to-charge ratio (m/z) of 120, their fragmentation patterns upon electron ionization (EI) show subtle but significant differences in the relative abundances of key fragment ions. The most prominent fragmentation pathway involves the loss of a methyl group (CH₃), resulting in a major ion at m/z 105 ([M-15]⁺). The relative intensity of this ion compared to the molecular ion can be a key differentiator.

A summary of the key mass spectral data is presented in the table below:

Compound	Common Name	Molecular Ion (m/z 120) Relative Intensity (%)	Base Peak (m/z)	[M-15]⁺ (m/z 105) Relative Intensity (%)	Other Key Fragments (m/z)
1,3,5-Trimethylbenzene	Mesitylene	68.2	105	100	119, 77, 106[1]
1,2,4-Trimethylbenzene	Pseudocumene	Data not available	105	Data not available	119, 91, 77
1,2,3-Trimethylbenzene	Hemimellitene	Data not available	105	Data not available	119, 91, 77

Note: While the base peak for all three isomers is consistently the [M-15]⁺ ion at m/z 105, the precise relative intensities of the molecular ion and other fragments can vary slightly between instruments. The data for mesitylene is sourced from PubChem.[1] It is recommended to analyze authenticated standards of each isomer to establish a reliable internal database of relative intensities.

Experimental Protocol

The following experimental protocol is a robust starting point for the separation and identification of mesitylene, pseudocumene, and hemimellitene. This method is adapted from established procedures for the analysis of aromatic hydrocarbons in complex matrices.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

GC Conditions:

• Column: Agilent HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm I.D., 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold: 5 minutes at 200 °C

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 40-200

Workflow for Isomer Differentiation

The logical workflow for distinguishing between the three trimethylbenzene isomers using GC-MS can be visualized as follows:

GC-MS workflow for trimethylbenzene isomer differentiation.

By combining the chromatographic elution order with a careful analysis of the mass spectral fragmentation patterns, particularly the relative abundances of the molecular ion (m/z 120) and the [M-15]⁺ fragment (m/z 105), researchers can confidently distinguish between mesitylene, pseudocumene, and hemimellitene. For definitive identification, it is always recommended to compare the results with those obtained from the analysis of certified reference standards under identical experimental conditions.

References

• 1. Mesitylene | C9H12 | CID 7947 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Mesitylene as an NMR Internal Standard for Experimental Results

For researchers, scientists, and drug development professionals seeking a reliable internal standard for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, mesitylene presents a compelling option. Its unique spectral characteristics and chemical properties offer distinct advantages for the accurate quantification of analytes. This guide provides a comprehensive comparison of mesitylene with other commonly used internal standards, supported by experimental data and detailed protocols to aid in the validation of experimental results.

Quantitative NMR is a powerful primary analytical method that allows for the determination of the concentration of a substance by comparing the integral of its NMR signal to that of a reference standard of known concentration.[1][2] The choice of an appropriate internal standard is critical for the accuracy and reliability of qNMR results. An ideal internal standard should be of high purity, chemically stable, readily soluble in the deuterated solvent used, and possess NMR signals that do not overlap with those of the analyte.[3]

Mesitylene: A Profile for Quantitative NMR

Mesitylene (1,3,5-trimethylbenzene) is a symmetrical aromatic hydrocarbon that exhibits favorable properties as a qNMR internal standard. Its high degree of symmetry results in a simple ¹H NMR spectrum, featuring two sharp singlets in regions of the spectrum that are often free from analyte signals.[4]

• Aromatic Protons: A singlet typically appearing around 6.78 ppm.

• Methyl Protons: A singlet typically appearing around 2.26 ppm.

This simplicity minimizes the risk of signal overlap with the analyte, a common challenge in qNMR that can lead to inaccurate quantification.[5]

Performance Comparison of NMR Internal Standards

Performance Metric	Mesitylene	DSS (Sodium 2,2-dimethyl-2-silapentane-5-sulfonate)	Maleic Acid
Typical ¹H NMR Signals	~6.78 ppm (s, 3H), ~2.26 ppm (s, 9H)	~0 ppm (s, 9H)	~6.0-6.5 ppm (s, 2H) (solvent and pH dependent)
Accuracy	High, with reported low percentage errors in validation studies.[6][7]	Widely accepted as a robust standard with high accuracy.[5][7]	Can be highly accurate, but may be affected by hygroscopicity and potential for isomerization.[3][5]
Precision (RSD)	Capable of achieving low Relative Standard Deviation (RSD), typically well below 2%.[6][7]	Demonstrates high precision with low RSD values, often below 1%.[5][7]	Precision can be high, but may be compromised by handling difficulties.[3][5]
Linearity (R²)	Excellent linearity is expected over a range of concentrations.	Exhibits excellent linearity in qNMR applications.[8]	Generally shows good linearity, though fewer dedicated studies are published.
Advantages	Two distinct singlets in less crowded spectral regions; good solubility in common organic deuterated solvents.	Single sharp reference signal at 0 ppm, away from most analyte signals; highly inert.[3]	Simple spectrum with a single peak; readily available.[3][5]
Limitations	Potential for volatility; signals may overlap with aromatic or methyl groups in some analytes.	Can interact with certain biological molecules, affecting signal intensity.[3]	Hygroscopic; can isomerize to fumaric acid; signal position is pH-dependent and can overlap with olefinic protons.[3][5]

Experimental Protocols

The successful implementation of qNMR relies on meticulous experimental design and execution. Below are detailed methodologies for the validation of experimental results using an internal standard.

I. General Protocol for Quantitative NMR using an Internal Standard

This protocol outlines the fundamental steps for performing a qNMR experiment with an internal standard like mesitylene, DSS, or maleic acid.

1. Preparation of the Stock Standard Solution:

• Accurately weigh a precise amount of the high-purity internal standard.

• Dissolve the standard in a known volume of the appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆).

2. Sample Preparation:

• Accurately weigh a precise amount of the analyte.

• Dissolve the analyte in a known volume of the deuterated solvent.

• Add a precise volume of the internal standard stock solution to the analyte solution. Alternatively, the internal standard and analyte can be weighed and dissolved together in the same solvent.

• Ensure the final concentrations of the analyte and internal standard are within the linear range of detection for the NMR spectrometer.

3. NMR Data Acquisition:

• Transfer the prepared sample to a high-quality NMR tube.

• Acquire the ¹H NMR spectrum using quantitative acquisition parameters. Key parameters to consider include:

  • Pulse Angle: Use a 90° pulse for maximum signal intensity.
  • Relaxation Delay (d1): Set a sufficiently long delay (typically 5-7 times the longest T₁ relaxation time of both the analyte and internal standard) to ensure complete relaxation of all nuclei between pulses. This is crucial for accurate integration.
  • Number of Scans: Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250 for <1% integration error is recommended).
  • Receiver Gain: Optimize the receiver gain to avoid signal clipping.

4. Data Processing and Analysis:

• Apply appropriate window functions (e.g., exponential multiplication with a small line broadening factor) to improve the signal-to-noise ratio without distorting the peak shapes.

• Perform Fourier transformation.

• Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Perform baseline correction to ensure a flat baseline across the entire spectrum.

• Integrate the well-resolved signals of both the analyte and the internal standard.

• Calculate the concentration of the analyte using the following formula:

II. Validation of the qNMR Method

To ensure the reliability of the results, the qNMR method should be validated for the following parameters:

• Specificity: The ability to assess unequivocally the analyte in the presence of other components. This is demonstrated by the absence of interfering signals at the chemical shifts of the analyte and the internal standard.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. This is assessed by preparing a series of samples with varying concentrations of the analyte and a fixed concentration of the internal standard and plotting the integral ratio against the analyte concentration. A linear regression analysis should yield a correlation coefficient (R²) close to 1.[8]

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be determined by analyzing a sample with a known concentration of the analyte (a certified reference material, if available) and comparing the measured concentration to the certified value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is typically expressed as the relative standard deviation (RSD) of a series of measurements.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

Visualizing the Workflow and Logic

To further clarify the experimental and validation processes, the following diagrams illustrate the key workflows.

Caption: A flowchart illustrating the key steps in a quantitative NMR experiment.

Caption: Key parameters for the validation of a quantitative NMR method.

References

• 1. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 4. usp.org [usp.org]
• 5. resolvemass.ca [resolvemass.ca]
• 6. researchgate.net [researchgate.net]
• 7. Validation of quantitative NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. spectroscopyeurope.com [spectroscopyeurope.com]

A Comparative Analysis of the Reactivity of Trimethylbenzene Isomers

A comprehensive guide for researchers, scientists, and drug development professionals on the reactivity of 1,2,3-trimethylbenzene (B126466), 1,2,4-trimethylbenzene (B165218), and 1,3,5-trimethylbenzene in key chemical transformations.

The three isomers of trimethylbenzene—1,2,3- (hemimellitene), 1,2,4- (pseudocumene), and 1,3,5- (mesitylene)—serve as crucial building blocks in the synthesis of a wide array of chemical entities, including active pharmaceutical ingredients. Their reactivity in various chemical transformations is a critical factor in synthetic route design and process optimization. This guide provides an objective comparison of the reactivity of these isomers in electrophilic aromatic substitution and oxidation reactions, supported by experimental data and detailed protocols.

Electrophilic Aromatic Substitution: A Tale of Three Isomers

The reactivity of trimethylbenzene isomers in electrophilic aromatic substitution (EAS) is governed by the electron-donating nature of the three methyl groups, which activate the benzene (B151609) ring towards electrophilic attack. However, the substitution pattern of the methyl groups on each isomer leads to significant differences in their relative reactivity and the regioselectivity of the substitution.

In general, the reactivity of the isomers in EAS follows the order:

1,3,5-trimethylbenzene > 1,2,4-trimethylbenzene > 1,2,3-trimethylbenzene

This trend can be attributed to the synergistic activating effect of the methyl groups and the steric hindrance around the potential substitution sites. In 1,3,5-trimethylbenzene, the three methyl groups are positioned symmetrically, strongly activating the three unsubstituted positions, which are sterically accessible. In 1,2,4-trimethylbenzene, the activation is also significant, but the molecule is less symmetrical, leading to a more complex mixture of products and slightly lower overall reactivity compared to the 1,3,5-isomer. 1,2,3-trimethylbenzene is generally the least reactive of the three due to steric hindrance from the three adjacent methyl groups, which can impede the approach of the electrophile.

Nitration

Nitration is a classic example of electrophilic aromatic substitution. The reaction of trimethylbenzene isomers with a nitrating agent, typically a mixture of nitric acid and sulfuric acid, yields the corresponding nitrotrimethylbenzene.

Relative Reactivity in Nitration:

While precise kinetic data for the simultaneous nitration of all three isomers under identical conditions is scarce in publicly available literature, the qualitative trend in reactivity can be inferred from the principles of electrophilic aromatic substitution. The electron-donating methyl groups activate the ring, and the degree of activation and steric accessibility determine the reaction rate. Mesitylene (1,3,5-trimethylbenzene) is expected to be the most reactive due to the symmetrical arrangement of the activating methyl groups, leading to a highly activated and sterically unhindered reaction at the three equivalent aromatic proton positions. Pseudocumene (1,2,4-trimethylbenzene) is also highly reactive, but the non-equivalent positions for substitution can lead to a mixture of isomers. Hemimellitene (1,2,3-trimethylbenzene) is considered the least reactive of the three due to the steric crowding of the three adjacent methyl groups.

Table 1: Products of Mononitration of Trimethylbenzene Isomers

Isomer	Major Mononitration Product(s)
1,2,3-Trimethylbenzene	4-Nitro-1,2,3-trimethylbenzene
1,2,4-Trimethylbenzene	5-Nitro-1,2,4-trimethylbenzene and 3-Nitro-1,2,4-trimethylbenzene
1,3,5-Trimethylbenzene	2-Nitro-1,3,5-trimethylbenzene

Experimental Protocol: Nitration of 1,3,5-Trimethylbenzene (Mesitylene)

Materials:

• Mesitylene (1,3,5-trimethylbenzene)

• Acetic anhydride (B1165640)

• Fuming nitric acid (d=1.50)

• Glacial acetic acid

• Ice

• 10% Sodium hydroxide (B78521) solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, place 40.0 g (0.33 mol) of mesitylene and 60 mL of acetic anhydride.

• Cool the mixture to below 10°C in an ice-water bath.[1]

• Prepare the nitrating mixture by carefully adding 21 mL (0.50 mol) of fuming nitric acid to a mixture of 20 mL of glacial acetic acid and 20 mL of acetic anhydride, while keeping the temperature below 20°C.[1]

• Add the nitrating mixture dropwise to the stirred mesitylene solution over approximately 40 minutes, maintaining the reaction temperature between 15°C and 20°C.

• After the addition is complete, continue stirring for an additional 20 minutes.

• Pour the reaction mixture onto 500 g of crushed ice.

• Separate the oily layer and wash it successively with water, 10% sodium hydroxide solution, and again with water until the washings are neutral.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain crude nitromesitylene. The product can be further purified by recrystallization from ethanol.

Sulfonation

Sulfonation of trimethylbenzenes with fuming sulfuric acid or sulfur trioxide introduces a sulfonic acid group onto the aromatic ring. The reactivity and product distribution are again influenced by the isomer's structure.

Table 2: Products of Monosulfonation of Trimethylbenzene Isomers

Isomer	Major Monosulfonation Product(s)
1,2,3-Trimethylbenzene	1,2,3-Trimethylbenzene-4-sulfonic acid
1,2,4-Trimethylbenzene	1,2,4-Trimethylbenzene-5-sulfonic acid
1,3,5-Trimethylbenzene	1,3,5-Trimethylbenzene-2-sulfonic acid

Experimental Protocol: Sulfonation of 1,2,4-Trimethylbenzene

A detailed experimental protocol for the sulfonation of 1,2,4-trimethylbenzene is less commonly available in introductory literature compared to mesitylene. However, a general procedure would involve the slow addition of the trimethylbenzene isomer to a stirred, cooled solution of fuming sulfuric acid, followed by a controlled reaction time and temperature, and subsequent workup to isolate the sulfonic acid product.

Friedel-Crafts Acylation

Friedel-Crafts acylation introduces an acyl group into the aromatic ring using an acyl halide or anhydride with a Lewis acid catalyst, such as aluminum chloride. This reaction is highly sensitive to the steric environment of the substitution site.

Relative Reactivity in Friedel-Crafts Acylation:

Due to the bulky nature of the acylium ion electrophile, steric hindrance plays a more significant role in determining the reactivity of the trimethylbenzene isomers in Friedel-Crafts acylation compared to nitration or sulfonation. Therefore, the reactivity order is expected to be:

1,3,5-trimethylbenzene > 1,2,4-trimethylbenzene >> 1,2,3-trimethylbenzene

1,3,5-trimethylbenzene, with its highly activated and sterically accessible positions, reacts readily. 1,2,4-trimethylbenzene also undergoes acylation, but the substitution occurs at the less hindered positions. 1,2,3-trimethylbenzene is significantly less reactive in Friedel-Crafts acylation due to the severe steric hindrance from the three adjacent methyl groups.

Table 3: Expected Major Products of Friedel-Crafts Acylation with Acetyl Chloride

Isomer	Major Product
1,2,3-Trimethylbenzene	4-Acetyl-1,2,3-trimethylbenzene (low yield)
1,2,4-Trimethylbenzene	5-Acetyl-1,2,4-trimethylbenzene
1,3,5-Trimethylbenzene	2-Acetyl-1,3,5-trimethylbenzene

Experimental Protocol: Friedel-Crafts Acylation of 1,3,5-Trimethylbenzene

A general procedure for Friedel-Crafts acylation involves the slow addition of an acyl chloride to a mixture of the aromatic substrate and a Lewis acid catalyst (e.g., AlCl₃) in an inert solvent. The reaction is typically carried out at low temperatures to control its exothermicity.

Oxidation

The oxidation of trimethylbenzene isomers can proceed at the methyl side chains or, under more vigorous conditions, can lead to the cleavage of the aromatic ring. The susceptibility to oxidation and the nature of the oxidation products depend on the isomer and the oxidizing agent used. For instance, a comparative study on the oxidation of 1,2,4-trimethylbenzene and 1,3,5-trimethylbenzene in a jet-stirred reactor showed that 1,3,5-trimethylbenzene is the least reactive of the two.[2]

Oxidation with Potassium Permanganate (B83412) (KMnO₄):

Potassium permanganate is a strong oxidizing agent that can oxidize the methyl groups of trimethylbenzenes to carboxylic acid groups. The ease of oxidation and the final product depend on the reaction conditions (temperature, concentration of KMnO₄) and the structure of the isomer. Complete oxidation of all three methyl groups leads to the corresponding benzenetricarboxylic acids.

Table 4: Products of Complete Oxidation with KMnO₄

Isomer	Oxidation Product
1,2,3-Trimethylbenzene	Hemimellitic acid (Benzene-1,2,3-tricarboxylic acid)
1,2,4-Trimethylbenzene	Trimellitic acid (Benzene-1,2,4-tricarboxylic acid)
1,3,5-Trimethylbenzene	Trimesic acid (Benzene-1,3,5-tricarboxylic acid)

Experimental Protocol: General Procedure for Oxidation with KMnO₄

A typical procedure involves heating the trimethylbenzene isomer with an aqueous solution of potassium permanganate. The reaction mixture is usually made alkaline to facilitate the oxidation. After the reaction is complete, the manganese dioxide byproduct is removed by filtration, and the benzenetricarboxylic acid is isolated by acidification of the filtrate.

Visualizing Reaction Pathways

To better understand the logical flow of the reactions and the relationship between the isomers and their products, the following diagrams are provided.

Caption: Electrophilic substitution pathways for trimethylbenzene isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Mesitylene: A Superior High-Boiling Aromatic Solvent for Specialized Applications

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, product purity, and overall process efficiency. While a range of high-boiling aromatic solvents are available, mesitylene (1,3,5-trimethylbenzene) presents a unique combination of properties that offer distinct advantages over other common alternatives such as xylene, pseudocumene, and durene. This guide provides a comprehensive comparison of mesitylene with other high-boiling aromatic solvents, supported by experimental data and detailed methodologies, to assist in making informed solvent selection for demanding applications.

Executive Summary

Mesitylene's symmetrical structure and higher boiling point contribute to its enhanced thermal stability, reduced volatility, and unique solvency characteristics. These attributes can lead to improved reaction control, higher yields, and simplified product purification in various organic syntheses. Furthermore, its toxicological and environmental profile, while requiring careful handling, presents certain advantages over some of its isomers and other aromatic solvents.

Comparative Analysis of Physical and Chemical Properties

The selection of a high-boiling aromatic solvent is often dictated by its physical and chemical properties. The following table summarizes key parameters for mesitylene and its common alternatives.

Property	Mesitylene	o-Xylene	m-Xylene	p-Xylene	Pseudocumene	Durene
Molecular Formula	C₉H₁₂	C₈H₁₀	C₈H₁₀	C₈H₁₀	C₉H₁₂	C₁₀H₁₄
Molecular Weight ( g/mol )	120.19	106.16	106.16	106.16	120.19	134.22
Boiling Point (°C) [1]	164.7	144.4	139.1	138.4	169	196-198
Melting Point (°C) [1]	-44.8	-25.2	-47.9	13.3	-43.8	79-81
Flash Point (°C) [1]	50	32	27	27	54	73
Density (g/cm³ at 20°C) [1]	0.864	0.880	0.864	0.861	0.876	0.888 (at 20°C)
Solubility in water (mg/L at 25°C) [2]	52.3	175	162	185	57.2	33.9

Key Advantages of Mesitylene:

• Higher Boiling Point and Thermal Stability: Mesitylene's boiling point of 164.7 °C allows for conducting reactions at elevated temperatures without the need for high-pressure apparatus.[1] This is particularly advantageous for reactions requiring significant activation energy. Its symmetrical structure contributes to its thermal stability, minimizing solvent degradation and the formation of impurities at high temperatures.

• Unique Solvency: Due to its specific arrangement of methyl groups, mesitylene exhibits unique solvency properties. It can effectively dissolve a wide range of organic compounds, including polymers and catalysts, which may have limited solubility in other aromatic solvents.[3]

• Reduced Volatility: The higher boiling point of mesitylene translates to lower vapor pressure and reduced volatility compared to xylenes. This minimizes solvent loss through evaporation, improves workplace safety by reducing inhalation exposure, and contributes to more consistent reaction conditions.

Performance in Chemical Synthesis: A Comparative Overview

The choice of solvent can profoundly impact the course of a chemical reaction, affecting reaction rates, product yields, and selectivity.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds. The choice of solvent is critical in this palladium-catalyzed reaction.

Experimental Protocol: Comparative Analysis of Solvents in Suzuki-Miyaura Coupling

Objective: To compare the efficacy of mesitylene, xylene, and pseudocumene as solvents in the Suzuki-Miyaura coupling of 4-bromotoluene (B49008) with phenylboronic acid.

Materials:

• 4-bromotoluene (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (B1210297) (2 mol%)

• Triphenylphosphine (4 mol%)

• Potassium carbonate (2.0 mmol)

• Mesitylene (5 mL)

• Xylene (o-, m-, or p-) (5 mL)

• Pseudocumene (5 mL)

• Internal standard (e.g., dodecane)

Procedure:

• To a dried reaction flask under an inert atmosphere (e.g., argon or nitrogen), add 4-bromotoluene, phenylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Add the respective solvent (mesitylene, xylene, or pseudocumene) and the internal standard.

• Heat the reaction mixture to a constant temperature (e.g., 110 °C) and monitor the reaction progress by gas chromatography (GC) at regular intervals.

• Calculate the reaction yield based on the consumption of the limiting reagent (4-bromotoluene) relative to the internal standard.

Expected Outcomes and Advantages of Mesitylene:

Due to its higher boiling point, mesitylene allows the reaction to be conducted at a higher temperature, which can lead to faster reaction rates and improved yields, especially for less reactive substrates. The enhanced thermal stability of mesitylene ensures minimal solvent decomposition, leading to a cleaner reaction profile and simplified purification.

Caption: Workflow for comparing solvent performance in a Suzuki-Miyaura coupling reaction.

Grignard Reactions

Grignard reactions are fundamental for the formation of carbon-carbon bonds. The solvent plays a crucial role in stabilizing the Grignard reagent.

Experimental Protocol: Comparative Study of Grignard Reagent Formation and Reaction

Objective: To compare the formation and subsequent reaction of a Grignard reagent in mesitylene versus xylene.

Materials:

• Magnesium turnings (1.2 equiv.)

• Bromobenzene (B47551) (1.0 equiv.)

• Benzaldehyde (B42025) (1.0 equiv.)

• Mesitylene (anhydrous)

• Xylene (anhydrous)

• Iodine crystal (for initiation)

Procedure:

• Activate magnesium turnings with an iodine crystal in a flame-dried flask under an inert atmosphere.

• Add the anhydrous solvent (mesitylene or xylene).

• Add a solution of bromobenzene in the respective solvent dropwise to initiate the Grignard reagent formation.

• Once the Grignard reagent is formed, cool the reaction mixture and add a solution of benzaldehyde in the same solvent dropwise.

• Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with an organic solvent (e.g., diethyl ether), dry the organic layer, and analyze the product yield by GC or NMR.

Advantages of Mesitylene in Grignard Reactions:

The higher boiling point of mesitylene can be advantageous for initiating the formation of Grignard reagents from less reactive aryl halides, as higher temperatures can be safely achieved. Its ability to solvate the Grignard reagent effectively can also influence the reaction rate and product distribution.

References

• 1. researchgate.net [researchgate.net]
• 2. srdata.nist.gov [srdata.nist.gov]
• 3. esig.org [esig.org]

A Comparative Guide to Spectroscopic Purity Assessment of Synthesized Mesitylene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common spectroscopic methods for assessing the purity of synthesized mesitylene (1,3,5-trimethylbenzene). Detailed experimental protocols, quantitative data comparisons, and visual workflows are presented to aid in the selection of the most appropriate analytical technique for your research and development needs.

Mesitylene, a key solvent and precursor in various chemical syntheses, including in the pharmaceutical industry, must be of high purity to ensure reaction specificity and product quality. Spectroscopic methods offer rapid and reliable means to identify and quantify impurities that may arise from synthesis or degradation. The primary impurities often encountered in the synthesis of mesitylene, particularly from the acid-catalyzed condensation of acetone, include isomeric trimethylbenzenes such as pseudocumene (1,2,4-trimethylbenzene) and durene (1,2,4,5-tetramethylbenzene), as well as mesityl oxide as a process-related impurity.

This guide focuses on a comparative analysis of Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared (FT-IR) Spectroscopy for the purity assessment of mesitylene.

Comparison of Spectroscopic Methods

Each spectroscopic technique offers distinct advantages and limitations in the analysis of mesitylene purity. The choice of method will depend on the specific requirements of the analysis, such as the need for structural elucidation of unknown impurities, quantitative accuracy, or high-throughput screening.

Spectroscopic Method	Principle	Information Provided	Strengths	Limitations
¹H NMR Spectroscopy	Measures the magnetic properties of hydrogen nuclei.	Provides detailed information about the chemical environment and connectivity of protons.	Excellent for structural elucidation and quantification of impurities with unique proton signals. High reproducibility.	Lower sensitivity compared to GC-MS. Signal overlap can occur in complex mixtures.
¹³C NMR Spectroscopy	Measures the magnetic properties of carbon-13 nuclei.	Provides information on the carbon skeleton of the molecule.	Complementary to ¹H NMR for structural confirmation, especially for identifying isomers.	Lower sensitivity than ¹H NMR and requires longer acquisition times.
GC-MS	Separates volatile compounds based on their boiling points and partitioning between a stationary and mobile phase, followed by mass analysis.	Provides separation of components and their mass fragmentation patterns.	High sensitivity and excellent for separating and identifying volatile impurities, even at trace levels.	Destructive technique. Isomers may have similar fragmentation patterns, requiring chromatographic separation for identification.
FT-IR Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Provides information about the functional groups present in a molecule.	Fast and non-destructive. Can be used for quantitative analysis of known impurities with distinct IR absorption bands.	Less effective for distinguishing between isomers with similar functional groups. Lower sensitivity for trace impurities compared to GC-MS.

Quantitative Data Summary

The following tables summarize the key spectral data for mesitylene and its common impurities, which are crucial for their identification and quantification.

Table 1: ¹H and ¹³C NMR Chemical Shifts (δ) in CDCl₃

Compound	¹H NMR (ppm)	¹³C NMR (ppm)
Mesitylene	6.78 (s, 3H, Ar-H), 2.24 (s, 9H, CH₃)	137.5 (Ar-C), 127.2 (Ar-CH), 21.2 (CH₃)
Pseudocumene	7.00 (d, 1H), 6.95 (s, 1H), 6.93 (d, 1H), 2.28 (s, 3H), 2.25 (s, 3H), 2.22 (s, 3H)	136.3, 135.1, 131.6, 130.3, 129.8, 126.9, 20.9, 19.6, 19.2
Durene	6.85 (s, 2H, Ar-H), 2.15 (s, 12H, CH₃)	133.8 (Ar-C), 131.5 (Ar-CH), 19.4 (CH₃)

Table 2: Key GC-MS Fragmentation Ions (m/z)

Compound	Molecular Ion (M⁺)	Base Peak	Other Key Fragments
Mesitylene	120	105	91, 77
Pseudocumene	120	105	91, 77
Durene	134	119	105, 91, 77

Table 3: Characteristic FT-IR Absorption Bands (cm⁻¹)

Compound	Aromatic C-H Stretch	Aliphatic C-H Stretch	C=C Stretch (Aromatic)	C-H Bend (Aromatic)
Mesitylene	~3020	~2920, 2860	~1610, 1470	~835 (1,3,5-trisubstituted)
Pseudocumene	~3020	~2920, 2860	~1610, 1495	~875, 805 (1,2,4-trisubstituted)
Durene	~3000	~2920, 2855	~1615, 1490	~865 (1,2,4,5-tetrasubstituted)

Experimental Protocols

Detailed methodologies for each spectroscopic technique are provided below.

3.1 NMR Spectroscopy

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve approximately 10-20 mg of the synthesized mesitylene in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Pulse sequence: Standard single-pulse sequence.

  • Number of scans: 8-16.

  • Relaxation delay: 5 seconds.

  • Spectral width: -2 to 12 ppm.

• ¹³C NMR Acquisition:

  • Pulse sequence: Proton-decoupled pulse sequence.

  • Number of scans: 1024 or more, depending on sample concentration.

  • Relaxation delay: 2 seconds.

  • Spectral width: 0 to 200 ppm.

• Data Analysis: Integrate the signals in the ¹H NMR spectrum corresponding to mesitylene and any identified impurities. The relative molar ratio can be determined from the integration values normalized to the number of protons giving rise to each signal.

3.2 GC-MS

• Instrumentation: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Sample Preparation: Prepare a dilute solution of the synthesized mesitylene (e.g., 1 mg/mL) in a volatile solvent such as dichloromethane (B109758) or hexane.

• GC Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet temperature: 250 °C.

  • Injection volume: 1 µL (split injection, e.g., 50:1 split ratio).

  • Oven temperature program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min, hold for 5 minutes.

  • Carrier gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization mode: Electron Ionization (EI) at 70 eV.

  • Mass range: 40-300 amu.

  • Source temperature: 230 °C.

  • Quadrupole temperature: 150 °C.

• Data Analysis: Identify peaks in the total ion chromatogram (TIC). The mass spectrum of each peak can be compared to library spectra (e.g., NIST) for identification. Quantification can be performed by creating a calibration curve using standards of known concentrations.

3.3 FT-IR Spectroscopy

• Instrumentation: Fourier-transform infrared spectrometer, preferably with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: For ATR-FTIR, place a drop of the liquid mesitylene sample directly onto the ATR crystal. For transmission, a thin film of the sample can be placed between two KBr or NaCl plates.

• Acquisition:

  • Spectral range: 4000-650 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

• Data Analysis: Identify characteristic absorption bands for mesitylene and potential impurities. For quantitative analysis, a calibration curve can be constructed by plotting the absorbance of a characteristic peak of an impurity against its concentration in a series of standards. The baseline-corrected peak height or area is used for quantification.

Visual Workflows

The following diagrams illustrate the experimental workflows for assessing mesitylene purity using the described spectroscopic methods.

GC-MS Experimental Workflow

NMR Spectroscopy Experimental Workflow

FT-IR Spectroscopy Experimental Workflow

Conclusion

The selection of a spectroscopic method for assessing the purity of synthesized mesitylene should be guided by the specific analytical needs.

• For definitive identification and quantification of volatile impurities at trace levels, GC-MS is the method of choice due to its excellent separation capabilities and high sensitivity.

• NMR spectroscopy (¹H and ¹³C) is unparalleled for its ability to provide detailed structural information , making it ideal for identifying unknown impurities and for accurate quantification when impurity signals are resolved.

• FT-IR spectroscopy offers a rapid, non-destructive, and cost-effective method for routine quality control , particularly for quantifying known impurities with distinct vibrational modes.

By understanding the principles, strengths, and limitations of each technique, researchers, scientists, and drug development professionals can confidently select and implement the most suitable spectroscopic method for ensuring the purity of synthesized mesitylene in their applications.

Cross-Referencing Mesitylene NMR Data: A Comparative Guide for Researchers

For scientists engaged in chemical analysis and drug development, accurate spectral data is paramount for substance identification and characterization. This guide provides a comparative analysis of Nuclear Magnetic Resonance (NMR) data for mesitylene (1,3,5-trimethylbenzene) sourced from prominent spectral databases. By cross-referencing this data, researchers can enhance confidence in their experimental findings.

Comparison of Mesitylene NMR Data Across Spectral Databases

The following tables summarize the ¹H and ¹³C NMR spectral data for mesitylene as reported in various widely-used databases. Due to the high symmetry of the mesitylene molecule, the NMR spectra are relatively simple, exhibiting a small number of peaks. Consequently, coupling constants are generally not reported as the equivalent protons do not split each other's signals, resulting in singlets.

¹H NMR Spectral Data

Database/Source	Aromatic Protons (C-H) Chemical Shift (δ, ppm)	Methyl Protons (-CH₃) Chemical Shift (δ, ppm)	Solvent
SDBS	6.78	2.25	CDCl₃
PubChem	6.8	2.3	Not Specified
ChemSpider	6.8	2.3	Not Specified
ChemicalBook	6.78	2.26	CDCl₃[1]
SpectraBase	Not specified	Not specified	Not specified
Reaxys	Data available within the database	Data available within the database	Data available within the database
SciFinder	Data available within the database	Data available within the database	Data available within the database

¹³C NMR Spectral Data

Database/Source	Aromatic C (quaternary) Chemical Shift (δ, ppm)	Aromatic C-H Chemical Shift (δ, ppm)	Methyl C (-CH₃) Chemical Shift (δ, ppm)	Solvent
SDBS	137.2	127.1	21.0	CDCl₃
PubChem	Not specified	Not specified	Not specified	Not specified
ChemicalBook	Not specified	Not specified	Not specified	CDCl₃[2]
SpectraBase	Data available within the database	Data available within the database	Data available within the database	Not specified[3]
Reaxys	Data available within the database	Data available within the database	Data available within the database	Data available within the database
SciFinder	Data available within the database	Data available within the database	Data available within the database	Data available within the database

Experimental Protocol for NMR Data Acquisition

The following is a generalized protocol for acquiring high-quality ¹H and ¹³C NMR spectra for a small organic molecule like mesitylene.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the mesitylene sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube. The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.[4]

• Add a small amount of a reference standard, typically tetramethylsilane (B1202638) (TMS), to the solution. TMS is chemically inert and provides a reference signal at 0 ppm.[4]

• Cap the NMR tube and gently invert it several times to ensure the solution is homogeneous.

2. Instrument Setup:

• Place the NMR tube in a spinner turbine and insert it into the NMR spectrometer's probe.

• Tune and match the probe for the appropriate nucleus (¹H or ¹³C).

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent. This compensates for any magnetic field drift during the experiment.

• Shim the magnetic field to achieve a high degree of homogeneity, which results in sharp, well-resolved spectral lines.

3. ¹H NMR Spectrum Acquisition:

• Set the appropriate spectral width to encompass all expected proton signals (typically 0-12 ppm for organic molecules).

• Apply a 90° pulse to excite the protons.

• Acquire the Free Induction Decay (FID) signal. The acquisition time will influence the resolution of the spectrum.

• Apply a sufficient relaxation delay between scans to allow the protons to return to equilibrium, ensuring accurate integration.

• Signal-to-noise ratio can be improved by acquiring multiple scans and averaging the FIDs.

4. ¹³C NMR Spectrum Acquisition:

• Set a wider spectral width compared to ¹H NMR (typically 0-220 ppm).

• Due to the low natural abundance of the ¹³C isotope, a larger number of scans is required to obtain a good signal-to-noise ratio.

• Proton decoupling is typically employed to simplify the spectrum by removing C-H coupling, resulting in a single line for each unique carbon atom.

• The acquisition parameters, such as pulse angle and relaxation delay, are optimized to obtain a quantitative spectrum if needed.

5. Data Processing:

• Apply a Fourier transform to the acquired FID to convert the time-domain signal into a frequency-domain spectrum.

• Phase correct the spectrum to ensure all peaks are in the absorptive mode.

• Calibrate the chemical shift scale by setting the TMS signal to 0 ppm.

• Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of protons in different chemical environments.

• Analyze the chemical shifts, multiplicities (if any), and integration to elucidate the molecular structure.

Workflow for Cross-Referencing NMR Data

The process of cross-referencing experimentally obtained NMR data with spectral databases is a critical step in structural verification. The following diagram illustrates this workflow.

Caption: Workflow for NMR data cross-referencing.

This systematic approach of comparing experimentally acquired data with established spectral databases provides a robust method for the verification of chemical structures, ensuring the reliability and accuracy of research findings in the scientific and drug development communities.

References

• 1. Mesitylene(108-67-8) 1H NMR [m.chemicalbook.com]
• 2. Mesitylene(108-67-8) 13C NMR [m.chemicalbook.com]
• 3. spectrabase.com [spectrabase.com]
• 4. C9H12 1,3,5-trimethylbenzene (mesitylene) low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 1,3,5-trimethylbenzene (mesitylene) 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

performance comparison of different catalysts for mesitylene synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of mesitylene (1,3,5-trimethylbenzene), a crucial building block in the chemical and pharmaceutical industries, relies heavily on the selection of an efficient catalyst. This guide provides a comprehensive comparison of various catalytic systems for mesitylene production, primarily from acetone (B3395972), supported by experimental data to aid in catalyst selection and process optimization.

Performance Comparison of Catalytic Systems

The efficacy of a catalyst in mesitylene synthesis is determined by its activity (reactant conversion) and selectivity towards the desired product, alongside its long-term stability. A variety of catalysts, ranging from traditional liquid acids to advanced solid acid and bifunctional systems, have been investigated. The following table summarizes the performance of key catalysts based on reported experimental data.

Catalyst	Reactant(s)	Temperature (°C)	Pressure	Acetone Conversion (%)	Mesitylene Selectivity (%)	Mesitylene Yield (%)	Catalyst Stability
Sulfuric Acid/Polyphosphoric Acid	Acetone	Steam distillation temp.	Atmospheric	Not specified	Not specified	17.5 (theoretical)	Prone to deactivation and corrosion issues
Niobium Oxide on Silica (B1680970) (2% Nb)	Acetone	300	Not specified	60-80	70	~42-56	Deactivated from 70% to 60% conversion after 92 hours
Tantalum Oxide on Silica (3% Ta)	Acetone	400	Not specified	Not specified	70	Not specified	Not specified
Alumina (B75360) (Al₂O₃)	Acetone	Not specified	Not specified	Not specified	Not specified	7.8 - 11.6	Decreased over time
Niobium Chloride modified Al₂O₃	Acetone	Not specified	Not specified	Not specified	Not specified	5.8 - 20.1	Decreased over time
β-Zeolite	Acetone	200-400	250 kPa	67.2 - 98.1	Varies with temp.	Not specified	Subject to deactivation
Al-MCM-41	Acetone	200-400	250 kPa	55.0 - 80.8	Varies with temp.	Not specified	More stable than β-Zeolite
Amorphous Silica-Alumina (Siralox 30)	Acetone	Not specified	Not specified	Not specified	66 (total product)	Not specified	Remarkable long-term stability (>50 hours)
MgO	Acetone	200-400	250 kPa	14 - 42	Low	Not specified	Not specified
Mg-Al mixed oxide	Acetone	200-400	250 kPa	15.4 - 45.6	Low	Not specified	Not specified
Double bed: Al-MCM-41 and TiO₂	Acetone	250	250 kPa	Not specified	Not specified	>57% productivity increase vs. Al-MCM-41 alone	Stable performance

Key Observations from Catalyst Comparison:

• Liquid acids , such as sulfuric and polyphosphoric acid, are effective but suffer from separation difficulties, corrosion, and environmental concerns. Their reported yields are also relatively low[1].

• Solid acid catalysts offer significant advantages in terms of reusability and reduced environmental impact.

  • Metal oxides supported on silica , particularly niobium and tantalum oxides, have demonstrated high selectivity and conversion rates for mesitylene synthesis from acetone in the vapor phase[2].

  • Zeolites and aluminosilicates like β-zeolite and Al-MCM-41 show high acetone conversion, but their selectivity can be influenced by reaction temperature. Al-MCM-41 exhibits better stability[3][4].

  • Amorphous silica-alumina (ASA) , specifically Siralox 30, has been highlighted for its high activity and exceptional long-term operational stability, making it a promising candidate for continuous processes[5].

  • Simple metal oxides like alumina show modest and declining yields, though modification with niobium chloride can offer some improvement[6].

• Basic catalysts , such as MgO and Mg-Al mixed oxides, generally exhibit lower acetone conversion compared to their acidic counterparts under similar conditions[3][4].

• Combined acid-base systems , exemplified by a double bed of a basic catalyst (TiO₂) followed by an acidic catalyst (Al-MCM-41), have shown a synergistic effect, significantly enhancing mesitylene productivity and maintaining stability at lower temperatures[3][4][7]. This approach allows for the sequential catalysis of different reaction steps, optimizing the overall process.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are typical experimental protocols for the synthesis and evaluation of catalysts for mesitylene production.

Catalyst Preparation

1. Impregnation for Supported Metal Oxide Catalysts (e.g., Niobium Oxide on Silica):

• A silica support is impregnated with a solution of the metal precursor (e.g., an ethanolic solution of NbCl₅ or an aqueous solution of Nb oxalate) to achieve the desired metal loading (e.g., 2% Nb by weight)[2].

• The impregnated solid is then dried to remove the solvent.

• Finally, the material is calcined at high temperatures (e.g., 550°C for 18 hours) to decompose the precursor and form the active metal oxide phase[2].

2. Thermal Treatment of Zeolites:

• Commercial zeolites, often supplied in their ammonium (B1175870) form (e.g., NH₄⁺–β-zeolite), are converted to their active protonated form (H⁺–β-zeolite) through calcination.

• This is typically achieved by heating the material in air at a controlled rate (e.g., 1°C/min) to a high temperature (e.g., 550°C) and holding it for an extended period (e.g., 12 hours) to ensure complete desorption of ammonia[3].

Catalytic Performance Evaluation

Vapor-Phase Fixed-Bed Reactor System:

• Reactions are commonly conducted in a fixed-bed reactor, which can be a U-shaped quartz tube, loaded with a specific amount of the catalyst (e.g., 200 mg).

• The reactant, typically acetone, is delivered as a liquid via a syringe pump and vaporized in a heated transfer line before being mixed with a carrier gas (e.g., helium)[3].

• The reactor is placed in a furnace with PID temperature control to maintain the desired reaction temperature (e.g., 200-400°C).

• The pressure in the reactor is controlled (e.g., 250 kPa)[3].

• The composition of the reactor outlet stream is analyzed online using a gas chromatograph equipped with a suitable column and detector (e.g., GC-FID with a TRB-5MS capillary column) to determine the conversion of reactants and the selectivity to products[3].

• For catalyst stability studies, the reaction is run for an extended period (time on stream), and the product distribution is monitored over time.

• Post-reaction characterization of the spent catalyst, for instance, through temperature-programmed oxidation (TPO), can be performed to analyze coke deposition[3].

Visualizing the Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating catalyst performance in mesitylene synthesis.

Caption: Experimental workflow for catalyst performance evaluation in mesitylene synthesis.

Signaling Pathways and Logical Relationships

The synthesis of mesitylene from acetone over an acid catalyst involves a series of condensation and dehydration steps. The following diagram illustrates the logical progression of these reactions.

Caption: Reaction pathway for the acid-catalyzed synthesis of mesitylene from acetone.

References

• 1. US3267165A - Preparation of mesitylene by dehydro-condensation of acetone - Google Patents [patents.google.com]
• 2. US5087781A - Method of making mesitylene - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. slideshare.net [slideshare.net]
• 7. pubs.acs.org [pubs.acs.org]

Navigating the Maze of Solvent Selection: An Environmental Impact Comparison of Mesitylene and Its Alternatives

For researchers, scientists, and drug development professionals, the choice of solvent is a critical decision that extends beyond reaction kinetics and solubility parameters. The growing emphasis on green chemistry necessitates a thorough evaluation of the environmental footprint of these ubiquitous laboratory chemicals. This guide provides a comprehensive comparison of the environmental impact of mesitylene against common alternative solvents, supported by quantitative data and detailed experimental protocols to inform safer and more sustainable laboratory practices.

Mesitylene (1,3,5-trimethylbenzene) is a versatile aromatic hydrocarbon solvent utilized in a variety of applications, including organic synthesis and as a specialty solvent.[1] However, its environmental and health profile warrants a careful consideration of greener alternatives. This guide evaluates mesitylene in comparison to four viable alternatives: toluene, p-xylene, anisole (B1667542), and cyclopentyl methyl ether (CPME).

Quantitative Comparison of Environmental and Health Impacts

To facilitate a clear and objective comparison, the following table summarizes key environmental and health metrics for mesitylene and its alternatives. These parameters have been selected to provide a holistic view of the potential impact of each solvent, from its toxicity profile to its persistence in the environment and its contribution to climate change.

Parameter	Mesitylene	Toluene	p-Xylene	Anisole	Cyclopentyl Methyl Ether (CPME)
Acute Oral Toxicity (LD50, rat)	5,000 - 6,000 mg/kg[2][3]	636 - >5,000 mg/kg[4][5]	3,523 - 5,000 mg/kg[6][7]	3,700 mg/kg[8][9]	200 - 2,000 mg/kg[10]
Biodegradability	61% in 28 days (Readily biodegradable, but does not meet 10-day window)[11]	Readily biodegradable	Readily biodegradable	Readily biodegradable	Not readily biodegradable
Global Warming Potential (GWP)	10.1 kg CO2 eq/kg[12]	Data not readily available	6.6 kg CO2 eq/kg[12]	6.20 kg CO2 eq/kg[13]	Data not readily available
Aquatic Toxicity (LC50)	12.52 mg/L (goldfish)[11]	Data not readily available	13.5 mg/L (Rainbow trout)[14]	Toxic to aquatic life[8]	> 220 mg/L (rainbow trout)[10]
Volatile Organic Compound (VOC)	Yes	Yes	Yes	Yes	Yes

Experimental Protocols

A foundational understanding of the methodologies used to generate the data presented above is crucial for its correct interpretation and application. The following section details the standardized experimental protocols for key environmental impact assessments.

Biodegradability Testing: OECD 301F

The ready biodegradability of the solvents is assessed using the OECD 301F Manometric Respirometry Test.[15][16]

• Principle: This aerobic biodegradation test measures the oxygen consumed by microorganisms to break down the test substance in a closed respirometer over a 28-day period. The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen demand (ThOD) of the substance.

• Procedure:

  • A known concentration of the test substance is added to a mineral medium inoculated with a mixed population of aerobic microorganisms from activated sludge.

  • The mixture is incubated in a sealed flask at a constant temperature in the dark.

  • The consumption of oxygen is monitored over 28 days using a respirometer that measures the change in pressure or volume of oxygen in the headspace.

  • A substance is considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the 28-day test period.[16]

Acute Aquatic Toxicity Testing: OECD 203

The acute toxicity to fish is determined according to the OECD Guideline 203, Fish, Acute Toxicity Test.[17][18]

• Principle: This test evaluates the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour exposure period.

• Procedure:

  • Groups of fish of a recommended species (e.g., Zebrafish or Rainbow Trout) are exposed to a range of concentrations of the test substance in water.[19]

  • A control group is maintained in water without the test substance.

  • Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

  • The LC50 value is calculated statistically from the mortality data at the end of the 96-hour exposure.

Volatile Organic Compound (VOC) Content: EPA Method 24

The determination of volatile organic compound content is conducted following the U.S. Environmental Protection Agency (EPA) Method 24.[20][21]

• Principle: This method determines the amount of volatile matter in a coating or solvent, which is then used to calculate the VOC content.

• Procedure:

  • A sample of the solvent is weighed and then heated in an oven at 110°C for one hour to evaporate the volatile components.

  • The remaining non-volatile portion is weighed, and the weight loss is used to calculate the percentage of volatile matter.

  • For water-based formulations, the water content is determined separately (e.g., by Karl Fischer titration) and subtracted from the total volatile content to determine the VOC content.

Visualizing Solvent Selection: A Decision Pathway

The selection of an appropriate solvent involves a multi-faceted decision-making process that balances performance with environmental and safety considerations. The following diagram, generated using Graphviz, illustrates a logical workflow for this process.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 3. multichemindia.com [multichemindia.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. equate.com [equate.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. bionium.miami.edu [bionium.miami.edu]
• 10. chemicalbook.com [chemicalbook.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. acs.org [acs.org]
• 13. Validating the “greenness” of chemicals via life cycle assessment: the case of anisole as an anti-solvent in perovskite solar cells - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00361F [pubs.rsc.org]
• 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 15. OECD 301F: Manometric Respiratory Biodegradability Test - Aropha [aropha.com]
• 16. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 17. oecd.org [oecd.org]
• 18. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 19. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 20. epa.gov [epa.gov]
• 21. rtilab.com [rtilab.com]

A Comparative Analysis of Reaction Kinetics: Mesitylene Versus Other Alkylbenzenes

For researchers, scientists, and professionals in drug development, understanding the nuances of reaction kinetics is paramount for optimizing synthetic routes and predicting product distributions. This guide provides an objective comparison of the reaction kinetics of mesitylene (1,3,5-trimethylbenzene) against other common alkylbenzenes such as toluene (B28343), ethylbenzene, and xylenes. The analysis is supported by experimental data for key organic reactions, including electrophilic aromatic substitution and side-chain oxidation.

The reactivity of alkylbenzenes is predominantly governed by the interplay of electronic and steric effects imparted by the alkyl substituent(s). Alkyl groups are electron-donating, primarily through an inductive effect and hyperconjugation, which activates the aromatic ring towards electrophilic attack. Mesitylene, with its three symmetrically placed methyl groups, represents a highly activated system, a factor that profoundly influences its reaction kinetics when compared to its less substituted counterparts.

Comparative Kinetics of Electrophilic Aromatic Substitution

Electrophilic aromatic substitution (EAS) is a cornerstone of arene chemistry. The rate of these reactions is highly sensitive to the nature of the substituents on the benzene (B151609) ring.

Nitration

Nitration is a classic example of an EAS reaction. The relative rates of nitration for various alkylbenzenes clearly illustrate the activating effect of alkyl groups. Mesitylene, with its three methyl groups, exhibits a significantly higher reaction rate compared to toluene and even the xylenes.

Compound	Relative Rate of Nitration (vs. Benzene = 1)
Benzene	1
Toluene	25
p-Xylene	50
m-Xylene	400
Mesitylene	16,000

This data indicates that the three methyl groups in mesitylene have a substantial cumulative activating effect, making it orders of magnitude more reactive than benzene and toluene in nitration reactions.

Halogenation

In electrophilic halogenation, such as bromination, the trend of increased reactivity with increased alkyl substitution continues. While specific relative rate constants for mesitylene are not as commonly cited as for nitration, the underlying principles of electrophilic aromatic substitution suggest a significantly enhanced rate for mesitylene compared to toluene and benzene. The electron-donating nature of the three methyl groups in mesitylene increases the nucleophilicity of the aromatic ring, making it more susceptible to attack by the electrophile (e.g., Br

$^+$ ).

However, steric hindrance can play a more significant role in halogenation, potentially affecting the product distribution (ortho vs. para substitution) in less symmetrically substituted alkylbenzenes. In mesitylene, all available positions are equivalent and ortho to two methyl groups and para to one, leading to a single possible monohalogenated product.

Sulfonation

The sulfonation of alkylbenzenes is another important industrial and laboratory-scale reaction. Kinetic studies on the sulfonation of toluene, ethylbenzene, and isopropylbenzene in aqueous sulfuric acid have shown that all of these compounds are more reactive than benzene.[1] The overall rate constants for sulfonation suggest that steric hindrance for ortho-substitution plays a significant role in determining the reaction rate.[1] For mesitylene, while the three methyl groups strongly activate the ring, the steric hindrance at the positions adjacent to these groups is considerable. This can lead to a more complex kinetic profile where the high intrinsic reactivity is tempered by steric effects, a factor that becomes more pronounced with the bulky sulfonyl group. In sulfonation of toluene, the ratio of ortho to para substitution is sensitive to the concentration of sulfuric acid, which is indicative of the interplay between the reactivity of the sulfonating agent and steric hindrance.[1]

Side-Chain Oxidation

A distinct reaction pathway for alkylbenzenes is the oxidation of the alkyl side-chain, typically using strong oxidizing agents like potassium permanganate (B83412) (KMnO₄). This reaction proceeds via a radical mechanism and requires the presence of at least one benzylic hydrogen on the carbon atom attached to the aromatic ring.

The rate-limiting step in these oxidations is often the initial hydrogen atom abstraction from the benzylic position to form a resonance-stabilized benzylic radical. The stability of this radical intermediate influences the reaction rate. For toluene, the benzylic radical is stabilized by the adjacent aromatic ring. In the case of mesitylene, the presence of three methyl groups means there are nine benzylic hydrogens, all of which can be abstracted to form a benzylic radical.

While direct comparative kinetic data is sparse, it is known that toluene is oxidized to benzoic acid under these conditions.[2][3] Similarly, mesitylene can be oxidized, though the product depends on the oxidizing agent. With nitric acid, it yields trimesic acid, while a milder agent like manganese dioxide gives 3,5-dimethylbenzaldehyde.[4] The kinetics of these reactions are generally first order in both the permanganate and the substrate.[2]

Experimental Protocols

To determine the relative reaction rates of mesitylene versus other alkylbenzenes in electrophilic aromatic substitution, a competition experiment is a common and effective method.

Protocol: Competitive Nitration of Alkylbenzenes

• Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add a stoichiometric amount of concentrated nitric acid to a measured volume of concentrated sulfuric acid with constant stirring.

• Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer and maintained at a constant temperature (e.g., 25°C), dissolve equimolar amounts of mesitylene and another alkylbenzene (e.g., toluene) in an inert solvent like glacial acetic acid.

• Initiation of Reaction: Slowly add a limiting amount of the pre-cooled nitrating mixture to the stirred solution of alkylbenzenes. The amount of nitrating agent should be such that only a fraction (e.g., 10-20%) of the total aromatic compounds react to ensure the reaction is in the kinetic control regime.

• Quenching the Reaction: After a predetermined time, quench the reaction by pouring the mixture into a beaker containing ice and water.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract the organic products with a suitable solvent (e.g., diethyl ether or dichloromethane).

• Analysis: The organic extract, containing the unreacted starting materials and their nitrated products, is then analyzed by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Calculation of Relative Rates: The relative rates are calculated from the ratio of the products formed, corrected for the initial concentrations of the reactants.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. iosrjournals.org [iosrjournals.org]
• 3. asianpubs.org [asianpubs.org]
• 4. open.library.ubc.ca [open.library.ubc.ca]

Safety & Regulatory Compliance

Proper Disposal of Mesitylene: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of mesitylene is crucial for ensuring laboratory safety and environmental protection. As a flammable and environmentally hazardous chemical, it requires careful handling and adherence to specific disposal protocols. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals to manage mesitylene waste responsibly.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all safety precautions are in place. Mesitylene is a flammable liquid and vapor, and it can cause skin and respiratory irritation.[1][2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or a face shield, chemical-resistant gloves, and a lab coat.[1]

• Ventilation: Handle mesitylene in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of vapors.[1][3]

• Ignition Sources: Keep mesitylene away from heat, sparks, open flames, and other sources of ignition.[1][2][4] Use non-sparking tools and explosion-proof equipment when handling this substance.[1][4]

• Static Discharge: Take precautionary measures against static discharge by grounding and bonding containers and receiving equipment.[1][4]

Step-by-Step Disposal Procedure

Mesitylene and its containers must be disposed of as hazardous waste.[5] Adherence to local, regional, and national regulations is mandatory.[3][5]

• Waste Identification and Segregation:

  • Identify the waste as "hazardous" due to its flammability and toxicity to aquatic life.[1][2]

  • Do not mix mesitylene waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[3]

• Container Management:

  • Use approved, properly labeled, and sealed containers for storing mesitylene waste.[5][6] The container must be kept tightly closed in a dry and well-ventilated area.[2][3]

  • Ensure the waste container is compatible with mesitylene to prevent any chemical reactions.

  • Contaminated packaging and empty containers should be treated as hazardous waste and disposed of in the same manner as the unused product.[1][3][5] Handle empty containers with care as they may contain flammable residual vapors.[7][8]

• Spill Management:

  • In the event of a spill, prevent it from entering drains or waterways.[1][3]

  • Contain the spill using a non-combustible absorbent material such as sand, earth, diatomaceous earth, or vermiculite.[1][3]

  • Collect the absorbed material and place it in a suitable container for disposal according to local regulations.[1][3]

• Final Disposal:

  • Do not dispose of mesitylene down the drain or with regular household garbage.[5][9]

  • The recommended method of disposal is to engage a licensed professional waste disposal service.[1][3]

  • Incineration in a chemical incinerator equipped with an afterburner and scrubber is a common disposal method for mesitylene.[1][2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for mesitylene, which is essential for its proper handling and disposal.

Property	Value	Reference
UN Number	2325	[1][3]
Hazard Class	3 (Flammable Liquid)	[1]
Packing Group	III	[1]
Flash Point	Approximately 44-50°C	[9]
Auto-ignition Temp.	550°C	[9]
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects	[1][2][3]

Mesitylene Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of mesitylene waste in a laboratory setting.

References

• 1. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. chemos.de [chemos.de]
• 5. carlroth.com [carlroth.com]
• 6. echemi.com [echemi.com]
• 7. lobachemie.com [lobachemie.com]
• 8. alphachemika.co [alphachemika.co]
• 9. bg.cpachem.com [bg.cpachem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Mesitylene

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling mesitylene, a common solvent and reagent. Adherence to these procedures is critical for minimizing risks and ensuring operational integrity.

Mesitylene is a flammable liquid and vapor that can cause serious eye and skin irritation, as well as respiratory issues.[1][2][3] Ingestion and entry into airways may be fatal.[1][2][3] Therefore, stringent safety protocols are necessary.

Personal Protective Equipment (PPE)

Proper selection and use of PPE is the first line of defense against exposure. All PPE should be inspected before use.[3]

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., PVC). Tested according to EN 374.[1][4]	Prevents skin contact, which can cause irritation.[1]
Eye/Face Protection	Safety glasses with side-shields or goggles. A face shield may be required for splash hazards.[3][4]	Protects against splashes and vapors that can cause serious eye irritation.[1][3]
Skin and Body Protection	Flame-retardant, anti-static protective clothing. A PVC apron may also be necessary.[2]	Minimizes skin exposure and protects from fire hazards.
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate, a full-face respirator with appropriate cartridges (e.g., type ABEK) or a supplied-air respirator is necessary.[3]	Prevents inhalation of vapors, which can cause respiratory irritation.[2][3]

Operational Plan for Handling Mesitylene

A systematic approach to handling mesitylene is crucial for safety. The following step-by-step plan outlines the procedures from preparation to disposal.

1. Preparation:

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the planned experiment.

• Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated.[1][5]

• PPE Inspection: Inspect all PPE for damage or contamination before donning.[3]

• Emergency Equipment: Confirm that an eyewash station and safety shower are readily accessible.[6]

• Spill Kit: Have a spill kit with non-combustible absorbent materials (e.g., sand, diatomaceous earth) readily available.[7]

2. Handling and Use:

• Grounding: Ground and bond all containers and receiving equipment to prevent static discharge.[1][5]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1][5][7] Use only non-sparking tools.[1][5]

• Containment: Handle in a way that avoids the release of vapors and mists.

• Personal Hygiene: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly after handling.[3][5]

3. Cleanup and Decontamination:

• Wipe Down: Clean the work area with an appropriate solvent.

• PPE Removal: Remove PPE carefully to avoid cross-contamination.

• Hand Washing: Wash hands and any exposed skin with soap and water.[3]

4. Disposal:

• Waste Collection: Collect mesitylene waste in a designated, properly labeled, and sealed container. Do not mix with other waste.[7]

• Disposal Method: Dispose of waste through a licensed disposal company.[3][7] Contaminated packaging should be disposed of as unused product.[7]

Emergency Procedures

Spills:

• Evacuate personnel from the immediate area.[3][7]

• Remove all ignition sources.[3][7]

• Ventilate the area.[1]

• Contain the spill using a non-combustible absorbent material.[7]

• Collect the absorbed material into a suitable container for disposal.[7]

Fire:

• Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[5] Do not use a heavy water stream.[5]

• If necessary, wear self-contained breathing apparatus.[3][7]

First Aid:

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[5][7]

• Skin Contact: Remove contaminated clothing immediately. Rinse the skin with plenty of water.[5]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[3][5]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][7]

Below is a diagram illustrating the standard workflow for safely handling mesitylene.

References

• 1. chemos.de [chemos.de]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 4. carlroth.com [carlroth.com]
• 5. lobachemie.com [lobachemie.com]
• 6. airgas.com [airgas.com]
• 7. chemicalbook.com [chemicalbook.com]